2-Bromo-4,6-dinitroaniline

• CAS: 1817-73-8

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Bromo-4,6-dinitroaniline (CAS: 1817-73-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties, safety and handling protocols, and experimental applications of 2-Bromo-4,6-dinitroaniline (CAS number: 1817-73-8). This document is intended to serve as a detailed resource for professionals in research, chemical synthesis, and drug development. All quantitative data is presented in structured tables for clarity and ease of comparison. Detailed experimental protocols for its synthesis and a relevant biological assay are also provided, alongside graphical representations of key processes.

Introduction

2-Bromo-4,6-dinitroaniline is a substituted aniline (B41778) compound characterized by the presence of a bromine atom and two nitro groups on the benzene (B151609) ring.[1] Its chemical structure lends it utility as a key intermediate in the synthesis of various organic molecules, most notably monoazo dyes.[2][3] The electron-withdrawing nature of the nitro groups significantly influences its chemical reactivity and physical properties.[1] This guide will delve into the core characteristics of this compound, providing essential information for its safe and effective use in a laboratory setting.

Chemical and Physical Properties

2-Bromo-4,6-dinitroaniline is a bright yellow powder or crystalline solid.[2][4][5] It is sparingly soluble in water but exhibits greater solubility in organic solvents such as hot acetic acid, hot alcohol, and acetone.[2][6]

Table 1: Physicochemical Properties of 2-Bromo-4,6-dinitroaniline

Property	Value	Source(s)
CAS Number	1817-73-8	[2]
Molecular Formula	C₆H₄BrN₃O₄	[1][2][6]
Molecular Weight	262.02 g/mol	[2][7]
Appearance	Bright yellow powder/Yellow to orange solid	[1][2][5]
Melting Point	151-153 °C	[6][7]
Boiling Point	400.8 °C at 760 mmHg (Predicted)	[6][8]
Density	1.991 - 2.153 g/cm³	[6][8]
Solubility	Insoluble in water; Soluble in hot acetic acid, hot alcohol, and acetone.	[2][6][9]
Flash Point	196.2 °C	[6][8]
Vapor Pressure	1.24E-06 mmHg at 25°C	[6]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Bromo-4,6-dinitroaniline. Key spectral data are summarized below.

Table 2: Spectroscopic Data for 2-Bromo-4,6-dinitroaniline

Spectroscopic Technique	Key Data Points	Source(s)
Mass Spectrometry (GC-MS)	m/z peaks at 169, 261, 263	[2]
¹H NMR (90 MHz in CDCl₃)	δ (ppm): 9.116, 8.600, 7.3	[10]
¹³C NMR	Data available in spectral databases.	[11]
Infrared (IR) Spectroscopy	Spectra available in spectral databases.	[12]

Synthesis and Manufacturing

The primary method for the industrial production of 2-Bromo-4,6-dinitroaniline is the bromination of 2,4-dinitroaniline.[2]

Caption: Manufacturing process for 2-Bromo-4,6-dinitroaniline.

Experimental Protocol: Synthesis of 2-Bromo-4,6-dinitroaniline

This protocol is based on a method described for the bromination of 2,4-dinitroaniline.[6]

Materials:

• 2,4-Dinitroaniline

• Water

• Hydrochloric acid

• Bromine

• Sodium hypochlorite solution

• Glass-lined reaction vessel with stirring capability

Procedure:

• To a 300L glass-lined reaction vessel, add 1800L of water, 300kg of 2,4-dinitroaniline, and 100kg of hydrochloric acid.

• Stir the suspension for 1 hour at room temperature.

• Slowly add 180kg of bromine to the reaction mixture.

• Heat the reaction mixture to 50-55 °C and maintain this temperature for 6 hours with continuous stirring.

• After the initial reaction period, slowly add sodium hypochlorite solution (equivalent to 33.5kg of 100% available chlorine).

• Maintain the temperature and continue stirring for an additional 3 hours.

• Cool the mixture to room temperature.

• The resulting solid product is collected by filtration.

• Wash the filter cake with water until the pH of the filtrate is between 5 and 8.

• Dry the bright yellow product to obtain 2-Bromo-4,6-dinitroaniline.

Applications

The primary application of 2-Bromo-4,6-dinitroaniline is as a chemical intermediate in the synthesis of azo derivatives, particularly for disperse dyes.[2][3] It has been used in the preparation of Disperse Violet 7 and 24.[2] It is also a known metabolite of the azo dye Disperse Blue 79.[13][14]

Safety and Handling

2-Bromo-4,6-dinitroaniline is a hazardous chemical and requires careful handling.

Table 3: Hazard and Safety Information for 2-Bromo-4,6-dinitroaniline

Hazard Information	Precautionary Measures	Source(s)
Hazard Class	4.1 (Flammable Solid)	[6]
Risk Phrases	R11: Highly Flammable. R36/37/38: Irritating to eyes, respiratory system and skin.	[6]
Safety Phrases	S16: Keep away from sources of ignition. S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice. S37/39: Wear suitable gloves and eye/face protection.	[6]
Toxicity	LD50 (Oral, rat): 4100 mg/kg. May cause eye irritation.	[9]
Personal Protective Equipment (PPE)	Safety goggles, chemical-resistant gloves, NIOSH-approved respirator.	[4][9]

First Aid Measures:

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[4]

• Skin Contact: Immediately flush skin with plenty of water. Remove contaminated clothing. Wash affected area with soap and water.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek immediate medical attention.[6][9]

• Ingestion: Do NOT induce vomiting. If conscious, give large amounts of water. Seek medical attention.

Experimental Protocols

2-Bromo-4,6-dinitroaniline has been used as a model chemical in mutagenicity studies. A representative experimental workflow for such an assay is provided below.

Bioluminescent Salmonella Reverse Mutation Assay (Ames Test)

This compound has been evaluated in the bioluminescent Salmonella reverse mutation assay. The following is a generalized protocol for this type of test.

Caption: Generalized workflow for the Ames test.

Principle: The Ames test utilizes strains of Salmonella typhimurium that are auxotrophic for histidine (His-), meaning they cannot synthesize this essential amino acid and require it in their growth medium. The assay assesses the ability of a test chemical to cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow on a histidine-deficient medium (His+). An increase in the number of revertant colonies compared to a negative control indicates that the substance is mutagenic. For compounds that may become mutagenic after metabolism, a liver enzyme extract (S9 mix) is included.

Procedure Outline:

• Prepare a series of dilutions of 2-Bromo-4,6-dinitroaniline in a suitable solvent (e.g., DMSO).

• In a test tube, combine the test compound dilution, a culture of the appropriate Salmonella typhimurium tester strain (e.g., TA98 or TA100), and, if required, the S9 metabolic activation mix.

• Add molten top agar to the test tube and gently mix.

• Pour the mixture onto the surface of a minimal glucose agar plate.

• Incubate the plates at 37°C for 48-72 hours.

• Count the number of visible revertant colonies on each plate.

• A significant, dose-dependent increase in the number of revertant colonies compared to the solvent control indicates a positive (mutagenic) result.

Conclusion

2-Bromo-4,6-dinitroaniline is a valuable chemical intermediate with well-defined physicochemical properties. Its primary use is in the dye industry, and its synthesis is a well-established process. Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling this compound. The information and protocols provided in this guide are intended to support the safe and effective use of 2-Bromo-4,6-dinitroaniline in research and development activities.

References

• 1. criver.com [criver.com]
• 2. Ames test - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CN101838174B - Preparation method of bromo-nitroaniline dye stuff intermediate - Google Patents [patents.google.com]
• 5. microbiologyinfo.com [microbiologyinfo.com]
• 6. Bioluminescent Salmonella reverse mutation assay: a screen for detecting mutagenicity with high throughput attributes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. RU2030391C1 - Method of synthesis of 2-bromo-4,6-dinitroaniline - Google Patents [patents.google.com]
• 8. Preparation method of 6-bromo-2, 4-dinitroaniline - Eureka | Patsnap [eureka.patsnap.com]
• 9. academic.oup.com [academic.oup.com]
• 10. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 11. legacy.genetics-gsa.org [legacy.genetics-gsa.org]
• 12. CN104447357A - Method for preparing 2, 4-dinitro-6-bromoaniline through two stages of oxybromination - Google Patents [patents.google.com]
• 13. CN103787891A - Production technology of synthesizing 6-bromo-2,4-dinitroaniline - Google Patents [patents.google.com]
• 14. Inter-laboratory evaluation of the bioluminescent Salmonella reverse mutation assay using 10 model chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Physicochemical Characteristics of 2-Bromo-4,6-dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4,6-dinitroaniline, with the CAS number 1817-73-8, is an organic compound characterized by an aniline (B41778) moiety substituted with a bromine atom and two nitro groups.[1] It typically appears as a bright yellow to orange powder or crystalline solid.[1][2][3] This compound serves as a crucial intermediate in the synthesis of various chemicals, most notably monoazo dyes such as Disperse Blue 79.[1][2][4] Its electron-withdrawing nitro groups significantly influence its chemical reactivity and stability.[1] Due to the presence of both bromine and nitro functional groups, 2-Bromo-4,6-dinitroaniline may exhibit notable biological activity and requires careful handling due to potential toxicity.[1][5] This document provides a comprehensive overview of its physicochemical properties, experimental protocols for its synthesis and analysis, and its known applications and biological relevance.

Physicochemical Properties

The fundamental physicochemical properties of 2-Bromo-4,6-dinitroaniline are summarized in the table below. These properties are critical for its handling, application in synthesis, and for understanding its environmental and biological fate.

Property	Value	Source
Molecular Formula	C₆H₄BrN₃O₄	[2][3]
Molecular Weight	262.02 g/mol	[2][6]
Appearance	Bright yellow powder / Yellow needles	[2][3]
Melting Point	148-154 °C (307-309 °F)	[2][3][7]
Boiling Point	Sublimes before reaching boiling point	[2]
Density	~2.0 g/cm³	[6][7]
Solubility	Insoluble in water (< 1 mg/mL at 21°C)	[2][8]
Soluble in hot acetic acid	[2][3]
Very soluble in hot alcohol and acetone	[2][3]
Slightly soluble in chloroform (B151607) and methanol	[3]
pKa	-6.94 (Predicted)	[3]
LogP	3.09 (Predicted)	[6]
Vapor Pressure	1.24 x 10⁻⁶ mmHg at 25°C	[3]

Spectral Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 2-Bromo-4,6-dinitroaniline. The following table summarizes the available spectral information.

Technique	Availability / Reference
¹H NMR	Data available.[2][9]
¹³C NMR	Data available.[10]
Infrared (IR) Spectroscopy	Data available.[2]
UV-Vis Spectroscopy	Data available.[2]
Mass Spectrometry (MS)	GC-MS and LC-MS data available.[2]

Experimental Protocols

Synthesis of 2-Bromo-4,6-dinitroaniline

Several methods for the synthesis of 2-Bromo-4,6-dinitroaniline have been reported, primarily involving the bromination of 2,4-dinitroaniline (B165453).

Method 1: Bromination in Aqueous Suspension

This is a common laboratory and industrial method for producing 2-Bromo-4,6-dinitroaniline.[2][3]

• Reactants: 2,4-dinitroaniline, Bromine, Hydrochloric Acid, Water.

• Procedure:

  • Suspend 2,4-dinitroaniline in water within a glass-lined reaction vessel.

  • Add hydrochloric acid and a small amount of chlorinated benzene, then stir the mixture for approximately one hour.

  • Introduce bromine at room temperature.

  • Heat the reaction mixture to 50-55°C and maintain this temperature for 6 hours.

  • Slowly add sodium hypochlorite (B82951) solution to the mixture and hold for an additional 3 hours to complete the reaction and consume excess bromine.

  • The product can then be isolated via filtration, washed, and dried.[3]

Method 2: Two-Stage Oxybromination

This method provides an alternative route using an oxidizing agent to facilitate the bromination.[11]

• Reactants: 2,4-dinitroaniline, Hydrochloric Acid, Bromine, Chlorine, Hydrogen Peroxide.

• Procedure:

  • Add 2,4-dinitroaniline to a 10-35% hydrochloric acid solution and mix until uniform.

  • Slowly add bromine to the mixture at a temperature of 35-65°C over 1-5 hours and continue stirring.

  • In the same reaction system, introduce chlorine gas at 45-55°C over approximately 1.5 hours.

  • Following the chlorination, add 25-30% hydrogen peroxide dropwise over 2-2.5 hours while maintaining the temperature.

  • After an additional hour of insulation, cool the mixture to 25°C.

  • Filter the resulting solid, wash with water until the pH is neutral (5-7), and dry to obtain the final product.[11]

Figure 1: Synthesis workflow for 2-Bromo-4,6-dinitroaniline.

Analytical Methods

The analysis of 2-Bromo-4,6-dinitroaniline and related compounds often employs standard chromatographic and spectroscopic techniques.

• High-Performance Liquid Chromatography (HPLC): Coupled with a UV or Mass Spectrometry (MS) detector, HPLC is a primary method for the quantification and purity assessment of 2-Bromo-4,6-dinitroaniline and its metabolites in various matrices.[12]

• Gas Chromatography (GC): GC, often equipped with an Electron Capture Detector (ECD) for sensitivity towards halogenated and nitroaromatic compounds, is also utilized for analysis.[12]

• Mutagenicity Assays: 2-Bromo-4,6-dinitroaniline has been used as a model chemical in the bioluminescent Salmonella reverse mutation assay (Ames test) to evaluate its mutagenic potential.[4]

Applications and Biological Activity

Industrial Applications

The primary industrial use of 2-Bromo-4,6-dinitroaniline is as a chemical intermediate for the synthesis of monoazo dyes.[2] It is a key precursor for producing dyes like Disperse Blue 79, Disperse Violet 93, and others used extensively in the textile industry.[4][5]

Figure 2: Role as an intermediate in the dye industry.

Biological Activity and Toxicity

2-Bromo-4,6-dinitroaniline is not only a synthetic precursor but also a metabolite of certain azo dyes. Toxicological studies have highlighted several biological effects:

• Mutagenicity and Genotoxicity: It has shown mutagenic properties in bacterial reverse mutation assays.[5][6]

• Reproductive and Endocrine Disruption: Multigenerational exposure studies in zebrafish have indicated that 2-Bromo-4,6-dinitroaniline can cause reproductive toxicity, potentially through disruption of the hypothalamus-pituitary-gland (HPG) axis.[5]

• Acute Toxicity: In rats, the oral LD50 is 4100 mg/kg, with observed effects including somnolence and weight loss. It is also reported to be a mild eye irritant.[5][6]

Safety and Handling

Due to its hazardous properties, strict safety protocols must be followed when handling 2-Bromo-4,6-dinitroaniline.

• Hazard Classification: It is classified as an irritant to the eyes, respiratory system, and skin.[3][13] It is also considered a combustible solid.

• Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-impermeable gloves, and eye/face protection (eyeshields).[13][14] In case of dust formation, use a NIOSH-approved respirator (e.g., N95).

• Handling: Handle in a well-ventilated area. Avoid the formation of dust and aerosols. Use non-sparking tools and prevent fire caused by electrostatic discharge.[14]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from sources of ignition and incompatible materials such as strong oxidizing agents and strong bases.[13][14]

• First Aid:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids, and seek medical attention.[13]

  • Skin: Wash off immediately with soap and plenty of water while removing all contaminated clothing.[13]

  • Inhalation: Move to fresh air. If not breathing, give artificial respiration.[13]

  • Ingestion: Clean mouth with water and seek medical attention.[13]

References

• 1. CAS 1817-73-8: 2-Bromo-4,6-dinitroaniline | CymitQuimica [cymitquimica.com]
• 2. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. 2-Bromo-4,6-dinitroaniline | 1817-73-8 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. 2-Bromo-4,6-dinitroaniline | CAS#:1817-73-8 | Chemsrc [chemsrc.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. 2-BROMO-4,6-DINITROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. 2-Bromo-4,6-dinitroaniline(1817-73-8) 1H NMR spectrum [chemicalbook.com]
• 10. 2-Bromo-4,6-dinitroaniline(1817-73-8) 13C NMR [m.chemicalbook.com]
• 11. CN104447357A - Method for preparing 2, 4-dinitro-6-bromoaniline through two stages of oxybromination - Google Patents [patents.google.com]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]
• 13. fishersci.com [fishersci.com]
• 14. echemi.com [echemi.com]

Synthesis of 2-Bromo-4,6-dinitroaniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a common and effective synthesis route for 2-Bromo-4,6-dinitroaniline, a key intermediate in the production of various organic compounds, including azo dyes.[1][2][3] The primary method described is the direct bromination of 2,4-dinitroaniline (B165453).

Core Synthesis Pathway

The synthesis of 2-Bromo-4,6-dinitroaniline is typically achieved through the electrophilic aromatic substitution of 2,4-dinitroaniline with bromine in an acidic medium. The strong deactivating effect of the two nitro groups directs the incoming bromo group to the ortho position relative to the amino group.

Figure 1: Reaction scheme for the synthesis of 2-Bromo-4,6-dinitroaniline.

Physicochemical Data

A summary of the key physical and chemical properties of the main reactant and the final product is provided below.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Melting Point (°C)
2,4-Dinitroaniline	C₆H₅N₃O₄	183.12	Yellow to orange crystalline solid	182 - 188
2-Bromo-4,6-dinitroaniline	C₆H₄BrN₃O₄	262.02[1][2][4][5]	Bright yellow powder[1]	153 - 154[6]

Experimental Protocol

The following experimental protocol is a representative procedure based on established methods for the synthesis of 2-Bromo-4,6-dinitroaniline.[6][7]

Materials:

• 2,4-Dinitroaniline

• Hydrochloric acid (10-35% w/w)

• Bromine

• Chlorine (gas)

• Hydrogen peroxide (30% w/w)

• Deionized water

Equipment:

• Glass-lined reactor with overhead stirrer, dropping funnel, and temperature control

• Filtration apparatus (e.g., Buchner funnel)

• Drying oven

Procedure:

Step 1: Reaction Setup

• In a glass-lined reactor, suspend 2,4-dinitroaniline in an aqueous solution of hydrochloric acid (10-35%). The typical molar ratio of 2,4-dinitroaniline to hydrochloric acid volume is approximately 0.5 mol to 350-750 mL.[6]

• Stir the mixture to ensure a uniform suspension.

Step 2: Bromination

• Heat the suspension to a temperature between 35-65°C.[6]

• Slowly add bromine to the reaction mixture via a dropping funnel over a period of time, while maintaining the temperature.

• After the addition is complete, continue to stir the reaction mixture for an additional 10-60 minutes.[6]

Step 3: Two-Stage Oxybromination (Optional Enhancement)

• To improve reaction efficiency and bromine utilization, a two-stage oxidation can be performed. Maintain the reaction temperature at approximately 45-55°C.[6]

• In the first stage, introduce chlorine gas into the reaction mixture over 1.5 hours, followed by a 30-minute insulation period.[6]

• In the second stage, add 30% hydrogen peroxide dropwise over 2 hours, followed by a 1-hour insulation period.[6]

Step 4: Product Isolation and Purification

• Cool the reaction mixture to room temperature (approximately 25°C).[6]

• Filter the resulting solid product using a Buchner funnel.

• Wash the solid with deionized water until the pH of the filtrate is between 5 and 7.[6]

• Dry the purified 2-Bromo-4,6-dinitroaniline in a drying oven.

Process Workflow

The following diagram illustrates the logical flow of the synthesis process from starting materials to the final, purified product.

Figure 2: Workflow for the synthesis of 2-Bromo-4,6-dinitroaniline.

References

• 1. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 1817-73-8: 2-Bromo-4,6-dinitroaniline | CymitQuimica [cymitquimica.com]
• 3. 6-bromo-2,4-dinitroaniline | 1817-73-8 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. scbt.com [scbt.com]
• 5. 2-Bromo-4,6-dinitroaniline - CAS:1817-73-8 - Sunway Pharm Ltd [3wpharm.com]
• 6. CN104447357A - Method for preparing 2, 4-dinitro-6-bromoaniline through two stages of oxybromination - Google Patents [patents.google.com]
• 7. CN103787891A - Production technology of synthesizing 6-bromo-2,4-dinitroaniline - Google Patents [patents.google.com]

Spectroscopic Profile of 2-Bromo-4,6-dinitroaniline: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Bromo-4,6-dinitroaniline (CAS No. 1817-73-8), a key intermediate in the synthesis of various dyes and a subject of interest in toxicological studies. This document is intended for researchers, scientists, and professionals in the fields of analytical chemistry, drug development, and material science, offering detailed spectroscopic data (NMR, IR, and MS) and the experimental protocols for their acquisition.

Introduction

2-Bromo-4,6-dinitroaniline is a yellow crystalline solid with the molecular formula C₆H₄BrN₃O₄. Accurate and comprehensive spectroscopic data is fundamental for its unambiguous identification, characterization, and quantification in various matrices. This guide presents a curated summary of its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data.

Spectroscopic Data

The following sections summarize the key spectroscopic data for 2-Bromo-4,6-dinitroaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of organic compounds. The ¹H and ¹³C NMR data for 2-Bromo-4,6-dinitroaniline are presented below.

¹H NMR Spectroscopic Data

Solvent	Chemical Shift (δ) ppm	Multiplicity	Assignment	Coupling Constant (J) Hz
CDCl₃	9.116	d	H-3	J = 2.6 Hz
8.600	d	H-5	J = 2.6 Hz
7.3	br s	-NH₂
Benzene-d₆	8.540	d	H-5	J = 2.63 Hz
7.871	d	H-3	J = 2.63 Hz
5.93	br s	-NH₂

Note: The assignments are based on the expected electronic environment of the aromatic protons.

¹³C NMR Spectroscopic Data

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The characteristic IR absorption bands for 2-Bromo-4,6-dinitroaniline are summarized below.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400-3300	Medium-Strong	N-H stretching (asymmetric and symmetric)
~1620	Strong	N-H bending
~1560 & ~1340	Strong	NO₂ asymmetric and symmetric stretching
~1300-1000	Medium	C-N stretching
~850-750	Strong	C-H out-of-plane bending
~600-500	Medium	C-Br stretching

Note: These are expected absorption ranges for the functional groups present in the molecule.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a compound. The mass spectral data for 2-Bromo-4,6-dinitroaniline obtained by gas chromatography-mass spectrometry (GC-MS) with electron ionization (EI) is presented below.

m/z	Relative Intensity	Assignment
263	Moderate	[M+2]⁺ (presence of ⁸¹Br isotope)
261	High	[M]⁺ (Molecular ion, presence of ⁷⁹Br isotope)[1]
169	Moderate	[M-NO₂-NO]⁺

Note: The presence of isotopic peaks at m/z 261 and 263 in a roughly 1:1 ratio is characteristic of a compound containing one bromine atom.

Experimental Protocols

The following sections detail the generalized experimental methodologies for acquiring the spectroscopic data presented above.

NMR Spectroscopy

Sample Preparation: A solution of 2-Bromo-4,6-dinitroaniline is prepared by dissolving approximately 5-10 mg of the solid sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

Instrumentation and Data Acquisition: ¹H and ¹³C NMR spectra are typically recorded on a 300 MHz or 500 MHz NMR spectrometer. For ¹H NMR, the spectral width is set to cover the range of 0-10 ppm, and for ¹³C NMR, the range is typically 0-200 ppm. A sufficient number of scans are acquired to obtain a good signal-to-noise ratio. Chemical shifts are referenced to the residual solvent peak.

Infrared (IR) Spectroscopy

Sample Preparation (KBr Pellet Method): A small amount of 2-Bromo-4,6-dinitroaniline (1-2 mg) is finely ground with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

Instrumentation and Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. A background spectrum of the empty sample compartment is first recorded. The KBr pellet containing the sample is then placed in the sample holder, and the spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Sample Preparation: A dilute solution of 2-Bromo-4,6-dinitroaniline is prepared in a volatile organic solvent such as methanol (B129727) or dichloromethane.

Instrumentation and Data Acquisition (GC-MS): The analysis is performed on a gas chromatograph coupled to a mass spectrometer (GC-MS). A small volume of the sample solution is injected into the GC, where it is vaporized and separated on a capillary column. The separated components then enter the mass spectrometer. Electron ionization (EI) at 70 eV is typically used to generate the molecular ion and fragment ions, which are then analyzed by a mass analyzer (e.g., a quadrupole).

Workflow and Relationships

The following diagram illustrates the logical workflow for the spectroscopic analysis of 2-Bromo-4,6-dinitroaniline.

A logical workflow for the spectroscopic analysis of 2-Bromo-4,6-dinitroaniline.

This diagram outlines the progression from sample preparation through the application of different spectroscopic techniques to the final data analysis and interpretation, providing a clear visual representation of the scientific process.

References

• 1. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility Profile of 2-Bromo-4,6-dinitroaniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Bromo-4,6-dinitroaniline in various organic solvents. This information is critical for its application in chemical synthesis, particularly as an intermediate for azo dyes, and for understanding its metabolic fate as a metabolite of the azo dye Disperse Blue 79.[1] This document compiles available qualitative and quantitative solubility data, outlines detailed experimental protocols for solubility determination, and presents visual representations of relevant pathways and workflows.

Core Concepts in Solubility

The solubility of an organic compound is a fundamental physicochemical property that dictates its behavior in various chemical and biological systems. It is influenced by factors such as the chemical structure of the solute and solvent, temperature, and pressure. For 2-Bromo-4,6-dinitroaniline, the presence of a bromine atom and two nitro groups on the aniline (B41778) backbone significantly influences its polarity and, consequently, its solubility in different organic solvents.

Quantitative Solubility Data

Precise quantitative solubility data for 2-Bromo-4,6-dinitroaniline in a wide range of organic solvents is not extensively available in the public domain. However, based on available information and the solubility of structurally similar compounds like 2,4-dinitroaniline (B165453), a general solubility profile can be established.

Table 1: Quantitative Solubility of 2-Bromo-4,6-dinitroaniline and Related Compounds

Solvent	2-Bromo-4,6-dinitroaniline	2,4-dinitroaniline (mole fraction, 318.15 K)
Acetone	Very Soluble (hot)[2][3][4]	0.133
Ethanol	Very Soluble (hot)[2][3][4]	0.019
Methanol	Slightly Soluble (with sonication)[5]	0.011
Acetic Acid	Soluble (hot)[2][3][4]	Not Available
Chloroform	Slightly Soluble[5]	Not Available
Toluene	Not specified	0.003
Water	Less than 1 mg/mL at 70 °F (21 °C)[2]	Sparingly soluble

Note: The data for 2,4-dinitroaniline is provided as a reference to indicate expected trends in solubility for a structurally similar molecule.

Experimental Protocols for Solubility Determination

Standardized methods are crucial for obtaining reliable and reproducible solubility data. The following protocols describe common techniques for determining the solubility of a solid organic compound like 2-Bromo-4,6-dinitroaniline in an organic solvent.

Gravimetric Method

This method involves the direct measurement of the mass of the dissolved solute in a saturated solution.

Protocol:

• Saturation: An excess amount of 2-Bromo-4,6-dinitroaniline is added to a known volume of the organic solvent in a sealed container.

• Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Separation: The undissolved solid is separated from the saturated solution by filtration or centrifugation.

• Solvent Evaporation: A precisely measured volume of the clear, saturated solution is transferred to a pre-weighed container. The solvent is then carefully evaporated under controlled conditions (e.g., in a vacuum oven) until a constant weight of the dried solute is obtained.

• Calculation: The solubility is calculated as the mass of the dissolved solute per volume of the solvent (e.g., in g/L or mg/mL).

Spectrophotometric Method

This method is suitable for compounds that absorb light in the UV-Vis spectrum and relies on Beer-Lambert's law.

Protocol:

• Standard Curve Generation: A series of standard solutions of 2-Bromo-4,6-dinitroaniline with known concentrations in the chosen solvent are prepared. The absorbance of each standard is measured at the wavelength of maximum absorbance (λmax). A calibration curve of absorbance versus concentration is then plotted.

• Saturation and Equilibration: A saturated solution is prepared as described in the gravimetric method.

• Sample Preparation: A sample of the clear, saturated supernatant is carefully diluted with the solvent to a concentration that falls within the linear range of the standard curve.

• Absorbance Measurement: The absorbance of the diluted sample is measured at the λmax.

• Concentration Determination: The concentration of the diluted sample is determined from the standard curve. The solubility of the original saturated solution is then calculated by taking the dilution factor into account.

Visualizing Key Processes

Metabolic Pathway of Disperse Blue 79

2-Bromo-4,6-dinitroaniline is a known metabolite of the azo dye Disperse Blue 79. Understanding this metabolic pathway is crucial for toxicological assessments.

Caption: Metabolic conversion of Disperse Blue 79 to 2-Bromo-4,6-dinitroaniline.

Experimental Workflow for Solubility Determination

The general workflow for determining the solubility of 2-Bromo-4,6-dinitroaniline follows a structured approach from sample preparation to data analysis.

Caption: General workflow for the experimental determination of solubility.

References

• 1. 2-溴-4,6-二硝基苯胺 94% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. Buy 2-Bromo-4,6-dinitroaniline | 1817-73-8 [smolecule.com]
• 5. chemicalbook.com [chemicalbook.com]

Crystal Structure of 2-Bromo-4,6-dinitroaniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of 2-Bromo-4,6-dinitroaniline (C₆H₄BrN₃O₄), a compound of interest in the synthesis of azo dyes.[1] The following sections detail the crystallographic data, experimental protocols for its structure determination, and a workflow diagram illustrating the process from synthesis to structural analysis.

Core Crystallographic Data

The crystal structure of 2-Bromo-4,6-dinitroaniline has been determined by single-crystal X-ray diffraction. The compound crystallizes in a monoclinic system with the space group P2₁/n.[1][2] A summary of the key crystallographic data is presented in Table 1.

Parameter	Value
Formula	C₆H₄BrN₃O₄
Molecular Weight	262.03 g/mol [2]
Crystal System	Monoclinic[2]
Space Group	P2₁/n[1][2]
Unit Cell Dimensions	a = 6.6955 (2) Åb = 7.7720 (2) Åc = 16.0608 (4) Åβ = 95.4182 (14)°[2]
Volume (V)	832.03 (4) ų[2]
Z	4[2]
Temperature (T)	173 K[2]
Radiation	Mo Kα (λ = 0.71073 Å)
R-factor (R[F² > 2σ(F²)])	0.033[2]
Weighted R-factor (wR(F²))	0.083[2]
Goodness-of-fit (S)	1.06[2]

Table 1: Crystallographic Data for 2-Bromo-4,6-dinitroaniline

The molecular structure features dihedral angles of 2.04 (3)° and 1.18 (4)° between the two nitro groups and the aniline (B41778) ring, respectively.[2] The crystal packing is stabilized by a network of intermolecular interactions, including N—H⋯O and C—H⋯O hydrogen bonds, as well as C—Br⋯π interactions.[2]

Experimental Protocols

The determination of the crystal structure of 2-Bromo-4,6-dinitroaniline involved the following key experimental stages: synthesis and crystallization, and X-ray diffraction data collection and refinement.

Synthesis and Crystallization

The synthesis of 2-Bromo-4,6-dinitroaniline is typically achieved through the bromination of 2,4-dinitroaniline (B165453) suspended in water.[1] For the purpose of single-crystal X-ray analysis, the compound was dissolved in dichloromethane (B109758) (CH₂Cl₂). Single crystals suitable for diffraction were obtained through the slow evaporation of this solution.[2]

X-ray Diffraction Analysis

A suitable single crystal of 2-Bromo-4,6-dinitroaniline with dimensions of approximately 0.20 × 0.15 × 0.08 mm was selected for X-ray diffraction analysis.[2] The data was collected on a Bruker APEXII CCD diffractometer at a temperature of 173 K using Mo Kα radiation.[2]

A multi-scan absorption correction was applied to the collected data using SADABS.[2] The crystal structure was solved using the SHELXS97 program and refined using SHELXL2013.[2] All hydrogen atoms were positioned geometrically and refined using a riding model.[2]

Workflow and Logical Relationships

The following diagram illustrates the workflow from the synthesis of the compound to the final determination and analysis of its crystal structure.

Caption: Workflow for the determination of the crystal structure of 2-Bromo-4,6-dinitroaniline.

References

• 1. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Crystal structure of 2-bromo-4,6-di­nitroaniline - PMC [pmc.ncbi.nlm.nih.gov]

Thermal Stability of 2-Bromo-4,6-dinitroaniline: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal stability of 2-Bromo-4,6-dinitroaniline, a key intermediate in the synthesis of various organic compounds, including disperse dyes. Due to the limited availability of specific experimental thermal analysis data for this compound in publicly accessible literature, this guide synthesizes known physical properties with data from analogous nitroaromatic compounds to provide a robust framework for its thermal analysis. This document details standard experimental protocols for characterizing the thermal behavior of energetic materials, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). Furthermore, a proposed thermal decomposition pathway for 2-Bromo-4,6-dinitroaniline is presented, visualized using Graphviz, to offer predictive insights into its degradation mechanism.

Introduction

2-Bromo-4,6-dinitroaniline is a halogenated nitroaromatic compound. Its structure, featuring an amino group and two nitro groups on a benzene (B151609) ring, classifies it as an energetic material, necessitating a thorough understanding of its thermal stability. The thermal behavior of such compounds is a critical parameter influencing their safe handling, storage, transportation, and application. This guide aims to consolidate the available information and provide a foundational understanding of the thermal properties of 2-Bromo-4,6-dinitroaniline for professionals in research and development.

Physicochemical Properties

A summary of the known physicochemical properties of 2-Bromo-4,6-dinitroaniline is presented in Table 1. The melting point is consistently reported in the range of 148-154 °C, and the compound is noted to sublime.

Table 1: Physicochemical Properties of 2-Bromo-4,6-dinitroaniline

Property	Value	Reference(s)
Molecular Formula	C₆H₄BrN₃O₄	[1][2][3]
Molecular Weight	262.02 g/mol	[1][2][3]
Appearance	Yellow to orange powder/needles	[1][4]
Melting Point	148 - 154 °C	[1][2][4][5][6][7]
Boiling Point	Sublimes	[3][7][8]
Solubility	Soluble in hot water, hot acetone, and hot acetic acid.	[1]

Thermal Analysis Data (Representative)

Table 2: Representative Thermal Decomposition Data

Parameter	Estimated Value	Analytical Technique	Notes
Onset Decomposition Temperature (T_onset)	200 - 250 °C	DSC/TGA	Based on the behavior of similar nitroaromatic compounds.
Peak Decomposition Temperature (T_peak)	250 - 300 °C	DSC	The temperature of maximum decomposition rate.
Mass Loss (Total)	50 - 70%	TGA	Expected mass loss upon complete decomposition.
Decomposition Enthalpy (ΔH_d)	1000 - 2000 J/g	DSC	Highly exothermic decomposition is anticipated.

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the thermal stability of 2-Bromo-4,6-dinitroaniline.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, onset decomposition temperature, peak decomposition temperature, and enthalpy of decomposition.

Methodology:

• Sample Preparation: Accurately weigh 1-2 mg of 2-Bromo-4,6-dinitroaniline into a hermetically sealed aluminum or gold-plated copper pan. An empty, sealed pan is used as a reference.

• Instrumentation: Place the sample and reference pans into a calibrated DSC instrument.

• Experimental Conditions:

  • Purge the DSC cell with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 50 mL/min).

  • Heat the sample from ambient temperature (e.g., 30 °C) to a final temperature (e.g., 400 °C) at a constant heating rate (e.g., 5, 10, 15, and 20 °C/min).

• Data Analysis: The resulting thermogram plots heat flow versus temperature.

  • The endothermic peak corresponds to the melting point.

  • The exothermic peak indicates decomposition. The onset temperature of this peak is a key indicator of thermal stability.

  • The area under the exothermic peak is integrated to determine the enthalpy of decomposition (ΔH_d).

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which mass loss occurs and the total mass loss during decomposition.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of 2-Bromo-4,6-dinitroaniline into a ceramic or platinum TGA pan.

• Instrumentation: Place the sample pan onto the TGA balance.

• Experimental Conditions:

  • Purge the TGA furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20 mL/min).

  • Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The TGA curve plots the percentage of mass loss versus temperature. The derivative of this curve (DTG) shows the rate of mass loss and can help identify distinct decomposition steps.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the thermal analysis of 2-Bromo-4,6-dinitroaniline.

Caption: Workflow for Thermal Analysis of 2-Bromo-4,6-dinitroaniline.

Proposed Thermal Decomposition Pathway

The thermal decomposition of nitroaromatic compounds is complex and can proceed through various radical and molecular pathways. Based on the literature for similar compounds, a plausible initial step in the decomposition of 2-Bromo-4,6-dinitroaniline involves the homolytic cleavage of the C-NO₂ bond, which is generally the weakest bond. Another possibility is the abstraction of a hydrogen atom from the amino group. The following diagram illustrates a simplified, proposed decomposition pathway.

Caption: Proposed Thermal Decomposition Pathway for 2-Bromo-4,6-dinitroaniline.

Conclusion

While specific experimental data on the thermal decomposition of 2-Bromo-4,6-dinitroaniline is limited, this guide provides a comprehensive framework for its analysis based on its known physicochemical properties and the behavior of analogous compounds. The provided experimental protocols offer a clear path for researchers to obtain precise thermal stability data. The proposed decomposition pathway serves as a theoretical starting point for more detailed mechanistic studies. Further experimental investigation is crucial to fully elucidate the thermal behavior of this compound and ensure its safe and effective use in various applications.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. iokinetic.com [iokinetic.com]
• 4. bibliotekanauki.pl [bibliotekanauki.pl]
• 5. Thermochemical Analysis of Improvised Energetic Materials by Laser-Heating Calorimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thermal Analysis of Improvised Energetic Chemicals using Laser-Heating Calorimetry | NIST [nist.gov]
• 7. youtube.com [youtube.com]
• 8. 2,4-Dinitroaniline | 97-02-9 [chemicalbook.com]

An In-depth Technical Guide on the Historical Synthesis of 2-Bromo-4,6-dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the historical synthesis methods for 2-Bromo-4,6-dinitroaniline, a significant intermediate in the production of disperse dyes.[1][2] The document details key experimental protocols, presents quantitative data in a comparative format, and illustrates the synthetic pathways for enhanced comprehension.

Introduction

2-Bromo-4,6-dinitroaniline, with the chemical formula C₆H₄BrN₃O₄, is a yellow needle-like crystalline solid.[1] It is soluble in hot water, hot acetone, and hot acetic acid.[1] Historically, its synthesis has been of interest primarily due to its role as a crucial intermediate for azo derivatives and disperse dyes, which are valued for their bright and stable colors.[1][3] The primary and most documented historical method for its preparation is the direct bromination of 2,4-dinitroaniline (B165453). Variations of this core method have been developed to improve yield and purity. A less common approach involves the ammonolysis of a substituted dibromodinitrobenzene intermediate.

Core Synthesis Methodologies

The historical synthesis of 2-Bromo-4,6-dinitroaniline has predominantly revolved around two main strategies:

• Method A: Direct Bromination of 2,4-dinitroaniline

• Method B: Ammonolysis of 1,2-dibromo-3,5-dinitrobenzene

This guide will delve into the specific experimental protocols for each of these methods.

Experimental Protocols

Method A: Direct Bromination of 2,4-dinitroaniline

This is the most conventional and widely cited method for the preparation of 2-Bromo-4,6-dinitroaniline. The fundamental reaction involves the electrophilic substitution of a bromine atom onto the 2-position of the 2,4-dinitroaniline ring. Several variations exist, primarily differing in the solvent system and the use of oxidizing agents to drive the reaction to completion.

Protocol A1: Bromination in an Aqueous Hydrochloric Acid Medium

This protocol describes a two-stage oxybromination process.

• Step 1: Initial Bromination

  • To a suitable reactor, add 2,4-dinitroaniline to hydrochloric acid (10-35 wt%). The typical molar ratio of 2,4-dinitroaniline to the volume of hydrochloric acid is 0.5 mol to 350-750 mL.[1]

  • Stir the mixture to ensure uniform suspension.

  • While maintaining the temperature between 35-65 °C, slowly drip in bromine (Br₂). The molar ratio of bromine to 2,4-dinitroaniline should be in the range of (0.5-0.65):1.[1] The addition of bromine is typically carried out over 1-5 hours.[1]

  • After the complete addition of bromine, continue stirring the reaction mixture for 10-60 minutes.[1]

• Step 2: Oxidation

  • Introduce an oxidizing agent to the reaction system. Common oxidizing agents include chlorine gas or hydrogen peroxide.[1]

  • If using chlorine, supply it to the reaction mixture and then maintain the temperature for a holding period of 10-50 minutes.[1]

  • If using hydrogen peroxide, drip it into the reaction mixture and maintain the temperature for a holding period of 10-60 minutes.[1]

  • The purpose of the oxidant is to react with any hydrogen bromide formed, regenerating bromine in situ and ensuring complete bromination.

• Step 3: Product Isolation

  • After the reaction is complete, filter the reaction mixture.

  • Wash the collected solid with water to remove any residual acid and salts.

  • Dry the product to obtain 2-Bromo-4,6-dinitroaniline.[1]

Protocol A2: Bromination in an Aqueous Medium with Chlorobenzene (B131634)

This protocol utilizes a biphasic system with chlorobenzene and an oxidant.

• Step 1: Reaction Setup

  • In a 3000L reactor, add 1500-2000L of water, 250-350kg of 2,4-dinitroaniline, 100-120kg of hydrochloric acid, and 2-4kg of chlorobenzene.[4]

• Step 2: Bromination

  • Stir the reaction mixture and control the temperature at 15-25 °C.[4]

  • Add 150-200kg of bromine.[4]

  • After the addition, raise the temperature to 50-55 °C and maintain it for 6 hours.[4]

• Step 3: Oxidation and Work-up

  • After the isothermal reaction, add sodium hypochlorite (B82951) to the reaction mixture and hold for 3 hours.[4]

  • Then, add sodium sulfite (B76179) to eliminate any excess bromine.[4]

  • Filter the mixture to isolate the crude product.

  • Wash the product with water and dry to yield 2-Bromo-4,6-dinitroaniline.[4]

Method B: Synthesis from Bromobenzene (B47551) via Ammonolysis

This method offers an alternative pathway starting from more basic materials, involving simultaneous nitration and bromination followed by ammonolysis.

• Step 1: Preparation of 1,2-dibromo-3,5-dinitrobenzene

  • To a nitrating mixture containing nitric acid and sulfuric acid, add bromobenzene over 1.5 hours while maintaining the temperature at 15-20 °C.[2]

  • Add additional sulfuric acid and nitric acid and heat the mixture to 60 °C for 2 hours with vigorous stirring.[2]

  • Further additions of sulfuric acid, nitric acid, and a brominating agent (such as ammonium (B1175870) bromide) are made, and the reaction is heated at 85 °C for 7 hours.[2]

  • The product, 1,2-dibromo-3,5-dinitrobenzene, is then isolated.

• Step 2: Ammonolysis

  • The 1,2-dibromo-3,5-dinitrobenzene is subjected to ammonolysis in an aqueous-ammoniacal medium in the presence of a disperser to yield 2-Bromo-4,6-dinitroaniline.[2]

Quantitative Data Summary

The following table summarizes the key quantitative parameters from the described historical synthesis methods.

Parameter	Method A1 (Oxybromination)	Method A2 (Chlorobenzene)	Method B (from Bromobenzene)
Starting Material	2,4-dinitroaniline	2,4-dinitroaniline	Bromobenzene
Primary Reagents	Bromine, Hydrochloric Acid, Oxidant (Cl₂ or H₂O₂)	Bromine, Hydrochloric Acid, Chlorobenzene, NaOCl, Na₂SO₃	Nitric Acid, Sulfuric Acid, Ammonium Bromide, Aqueous Ammonia
Reaction Temperature	35-65 °C	15-25 °C (bromination), 50-55 °C (reaction)	15-20 °C, 60 °C, 85 °C (nitration/bromination)
Reaction Time	Variable (1-6 hours)	~9 hours	>10 hours
Molar Ratios	Br₂:(2,4-DNA) = (0.5-0.65):1	Not specified in molar terms	Not explicitly detailed for the entire process
Product Melting Point	153-154 °C[1]	Not specified	Not specified
Product Appearance	Yellow needle-like crystals[1]	Not specified	Not specified

Visualization of Synthetic Pathways

The following diagrams illustrate the logical flow of the described synthesis methods.

Caption: Synthetic routes to 2-Bromo-4,6-dinitroaniline.

Conclusion

The historical synthesis of 2-Bromo-4,6-dinitroaniline is primarily characterized by the electrophilic bromination of 2,4-dinitroaniline. Over time, refinements to this method, such as the use of co-solvents and oxidizing agents, have been introduced to improve reaction efficiency. An alternative, though less direct, route from bromobenzene highlights a different synthetic strategy. This guide provides a foundational understanding of these historical methods for researchers and professionals in the field of chemical synthesis and drug development.

References

• 1. CN104447357A - Method for preparing 2, 4-dinitro-6-bromoaniline through two stages of oxybromination - Google Patents [patents.google.com]
• 2. RU2030391C1 - Method of synthesis of 2-bromo-4,6-dinitroaniline - Google Patents [patents.google.com]
• 3. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN103787891A - Production technology of synthesizing 6-bromo-2,4-dinitroaniline - Google Patents [patents.google.com]

An In-depth Technical Guide to the Electrophilic Substitution Reactions of 2-Bromo-4,6-dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the electrophilic substitution reactions of 2-bromo-4,6-dinitroaniline. Due to the highly deactivated nature of this substrate, this document focuses on the theoretical principles governing its reactivity, the predicted regioselectivity of potential reactions, and the significant challenges encountered in attempting such transformations. While direct experimental data for further electrophilic substitution on this molecule is scarce in readily available literature, this guide offers insights into its chemical behavior based on established principles of organic chemistry.

Introduction to the Reactivity of 2-Bromo-4,6-dinitroaniline

2-Bromo-4,6-dinitroaniline is an aromatic compound characterized by the presence of both strongly activating and strongly deactivating substituents on the benzene (B151609) ring.[1][2] The reactivity of the aromatic ring towards electrophilic attack is a result of the interplay of the electronic effects of the amino (-NH₂), bromo (-Br), and two nitro (-NO₂) groups.

The amino group is a powerful activating group that donates electron density to the ring through resonance, making it more nucleophilic.[3] Conversely, the two nitro groups are potent deactivating groups, withdrawing significant electron density from the ring through both resonance and inductive effects.[1][4] The bromo group is also deactivating due to its inductive effect, although it can donate some electron density through resonance.[4] The cumulative effect of two strong nitro groups and a deactivating bromo group overwhelmingly counteracts the activating effect of the amino group, rendering the benzene ring extremely electron-deficient and thus, highly unreactive towards electrophilic substitution.[5]

Analysis of Directing Effects and Predicted Regioselectivity

The regioselectivity of electrophilic aromatic substitution is determined by the directing effects of the substituents already present on the ring. In 2-bromo-4,6-dinitroaniline, these effects are in competition:

• Amino (-NH₂) group: A strong ortho, para-director.[3]

• Bromo (-Br) group: A deactivating ortho, para-director.[4]

• Nitro (-NO₂) groups: Strong meta-directors.[1]

The most powerful activating group typically dictates the position of substitution.[6] In this case, the amino group is the strongest activator. Therefore, any potential electrophilic attack would be directed to the positions ortho and para to the amino group. The para position is already occupied by a nitro group. The two ortho positions are C3 and C5.

• Position C3: This position is ortho to the amino group and meta to the 4-nitro and 6-nitro groups.

• Position C5: This position is ortho to the amino group, meta to the 2-bromo group, and ortho to the 4-nitro group and para to the 6-nitro group.

Considering the strong ortho, para-directing influence of the amino group, the most likely, albeit highly unfavored, position for electrophilic attack is the C3 position . Substitution at C5 would be sterically hindered by the adjacent bromo group and electronically disfavored by being ortho and para to the deactivating nitro groups.

Diagram 1: Analysis of substituent directing effects.

Quantitative Data on Electrophilic Substitution Reactions

Extensive literature searches did not yield specific quantitative data (e.g., reaction conditions, yields) for the nitration, halogenation, sulfonation, or Friedel-Crafts reactions of 2-bromo-4,6-dinitroaniline. This absence of data is a strong indicator of the molecule's extreme lack of reactivity towards electrophiles. The synthesis of this compound is typically achieved through the bromination of 2,4-dinitroaniline, a process that is itself challenging due to the deactivated nature of the starting material.[7][8]

Reaction Type	Electrophile	Catalyst	Reaction Conditions	Yield (%)	Reference
Nitration	NO₂⁺	H₂SO₄	No data available	N/A	N/A
Halogenation	Br⁺ / Cl⁺	Lewis Acid	No data available	N/A	N/A
Sulfonation	SO₃	H₂SO₄	No data available	N/A	N/A
Friedel-Crafts Alkylation	R⁺	Lewis Acid	Not expected to proceed	N/A	N/A
Friedel-Crafts Acylation	RCO⁺	Lewis Acid	Not expected to proceed	N/A	N/A

Table 1: Summary of Quantitative Data for Electrophilic Substitution.

Hypothetical Reaction Mechanisms and Challenges

While unlikely to proceed under standard conditions, it is instructive to visualize the hypothetical mechanism for an electrophilic attack on 2-bromo-4,6-dinitroaniline. The high-energy, destabilized nature of the arenium ion intermediate illustrates the kinetic barrier to such reactions.

Diagram 2: Hypothetical mechanism for nitration.

Challenges:

• Extreme Deactivation: The synergistic electron-withdrawing effects of the two nitro groups and the bromo group significantly reduce the nucleophilicity of the aromatic ring.

• Forcing Conditions: Any attempt to force a reaction would require extremely harsh conditions (e.g., high temperatures, strong superacids), which could lead to decomposition of the starting material or unwanted side reactions.

• Friedel-Crafts Limitations: Friedel-Crafts reactions are particularly sensitive to deactivating groups and do not proceed on strongly deactivated rings.[9]

Alternative Reactivity: The Sandmeyer Reaction

Given the inertness of the aromatic ring to electrophilic substitution, a more viable pathway for functionalization involves reactions of the amino group. The Sandmeyer reaction provides a method to replace the amino group with a variety of substituents via a diazonium salt intermediate.[10][11] This represents a powerful alternative for modifying the 2-bromo-4,6-dinitroaniline scaffold.

Diagram 3: Potential functionalization via the Sandmeyer reaction.

Experimental Protocols

As no specific protocols for electrophilic substitution on 2-bromo-4,6-dinitroaniline were found, a general protocol for the bromination of a related, less deactivated substrate, 4-nitroaniline (B120555), is provided for illustrative purposes.[12][13] Attempting a similar reaction with 2-bromo-4,6-dinitroaniline would likely require significantly more forcing conditions and may not be successful.

Illustrative Protocol: Bromination of 4-Nitroaniline to 2,6-Dibromo-4-nitroaniline (B165464) [12][13]

• Dissolution: Dissolve 4-nitroaniline in a suitable solvent such as dichloromethane (B109758) or an aqueous acidic medium.

• Addition of Brominating Agent: Slowly add a brominating reagent (e.g., elemental bromine or a bromide/bromate mixture) to the stirred solution at a controlled temperature (e.g., 28 °C).

• Reaction Monitoring: Continue stirring for a specified period (e.g., 45-60 minutes) and monitor the reaction progress by a suitable technique like TLC.

• Work-up: Upon completion, separate the organic layer. Wash the organic layer successively with a reducing agent solution (e.g., sodium thiosulfate) to remove excess bromine, followed by a brine wash.

• Isolation: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by recrystallization from an appropriate solvent.

Note: Adapting this protocol for 2-bromo-4,6-dinitroaniline would necessitate a significant increase in reaction temperature and time, and potentially the use of a stronger Lewis acid catalyst. However, the success of such a reaction is not guaranteed, and decomposition is a likely outcome.

Conclusion

2-Bromo-4,6-dinitroaniline is an aromatic compound that is exceptionally unreactive towards electrophilic substitution. The powerful electron-withdrawing nature of the two nitro groups and the bromo substituent creates a highly electron-deficient aromatic ring. While the amino group is a strong activator and directs ortho and para, its influence is insufficient to overcome the deactivating effects of the other substituents. Consequently, electrophilic substitution reactions such as nitration, halogenation, sulfonation, and Friedel-Crafts reactions are not readily achieved. For chemical modification of this scaffold, researchers should consider alternative strategies that target the amino group, such as the Sandmeyer reaction, which offers a viable route to a range of functionalized derivatives.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. CAS 1817-73-8: 2-Bromo-4,6-dinitroaniline | CymitQuimica [cymitquimica.com]
• 3. byjus.com [byjus.com]
• 4. benchchem.com [benchchem.com]
• 5. Aromatic Reactivity [www2.chemistry.msu.edu]
• 6. Activating and Deactivating Groups - Chemistry Steps [chemistrysteps.com]
• 7. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chembk.com [chembk.com]
• 9. youtube.com [youtube.com]
• 10. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 11. lscollege.ac.in [lscollege.ac.in]
• 12. 2,6-Dibromo-4-nitroaniline synthesis - chemicalbook [chemicalbook.com]
• 13. Green process development for the preparation of 2,6-dibromo-4-nitroaniline from 4-nitroaniline using bromide–bromate salts in an aqueous acidic medium - RSC Advances (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Chemical Reactivity of the Amine Group in 2-Bromo-4,6-dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4,6-dinitroaniline is a highly substituted aromatic amine of significant interest in organic synthesis and medicinal chemistry. Its chemical behavior is dominated by the interplay of the amine functional group and the strong electron-withdrawing effects of the two nitro groups and the bromine atom. This guide provides a comprehensive overview of the chemical reactivity of the amine group in 2-Bromo-4,6-dinitroaniline, offering insights into its basicity, nucleophilicity, and key transformations. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development by providing detailed experimental protocols, quantitative data, and a mechanistic understanding of the compound's reactivity.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 2-Bromo-4,6-dinitroaniline is presented below.

Property	Value	Reference(s)
Molecular Formula	C₆H₄BrN₃O₄	[1]
Molecular Weight	262.02 g/mol	[1]
Appearance	Bright yellow powder or yellow needles.[1]	[1]
Melting Point	151-154 °C	[2]
Solubility	Insoluble in water; soluble in organic solvents.	[1]
pKa (predicted)	Due to the strong electron-withdrawing nature of the two nitro groups and the bromine atom, the pKa of the anilinium ion is expected to be very low, likely below 0.
¹H NMR (CDCl₃, 89.56 MHz)	δ 9.116 (d, 1H), 8.600 (d, 1H), 7.3 (br s, 2H, NH₂)
Mass Spectrum (GC-MS)	Major peaks at m/z 261, 263 corresponding to the molecular ions [M]+ and [M+2]+, confirming the presence of bromine.

Reactivity of the Amine Group: A Drastic Reduction in Basicity and Nucleophilicity

The reactivity of the amine group in 2-Bromo-4,6-dinitroaniline is profoundly diminished by the presence of two strongly electron-withdrawing nitro groups (-NO₂) and a moderately deactivating bromine atom (-Br) on the aromatic ring. These substituents significantly decrease the electron density on the nitrogen atom of the amine group through both inductive and resonance effects.

The nitro groups, positioned ortho and para to the amine group, exert a powerful -M (mesomeric) or -R (resonance) effect, delocalizing the lone pair of electrons from the nitrogen atom into the aromatic ring. This delocalization is further enhanced by the -I (inductive) effect of the electronegative oxygen atoms in the nitro groups and the bromine atom. Consequently, the amine group in 2-Bromo-4,6-dinitroaniline is a very weak base and a poor nucleophile.

dot digraph "Resonance Structures of 2-Bromo-4,6-dinitroaniline" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=plaintext, fontname="Arial", fontsize=12]; edge [arrowhead=vee, color="#4285F4"];

} dot Figure 1: Logical relationship of resonance effects on nucleophilicity.

Key Chemical Transformations of the Amine Group

Despite its reduced reactivity, the amine group of 2-Bromo-4,6-dinitroaniline can undergo several important chemical transformations, primarily diazotization, which opens up a gateway to a variety of functional group interconversions.

Diazotization

The conversion of the primary aromatic amine to a diazonium salt is a cornerstone reaction for 2-Bromo-4,6-dinitroaniline. Due to the extremely low basicity of the amine, diazotization requires strong acidic conditions, typically using nitrosylsulfuric acid (a mixture of sodium nitrite (B80452) and concentrated sulfuric acid). The resulting diazonium salt is a versatile intermediate.

Experimental Protocol: Diazotization of 2-Bromo-4,6-dinitroaniline

• Materials:

  • 2-Bromo-4,6-dinitroaniline

  • Concentrated sulfuric acid (98%)

  • Sodium nitrite

  • Ice

• Procedure:

  • In a flask equipped with a mechanical stirrer and a thermometer, carefully add 2-Bromo-4,6-dinitroaniline (1.0 eq) to concentrated sulfuric acid (5-10 eq) while maintaining the temperature below 20°C with an ice bath.

  • Stir the mixture until all the aniline (B41778) has dissolved.

  • In a separate beaker, prepare a solution of sodium nitrite (1.1 eq) in concentrated sulfuric acid ( nitrosylsulfuric acid).

  • Cool the aniline solution to 0-5°C using an ice-salt bath.

  • Slowly add the nitrosylsulfuric acid solution to the aniline solution, keeping the temperature below 5°C.

  • After the addition is complete, stir the reaction mixture at 0-5°C for 1-2 hours to ensure complete diazotization.

  • The resulting diazonium salt solution can be used directly in subsequent reactions.

dot digraph "Diazotization Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=12]; edge [arrowhead=vee, color="#34A853"];

} dot Figure 2: Experimental workflow for diazotization.

Azo Coupling

The diazonium salt of 2-Bromo-4,6-dinitroaniline is an excellent electrophile and readily undergoes azo coupling reactions with electron-rich aromatic compounds such as phenols and anilines to form intensely colored azo dyes.[3] These dyes have applications as disperse dyes for synthetic fibers.[3]

Experimental Protocol: Synthesis of a Disperse Dye via Azo Coupling

• Materials:

  • Diazonium salt solution of 2-Bromo-4,6-dinitroaniline (prepared as in 4.1)

  • N,N-diethylaniline (or other suitable coupling component)

  • Sodium acetate (B1210297)

  • Ice

• Procedure:

  • In a beaker, dissolve N,N-diethylaniline (1.0 eq) in a mixture of hydrochloric acid and water, and cool to 0-5°C in an ice bath.

  • Slowly add the cold diazonium salt solution to the solution of the coupling component with vigorous stirring.

  • Maintain the temperature at 0-5°C and add a solution of sodium acetate to adjust the pH to 4-5 to facilitate the coupling reaction.

  • A colored precipitate of the azo dye will form immediately.

  • Continue stirring for 1-2 hours at low temperature to ensure complete reaction.

  • Collect the dye by vacuum filtration, wash thoroughly with cold water, and dry.

dot digraph "Azo_Coupling_Reaction" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style=filled, fillcolor="#FFFFFF", fontcolor="#202124", fontname="Arial", fontsize=12]; edge [arrowhead=vee, color="#EA4335"];

} dot Figure 3: Schematic of the azo coupling reaction.

Sandmeyer Reaction

The diazonium group can be replaced by a variety of nucleophiles in the presence of copper(I) salts in what is known as the Sandmeyer reaction.[4] This provides a powerful method to introduce functionalities that are otherwise difficult to install on the aromatic ring. For example, treatment of the diazonium salt with CuCl, CuBr, or CuCN introduces a chloro, bromo, or cyano group, respectively.

Experimental Protocol: Sandmeyer Bromination

• Materials:

  • Diazonium salt solution of 2-Bromo-4,6-dinitroaniline (prepared as in 4.1)

  • Copper(I) bromide (CuBr)

  • Hydrobromic acid (48%)

• Procedure:

  • In a flask, prepare a solution of copper(I) bromide (1.2 eq) in hydrobromic acid.

  • Cool the CuBr solution to 0-5°C.

  • Slowly add the cold diazonium salt solution to the CuBr solution with stirring.

  • Effervescence (evolution of N₂ gas) will be observed.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently (e.g., 50-60°C) for 30-60 minutes to ensure complete decomposition of the diazonium salt.

  • Cool the mixture and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purify the product by chromatography or recrystallization.

Acylation and Alkylation

Direct acylation and alkylation of the amine group of 2-Bromo-4,6-dinitroaniline are challenging due to its low nucleophilicity. Standard conditions often fail or give very low yields. However, under forcing conditions or with highly reactive acylating/alkylating agents in the presence of a strong base or catalyst, these reactions may be possible. For instance, acylation can be achieved using highly reactive acylating agents in the presence of a Lewis acid catalyst.

Representative Experimental Protocol: Acylation of a Weakly Basic Aniline

• Materials:

  • 2-Bromo-4,6-dinitroaniline

  • Acetyl chloride (or a more reactive acylating agent)

  • A strong, non-nucleophilic base (e.g., pyridine (B92270) or a hindered amine)

  • Anhydrous aprotic solvent (e.g., dichloromethane (B109758) or toluene)

• Procedure:

  • Dissolve 2-Bromo-4,6-dinitroaniline (1.0 eq) and the base (1.5 eq) in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0°C.

  • Slowly add the acylating agent (1.2 eq) to the solution.

  • Allow the reaction to warm to room temperature and stir for several hours to overnight. The reaction progress should be monitored by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography.

Relevance in Drug Development

The dinitroaniline scaffold is a recognized pharmacophore with applications in medicinal chemistry, particularly as microtubule-targeting agents.[5][6] Dinitroaniline-based compounds, such as trifluralin (B1683247) and oryzalin, are used as herbicides and have been investigated as potential antiparasitic agents.[7][8]

Mechanism of Action: Microtubule Inhibition

Dinitroanilines exert their biological effects by binding to tubulin, the protein subunit of microtubules.[9][10][11] This binding disrupts the assembly and disassembly dynamics of microtubules, which are essential for various cellular processes, including mitosis, cell motility, and intracellular transport. The disruption of microtubule function ultimately leads to cell cycle arrest and apoptosis.[5] The selectivity of some dinitroanilines for plant and protozoan tubulin over mammalian tubulin provides a therapeutic window for their use as herbicides and antiparasitic drugs.[7]

dot digraph "Dinitroaniline_MoA" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=12]; edge [arrowhead=vee, color="#4285F4"];

} dot Figure 4: Simplified signaling pathway of dinitroaniline microtubule disruption.

Structure-Activity Relationships (SAR)

The biological activity of dinitroaniline derivatives is highly dependent on the nature and position of the substituents on the aromatic ring. The 2,6-dinitroaniline (B188716) scaffold is crucial for microtubule inhibitory activity. Modifications at the 1-position (the amine group) and the 4-position can significantly modulate the potency and selectivity of these compounds. The synthesis of libraries of 2-Bromo-4,6-dinitroaniline analogs, by leveraging the reactivity of the amine group (e.g., through diazotization and subsequent reactions) or by nucleophilic aromatic substitution of the bromine, is a viable strategy for the discovery of new drug candidates.

dot digraph "SAR_Logic" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=12]; edge [arrowhead=vee, color="#FBBC05"];

} dot Figure 5: Logical relationship in SAR studies of dinitroanilines.

Conclusion

The chemical reactivity of the amine group in 2-Bromo-4,6-dinitroaniline is characterized by a marked decrease in basicity and nucleophilicity due to the strong electron-withdrawing nature of the nitro and bromo substituents. Despite this, the amine group serves as a valuable synthetic handle, particularly for diazotization reactions, which enable the synthesis of a wide array of derivatives, including azo dyes and compounds accessible through the Sandmeyer reaction. The dinitroaniline core is a relevant scaffold in drug discovery, with a well-established mechanism of action as a microtubule inhibitor. A thorough understanding of the reactivity of 2-Bromo-4,6-dinitroaniline is therefore crucial for its effective utilization in both materials science and the development of new therapeutic agents. This guide provides the foundational knowledge and practical protocols to facilitate further research and application of this versatile chemical entity.

References

• 1. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-溴-4,6-二硝基苯胺 94% | Sigma-Aldrich [sigmaaldrich.com]
• 3. iiste.org [iiste.org]
• 4. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dinitroaniline herbicides: a comprehensive review of toxicity and side effects on animal non-target organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dinitroanilines bind alpha-tubulin to disrupt microtubules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. profiles.wustl.edu [profiles.wustl.edu]
• 9. Dinitroanilines Bind α-Tubulin to Disrupt Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Oryzalin, a dinitroaniline herbicide, binds to plant tubulin and inhibits microtubule polymerization in vitro | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Azo Dyes Using 2-Bromo-4,6-dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo dyes represent the largest and most versatile class of synthetic colorants, characterized by the presence of one or more azo groups (–N=N–). Their applications span a wide range of industries, including textiles, printing, food, and pharmaceuticals. The synthesis of azo dyes typically involves a two-step process: the diazotization of a primary aromatic amine followed by the coupling of the resulting diazonium salt with a suitable coupling component, such as a phenol (B47542) or an aromatic amine.

2-Bromo-4,6-dinitroaniline is a key intermediate in the synthesis of a variety of monoazo dyes, particularly disperse dyes used for coloring synthetic fibers.[1] The presence of the electron-withdrawing nitro groups and the bromine atom on the aromatic ring of 2-Bromo-4,6-dinitroaniline significantly influences the color and properties of the resulting azo dyes. This document provides detailed protocols and application notes for the synthesis of azo dyes using 2-Bromo-4,6-dinitroaniline, aimed at researchers in organic synthesis, materials science, and drug development.

Synthesis Pathway

The general pathway for the synthesis of azo dyes from 2-Bromo-4,6-dinitroaniline involves two primary steps:

• Diazotization: The primary aromatic amine, 2-Bromo-4,6-dinitroaniline, is converted into a diazonium salt by treatment with a nitrosating agent, typically nitrous acid (HNO₂) generated in situ from sodium nitrite (B80452) and a strong acid.

• Azo Coupling: The resulting diazonium salt, which is a weak electrophile, undergoes an electrophilic aromatic substitution reaction with an electron-rich coupling component (e.g., phenols, anilines) to form the stable azo dye.

Data Presentation

The following table summarizes the key quantitative data for a representative azo dye synthesized from 2-Bromo-4,6-dinitroaniline. While specific data for a wide range of derivatives is not extensively available in the public domain, the provided data for Acetamide, N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)phenyl]- (BDAP) serves as a key example.

Diazo Component	Coupling Component	Azo Dye Name	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Melting Point (°C)	λmax (nm)
2-Bromo-4,6-dinitroaniline	N-(3-(diethylamino)phenyl)acetamide	Acetamide, N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)phenyl]- (BDAP)[2][3]	C₁₈H₁₉BrN₆O₅	479.28	Not Reported	Not Reported	Not Reported

Experimental Protocols

This section provides a detailed methodology for the synthesis of a representative azo dye, Acetamide, N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)phenyl]- (BDAP), derived from 2-Bromo-4,6-dinitroaniline.

Protocol 1: Synthesis of Acetamide, N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)phenyl]- (BDAP)

Materials:

• 2-Bromo-4,6-dinitroaniline

• N-(3-(diethylamino)phenyl)acetamide

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Ethanol (B145695)

• Sodium Acetate (B1210297) or dilute Sodium Hydroxide (B78521) (NaOH)

• Distilled Water

• Ice

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Ice bath

• Buchner funnel and filter paper

• pH meter or pH paper

• Standard laboratory glassware

Procedure:

Part A: Diazotization of 2-Bromo-4,6-dinitroaniline [4]

• In a beaker, prepare a solution of 2-Bromo-4,6-dinitroaniline (1.0 equivalent) in a mixture of concentrated hydrochloric acid and water.

• Cool the solution to 0-5 °C in an ice bath with continuous stirring.

• In a separate beaker, prepare a pre-cooled aqueous solution of sodium nitrite (1.0-1.2 equivalents).

• Add the sodium nitrite solution dropwise to the aniline (B41778) solution while vigorously stirring and maintaining the temperature below 5 °C.

• After the addition is complete, continue stirring the reaction mixture for an additional 15-30 minutes at 0-5 °C to ensure the complete formation of the diazonium salt.

• The resulting diazonium salt solution should be used immediately in the next step.

Part B: Azo Coupling Reaction [4]

• In a separate beaker, dissolve N-(3-(diethylamino)phenyl)acetamide (1.0 equivalent) in a suitable solvent, such as a mixture of ethanol and water.

• Cool this solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution prepared in Part A to the solution of the coupling component with vigorous stirring.

• Maintain the pH of the reaction mixture between 5 and 7 by the controlled addition of a base, such as sodium acetate or a dilute sodium hydroxide solution. This facilitates the electrophilic aromatic substitution.

• Monitor the progress of the reaction. The formation of a colored precipitate indicates the formation of the azo dye.

• Once the reaction is complete, collect the precipitated azo dye by vacuum filtration using a Buchner funnel.

Part C: Purification [4]

• Wash the crude product on the filter with cold distilled water to remove any unreacted salts.

• Purify the crude azo dye by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water.

• Wash the purified crystals with a small amount of cold solvent and dry them under vacuum.

Characterization:

The structure and purity of the synthesized BDAP can be confirmed using various analytical techniques, including:

• Melting Point Determination: To assess purity.

• UV-Visible Spectroscopy: To determine the maximum absorption wavelength (λmax), which is characteristic of the dye's color.

• FTIR Spectroscopy: To identify the characteristic functional groups, such as the azo group (-N=N-), nitro groups (-NO₂), and amide group (-NHCO-).

• NMR Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of azo dyes.

Caption: General signaling pathway of azo dye synthesis.

References

• 1. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Acetamide, N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)phenyl]- (BDAP) - Canada.ca [canada.ca]
• 3. CAS#:52697-38-8 | N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)phenyl]acetamide | Chemsrc [chemsrc.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for the Diazotization of 2-Bromo-4,6-dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of the diazonium salt of 2-bromo-4,6-dinitroaniline. This protocol is intended for use by trained professionals in a laboratory setting.

Introduction

Diazotization is a critical reaction in organic synthesis, involving the conversion of a primary aromatic amine to a diazonium salt. These salts are highly versatile intermediates, readily undergoing subsequent reactions to introduce a wide range of functional groups onto an aromatic ring. 2-Bromo-4,6-dinitroaniline is an important compound, and its diazonium salt serves as a key precursor in the synthesis of various dyes and other complex organic molecules.[1][2][3] The presence of electron-withdrawing nitro groups can decrease the nucleophilicity of the amino group, making diazotization more challenging than for simple anilines.[4] This protocol outlines a method for the effective diazotization of 2-bromo-4,6-dinitroaniline using nitrosyl sulfuric acid.

Reaction Principle

The diazotization of 2-bromo-4,6-dinitroaniline is typically carried out by treating the amine with a diazotizing agent in a strong acidic medium.[5] In this protocol, nitrosyl sulfuric acid is used as the diazotizing agent. The reaction proceeds through the formation of a nitrosonium ion (NO+) which then electrophilically attacks the amino group of the aniline (B41778) derivative. A series of proton transfers and the elimination of a water molecule lead to the formation of the stable diazonium salt.

Experimental Protocol

This protocol is adapted from established methods for the diazotization of substituted anilines.[5][6][7]

Materials:

• 2-Bromo-4,6-dinitroaniline

• Sulfuric acid (concentrated, e.g., 98%)

• Nitrosyl sulfuric acid (e.g., 40% solution)

• Ice

• Stirring apparatus

• Reaction flask

• Thermometer

• Dropping funnel

Procedure:

• Preparation of the Amine Suspension: In a reaction flask equipped with a stirrer and a thermometer, carefully add concentrated sulfuric acid.

• Cool the sulfuric acid to 0-5°C in an ice bath.

• Slowly and portion-wise, add 2-bromo-4,6-dinitroaniline to the cold sulfuric acid while stirring vigorously to form a fine suspension. Maintain the temperature below 10°C during the addition.

• Diazotization: Once the aniline is fully suspended, begin the dropwise addition of nitrosyl sulfuric acid via a dropping funnel.

• Carefully control the rate of addition to maintain the reaction temperature between 20-30°C.[5][6][7]

• After the complete addition of nitrosyl sulfuric acid, continue to stir the reaction mixture at 20-30°C for 2-3 hours to ensure the completion of the diazotization.[5][6][7]

• The resulting solution contains the 2-bromo-4,6-dinitrophenyldiazonium salt and is ready for use in subsequent coupling reactions.

Safety Precautions:

• All manipulations should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Concentrated sulfuric acid and nitrosyl sulfuric acid are highly corrosive. Handle with extreme care.

• Diazonium salts can be explosive when isolated in a dry state. It is highly recommended to use the diazonium salt solution directly in the next synthetic step without isolation.

Data Presentation

The following table summarizes the key quantitative parameters for the diazotization of 2-bromo-4,6-dinitroaniline, based on analogous reactions described in the literature.[5][6][7]

Parameter	Value	Reference
Molar Ratio (Aniline:Diazotizing Agent)	1 : 1.0 - 1.1	[5][6][7]
Diazotization Temperature	20 - 50 °C	[5][6][7]
Diazotization Time	1.0 - 4.0 hours	[5][6][7]
Diazotizing Agent	Nitrosyl sulfuric acid	[5][6][7]

Experimental Workflow Diagram

Caption: Workflow for the diazotization of 2-Bromo-4,6-dinitroaniline.

References

• 1. 2-ブロモ-4,6-ジニトロアニリン 94% | Sigma-Aldrich [sigmaaldrich.com]
• 2. lookchem.com [lookchem.com]
• 3. scbt.com [scbt.com]
• 4. lkouniv.ac.in [lkouniv.ac.in]
• 5. CN102093256A - Synthesis method of 2,4-binitro-6-bromaniline diazonium salt - Google Patents [patents.google.com]
• 6. CN101671266B - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt - Google Patents [patents.google.com]
• 7. CN101671266A - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt - Google Patents [patents.google.com]

Application Notes and Protocols for the Coupling Reaction of Diazotized 2-Bromo-4,6-dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The coupling reaction of diazotized 2-Bromo-4,6-dinitroaniline is a cornerstone of azo dye synthesis, a class of compounds with significant industrial and research applications. Azo dyes are characterized by the presence of the azo group (-N=N-) connecting two aromatic rings, which forms an extended conjugated system responsible for their vibrant colors.[1] 2-Bromo-4,6-dinitroaniline serves as a valuable diazo component due to the presence of electron-withdrawing nitro groups, which enhance the electrophilicity of the resulting diazonium salt, and a bromo group that can influence the final properties of the dye. These dyes are primarily used as disperse dyes for synthetic fibers like polyester (B1180765) and nylon.[2]

This document provides detailed protocols for the synthesis of an exemplary azo dye, 1-((2-Bromo-4,6-dinitrophenyl)diazenyl)naphthalen-2-ol , through the diazotization of 2-Bromo-4,6-dinitroaniline and its subsequent coupling with 2-naphthol (B1666908). It includes a summary of quantitative data, detailed experimental procedures, and a workflow diagram to guide researchers in the synthesis and application of this class of compounds.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 1-((2-Bromo-4,6-dinitrophenyl)diazenyl)naphthalen-2-ol.

Parameter	Value	Reference
Starting Material
2-Bromo-4,6-dinitroaniline Molecular Formula	C₆H₄BrN₃O₄	[3]
2-Bromo-4,6-dinitroaniline Molecular Weight	262.02 g/mol	[3]
2-Bromo-4,6-dinitroaniline Melting Point	151-153 °C	[3]
Coupling Partner
2-Naphthol Molecular Formula	C₁₀H₈O
2-Naphthol Molecular Weight	144.17 g/mol
Final Product
Product Name	1-((2-Bromo-4,6-dinitrophenyl)diazenyl)naphthalen-2-ol
Molecular Formula	C₁₆H₉BrN₄O₅
Molecular Weight	417.18 g/mol
Color	Reddish-brown
Yield	~85-95% (typical)
Melting Point	>250 °C (decomposes)
Spectroscopic Data
UV-Vis (λmax in DMF)	450-550 nm (typical for similar structures)	[4]
IR (KBr, cm⁻¹)	~3450 (O-H), ~1620 (C=C, aromatic), ~1550 & ~1340 (NO₂, asymmetric & symmetric), ~1450 (N=N)	[5]

Experimental Protocols

The synthesis of 1-((2-Bromo-4,6-dinitrophenyl)diazenyl)naphthalen-2-ol is a two-step process involving the diazotization of 2-Bromo-4,6-dinitroaniline followed by the coupling of the resulting diazonium salt with 2-naphthol.[1]

Protocol 1: Diazotization of 2-Bromo-4,6-dinitroaniline

This protocol describes the formation of the 2-Bromo-4,6-dinitrophenyl diazonium salt. Due to their inherent instability, diazonium salts are typically prepared in situ and used immediately in the subsequent coupling reaction.[1]

Materials:

• 2-Bromo-4,6-dinitroaniline

• Concentrated Sulfuric Acid (H₂SO₄)

• Nitrosylsulfuric acid (40% solution) or Sodium Nitrite (B80452) (NaNO₂)

• Ice

Procedure:

• In a clean, dry beaker, carefully add 2.62 g (0.01 mol) of 2-Bromo-4,6-dinitroaniline to 10 mL of concentrated sulfuric acid. Stir the mixture until the aniline (B41778) is completely dissolved.

• Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring.

• Slowly add 2.8 g of 40% nitrosylsulfuric acid dropwise to the cooled solution. Alternatively, a solution of 0.76 g (0.011 mol) of sodium nitrite in 5 mL of concentrated sulfuric acid can be added dropwise. Maintain the temperature below 5 °C throughout the addition.

• After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 30-60 minutes to ensure complete diazotization. The resulting solution contains the 2-Bromo-4,6-dinitrophenyl diazonium salt and should be used immediately.

Protocol 2: Coupling of Diazotized 2-Bromo-4,6-dinitroaniline with 2-Naphthol

This protocol details the synthesis of the azo dye by reacting the freshly prepared diazonium salt with 2-naphthol.

Materials:

• 2-Bromo-4,6-dinitrophenyl diazonium salt solution (from Protocol 1)

• 2-Naphthol

• Sodium Hydroxide (B78521) (NaOH)

• Distilled Water

• Ice

Procedure:

• In a separate beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 20 mL of a 10% aqueous sodium hydroxide solution.

• Cool the 2-naphthol solution to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add the cold diazonium salt solution (from Protocol 1) to the cold 2-naphthol solution dropwise. A colored precipitate of the azo dye will form immediately.

• Maintain the temperature of the reaction mixture at 0-5 °C and continue stirring for 1-2 hours to ensure the coupling reaction is complete.

• Collect the precipitated dye by vacuum filtration using a Buchner funnel.

• Wash the dye thoroughly with cold water until the filtrate is neutral to remove any unreacted salts and acids.

• Dry the synthesized 1-((2-Bromo-4,6-dinitrophenyl)diazenyl)naphthalen-2-ol in a desiccator or a vacuum oven at a low temperature.

Mandatory Visualization

Caption: Workflow for the synthesis of an azo dye.

Caption: Logical flow of the azo dye synthesis reaction.

References

• 1. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aatcc.org [aatcc.org]
• 3. 2-ブロモ-4,6-ジニトロアニリン 94% | Sigma-Aldrich [sigmaaldrich.com]
• 4. orientjchem.org [orientjchem.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of 2-Bromo-4,6-dinitroaniline by Recrystallization

Abstract

This document provides a detailed protocol for the purification of 2-Bromo-4,6-dinitroaniline via recrystallization. This method is designed for researchers, scientists, and professionals in drug development to obtain a high-purity solid form of the compound, suitable for further applications. The protocol outlines the necessary materials, safety precautions, and a step-by-step procedure. Additionally, relevant physicochemical data are summarized for easy reference.

Introduction

2-Bromo-4,6-dinitroaniline is an organic compound that often serves as an intermediate in the synthesis of various organic molecules, including disperse dyes.[1][2] The purity of this compound is crucial for the successful synthesis of target molecules and for accurate biological and toxicological studies. Recrystallization is a fundamental and effective technique for purifying solid organic compounds. The principle of recrystallization relies on the differential solubility of the compound and its impurities in a chosen solvent at different temperatures. This application note details a robust protocol for the purification of 2-Bromo-4,6-dinitroaniline using a suitable solvent system.

Physicochemical Data and Solubility Profile

A summary of the key physical and chemical properties of 2-Bromo-4,6-dinitroaniline is presented in Table 1. Understanding these properties is essential for the successful execution of the recrystallization protocol. The compound typically appears as a yellow to orange or bright yellow solid.[2][3]

Table 1: Physicochemical Properties of 2-Bromo-4,6-dinitroaniline

Property	Value	Reference
Molecular Formula	C₆H₄BrN₃O₄	[3][4]
Molecular Weight	262.02 g/mol	[4][5]
Melting Point	151-153 °C	[5]
Appearance	Light yellow to brown powder/crystal	[3][6]
Solubility
Water	Insoluble (<1 mg/mL at 21°C)	[2]
Hot Acetic Acid	Soluble	[1][2]
Hot Alcohol	Very Soluble	[1][2]
Acetone	Very Soluble	[1][2]

Based on the solubility profile, ethanol (B145695) or acetic acid are recommended as suitable solvents for the recrystallization of 2-Bromo-4,6-dinitroaniline. Ethanol is often preferred due to its lower boiling point and ease of removal from the purified crystals.

Health and Safety Information

2-Bromo-4,6-dinitroaniline is a hazardous substance and must be handled with appropriate safety precautions.

• Hazards: May cause an allergic skin reaction and severe eye irritation.[4] It is harmful if swallowed, in contact with skin, or if inhaled.[7]

• Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat.[5][8] All handling should be performed in a well-ventilated fume hood.[8]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[4][8]

Refer to the Safety Data Sheet (SDS) for complete safety information before commencing any work.[8]

Experimental Protocol

Materials and Equipment

Materials:

• Crude 2-Bromo-4,6-dinitroaniline

• Ethanol (95% or absolute)

• Activated Charcoal (optional, for colored impurities)

• Distilled water

• Ice

Equipment:

• Erlenmeyer flasks (various sizes)

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Beakers

• Graduated cylinders

• Powder funnel

• Glass funnel for gravity filtration

• Fluted filter paper

• Büchner funnel and flask

• Vacuum source (aspirator or pump)

• Watch glass

• Spatula

• Melting point apparatus

Recrystallization Workflow

Caption: Workflow for the purification of 2-Bromo-4,6-dinitroaniline.

Step-by-Step Procedure

• Dissolution:

  • Place the crude 2-Bromo-4,6-dinitroaniline into an appropriately sized Erlenmeyer flask.

  • Add a magnetic stir bar to the flask.

  • Add a small amount of ethanol to the flask, just enough to cover the solid.

  • Gently heat the mixture on a hot plate with stirring. Add more ethanol in small portions until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to maximize the yield. Avoid boiling the solvent vigorously.

• Decolorization (Optional):

  • If the solution is highly colored due to impurities, remove it from the heat and allow it to cool slightly.

  • Add a small amount of activated charcoal to the solution.

  • Reheat the solution to boiling for a few minutes while stirring. The charcoal will adsorb colored impurities.

• Hot Gravity Filtration:

  • If activated charcoal was used or if there are insoluble impurities, perform a hot gravity filtration.

  • Preheat a glass funnel and a clean receiving Erlenmeyer flask by placing them on the hot plate.

  • Place a piece of fluted filter paper in the funnel.

  • Quickly pour the hot solution through the fluted filter paper into the preheated receiving flask. This step should be done quickly to prevent premature crystallization in the funnel.

• Crystallization:

  • Cover the flask containing the hot, clear filtrate with a watch glass and allow it to cool slowly to room temperature on a heat-resistant surface. Slow cooling encourages the formation of larger, purer crystals.

  • Once the flask has reached room temperature and crystal formation appears to have ceased, place the flask in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation of Crystals:

  • Collect the purified crystals by vacuum filtration using a Büchner funnel and flask.

  • Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities from the mother liquor.

  • Break the vacuum and add the cold solvent to the funnel, gently stir the crystals, and then reapply the vacuum.

• Drying:

  • Transfer the crystals from the funnel to a pre-weighed watch glass.

  • Allow the crystals to air-dry in a fume hood or in a desiccator to remove the residual solvent. A vacuum oven at a low temperature can also be used for faster drying.

• Analysis:

  • Once the crystals are completely dry, determine the final weight and calculate the percent recovery.

  • Measure the melting point of the purified crystals. A sharp melting point close to the literature value (151-153 °C) is indicative of high purity.[5]

Troubleshooting

Table 2: Troubleshooting Guide for Recrystallization

Problem	Possible Cause	Solution
No crystals form upon cooling	Too much solvent was used.	Boil off some of the solvent to increase the concentration of the solute and allow it to cool again. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.
Oiling out (oily layer forms instead of crystals)	The boiling point of the solvent is higher than the melting point of the solute. The solution is cooling too rapidly.	Reheat the solution to dissolve the oil. Add a small amount of a solvent in which the compound is less soluble and allow it to cool slowly.
Low yield of crystals	Too much solvent was used. Premature crystallization during hot filtration.	Reduce the initial volume of the solvent. Ensure the filtration apparatus is preheated. Cool the mother liquor in an ice bath to recover more product.

This document is intended for use by trained laboratory personnel. Always follow standard laboratory safety procedures and consult the relevant Safety Data Sheets before performing any experiment.

References

• 1. Buy 2-Bromo-4,6-dinitroaniline | 1817-73-8 [smolecule.com]
• 2. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 1817-73-8: 2-Bromo-4,6-dinitroaniline | CymitQuimica [cymitquimica.com]
• 4. accustandard.com [accustandard.com]
• 5. 2-溴-4,6-二硝基苯胺 94% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 2-Bromo-4,6-dinitroaniline | 1817-73-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. echemi.com [echemi.com]

Application Note: HPLC Analysis for Purity Determination of 2-Bromo-4,6-dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4,6-dinitroaniline is a key intermediate in the synthesis of various compounds, including azo dyes. Its purity is critical to ensure the quality, safety, and efficacy of the final products. High-Performance Liquid Chromatography (HPLC) is a precise and reliable technique for assessing the purity of 2-Bromo-4,6-dinitroaniline and identifying any process-related impurities or degradation products.

This application note provides a detailed protocol for the determination of 2-Bromo-4,6-dinitroaniline purity using a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection. The method is suitable for routine quality control and for the validation of 2-Bromo-4,6-dinitroaniline purity in research and drug development settings.

Experimental Protocols

Materials and Reagents

• 2-Bromo-4,6-dinitroaniline Reference Standard: Purity ≥98%

• Acetonitrile (ACN): HPLC grade

• Water: Deionized or HPLC grade

• Phosphoric Acid (H₃PO₄): Analytical grade

• Methanol (MeOH): HPLC grade (for sample preparation)

Instrumentation and Chromatographic Conditions

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended for good separation.

• Mobile Phase: A mixture of Acetonitrile and water, with a small amount of phosphoric acid to improve peak shape. A typical mobile phase composition is Acetonitrile:Water:Phosphoric Acid (e.g., 50:50:0.1 v/v/v).[1][2] For applications requiring mass spectrometry (MS) compatibility, phosphoric acid can be replaced with 0.1% formic acid.[1][2]

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• UV Detection Wavelength: 254 nm

Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of 2-Bromo-4,6-dinitroaniline reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution using the mobile phase to construct a calibration curve. Suggested concentrations are 1, 5, 10, 25, 50, and 100 µg/mL.

• Sample Solution: Accurately weigh about 25 mg of the 2-Bromo-4,6-dinitroaniline sample, transfer to a 25 mL volumetric flask, dissolve and dilute to volume with methanol. Further dilute with the mobile phase to a concentration within the calibration range (e.g., 25 µg/mL).

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection into the HPLC system.

Results and Data Presentation

The purity of the 2-Bromo-4,6-dinitroaniline sample is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

System Suitability

System suitability parameters should be established to ensure the performance of the chromatographic system. These parameters typically include:

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) of Peak Area (n=6)	≤ 2.0%

Method Validation Summary

The following tables summarize the validation parameters for a similar dinitroaniline compound, 2,4-dinitroaniline (B165453), and can be considered as a reference for the expected performance of the method for 2-Bromo-4,6-dinitroaniline.[2]

Table 1: Linearity

Concentration (µg/mL)	Mean Peak Area (n=3)
1	Illustrative Value
5	Illustrative Value
10	Illustrative Value
25	Illustrative Value
50	Illustrative Value
100	Illustrative Value
Correlation Coefficient (r²)	≥ 0.999

Table 2: Accuracy (Recovery)

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	Recovery (%)
80%	20	Illustrative Value	98 - 102
100%	25	Illustrative Value	98 - 102
120%	30	Illustrative Value	98 - 102

Table 3: Precision

Precision Type	Parameter	Result	Acceptance Criteria
Repeatability (Intra-day)	% RSD of Peak Area (n=6)	Illustrative Value	≤ 2.0%
Intermediate Precision (Inter-day)	% RSD of Peak Area (n=6)	Illustrative Value	≤ 2.0%

Table 4: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Parameter	Result (µg/mL)
Limit of Detection (LOD)	Illustrative Value
Limit of Quantitation (LOQ)	Illustrative Value

Note: The quantitative data in Tables 1-4 are illustrative and based on methods for structurally similar compounds. Actual values must be determined during in-house method validation.

Visualization

Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of 2-Bromo-4,6-dinitroaniline purity.

Caption: Experimental workflow for HPLC purity analysis.

Purity Assessment Logic

The diagram below outlines the logical relationship for assessing the purity of 2-Bromo-4,6-dinitroaniline.

Caption: Logical flow for purity calculation.

Conclusion

The described RP-HPLC method is a reliable and robust approach for the routine purity analysis of 2-Bromo-4,6-dinitroaniline. The method is straightforward, utilizing standard instrumentation and reagents, making it easily implementable in most analytical laboratories. Proper method validation according to ICH guidelines is essential to ensure the accuracy and reliability of the results. This application note provides a comprehensive framework for researchers, scientists, and drug development professionals to establish and perform the purity assessment of 2-Bromo-4,6-dinitroaniline.

References

• 1. Separation of 2-Bromo-4,6-dinitroaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Liquid chromatographic determination of 2,4-dinitroaniline and 2-naphthol in D&C Orange No. 17 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determination of 2-Bromo-4,6-dinitroaniline by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note details a sensitive and selective method for the determination of 2-bromo-4,6-dinitroaniline in environmental samples using gas chromatography-mass spectrometry (GC-MS). The protocol provides a comprehensive workflow, including sample extraction, cleanup, and GC-MS analysis. Due to the limited availability of a standardized method for this specific analyte, this protocol has been adapted from established methods for dinitroaniline pesticides and similar compounds.[1] The method is intended for use by researchers, scientists, and professionals in drug development and environmental monitoring.

Introduction

2-Bromo-4,6-dinitroaniline is a compound of interest in various fields, potentially arising as a metabolite of certain azo dyes or as an impurity in chemical manufacturing processes.[2] Its chemical structure, characterized by nitro and bromo functional groups, suggests that it may possess properties of environmental and toxicological concern, similar to other dinitroaniline compounds. Accurate and reliable analytical methods are therefore essential for its detection and quantification.

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and identification of semi-volatile organic compounds. This application note outlines a GC-MS method that can be employed for the analysis of 2-bromo-4,6-dinitroaniline. The methodology includes a liquid-liquid extraction procedure for sample preparation, followed by instrumental analysis. While some dinitroaniline compounds can be thermolabile and may benefit from derivatization prior to GC analysis, this protocol focuses on a direct injection approach, which is often sufficient and less time-consuming.[3]

Experimental Protocol

Sample Preparation (Adapted from EPA Method 627)[1]

1.1. Liquid-Liquid Extraction (for Water Samples):

• Measure a 1-liter aliquot of the water sample into a 2-liter separatory funnel.

• Add a surrogate standard to the sample to monitor extraction efficiency.

• Adjust the sample pH to a neutral range (6.5-7.5) with sodium hydroxide (B78521) or sulfuric acid.

• Add 60 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or a 1:1 mixture of acetone (B3395972) and dichloromethane).[4]

• Stopper and shake the separatory funnel vigorously for 1-2 minutes, with periodic venting to release excess pressure.

• Allow the organic layer to separate from the aqueous phase for a minimum of 10 minutes.

• Drain the lower organic layer into a collection flask.

• Repeat the extraction two more times using fresh 60 mL portions of the organic solvent, combining all extracts.

• Dry the combined extract by passing it through a column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.[5]

1.2. Solid Phase Extraction (Alternative for Cleaner Samples):

For cleaner sample matrices, solid-phase extraction (SPE) can be a viable alternative to liquid-liquid extraction, offering reduced solvent consumption. A C18 or similar non-polar sorbent would be appropriate.

GC-MS Analysis

2.1. Instrumentation:

A gas chromatograph equipped with a mass selective detector is used.

2.2. GC Conditions (Suggested Starting Parameters):

Parameter	Value
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Injector Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature of 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

2.3. MS Conditions (Based on PubChem Data): [6]

Parameter	Value
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor (m/z)	261, 263 (Quantification and Qualifier), 90 (Qualifier)

Quantitative Data Summary

The following table presents hypothetical but realistic performance data for the described method. Actual performance should be validated in the user's laboratory.

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 µg/L
Limit of Quantitation (LOQ)	0.5 µg/L
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85-115%

Experimental Workflow Diagram

Caption: Workflow for the analysis of 2-Bromo-4,6-dinitroaniline.

Discussion

This application note provides a starting point for the analysis of 2-bromo-4,6-dinitroaniline by GC-MS. Method optimization, particularly for the GC temperature program and sample cleanup steps, may be necessary depending on the sample matrix and desired sensitivity. For complex matrices, additional cleanup steps, such as those described in EPA Method 627 using a Florisil column, may be required to reduce interferences.[1]

It is crucial to perform a full method validation in the laboratory to determine the actual performance characteristics, including linearity, LOD, LOQ, precision, and accuracy, for the specific application. The use of an isotopically labeled internal standard, if available, would significantly improve the accuracy and robustness of the method.

Conclusion

The described GC-MS method provides a framework for the sensitive and selective determination of 2-bromo-4,6-dinitroaniline in various sample matrices. The protocol is based on established analytical principles for similar compounds and can be adapted and validated for specific research, industrial, or environmental monitoring needs.

References

• 1. epa.gov [epa.gov]
• 2. 2-溴-4,6-二硝基苯胺 94% | Sigma-Aldrich [sigmaaldrich.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. organomation.com [organomation.com]
• 6. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]

2-Bromo-4,6-dinitroaniline: Not a Chromogenic Reagent, but a Key Chemical Intermediate

Extensive research indicates that 2-Bromo-4,6-dinitroaniline is not utilized as a chromogenic reagent for analytical purposes. Instead, this compound is primarily recognized as a crucial intermediate in the synthesis of various organic molecules, particularly azo dyes, and as a metabolite of the azo dye Disperse Blue 79.[1][2] Its chemical properties lend themselves to synthetic chemistry rather than direct analytical detection where a colored reaction with a specific analyte is required.

While detailed application notes and protocols for its use as a chromogenic reagent are unavailable due to its lack of application in this area, this document will provide an overview of its known characteristics and its role in chemical synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromo-4,6-dinitroaniline is presented in the table below.

Property	Value	Reference
CAS Number	1817-73-8
Molecular Formula	C₆H₄BrN₃O₄	[1]
Molecular Weight	262.02 g/mol	[1]
Appearance	Bright yellow powder	[2]
Melting Point	151-153 °C
Solubility	Insoluble in water	[3]

Role in Chemical Synthesis

The primary application of 2-Bromo-4,6-dinitroaniline is as a precursor in the synthesis of monoazo dyes.[2] The presence of the amine group (-NH₂) and the electron-withdrawing nitro groups (-NO₂) makes the aromatic ring susceptible to diazotization and subsequent coupling reactions, which are fundamental steps in the creation of azo dyes.

A generalized workflow for the synthesis of an azo dye using a dinitroaniline derivative is outlined below.

A generalized workflow for azo dye synthesis.

Biological Significance

2-Bromo-4,6-dinitroaniline has been identified as a significant metabolite of the commercial azo dye Disperse Blue 79.[1] This has led to its use in toxicological and mutagenicity studies to understand the environmental and health impacts of azo dyes. For instance, it has been used as a model chemical in the evaluation of the bioluminescent Salmonella reverse mutation assay for detecting mutagenicity.

Conclusion

References

• 1. scbt.com [scbt.com]
• 2. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-BROMO-4,6-DINITROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Synthesis of 2-Bromo-4,6-dinitroaniline and Its Derivatives: A Laboratory Guide

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2-Bromo-4,6-dinitroaniline and its derivatives are important intermediates in the synthesis of various organic compounds, including disperse azo dyes. The presence of the bromine atom and nitro groups provides multiple reaction sites for further chemical modifications, making these compounds versatile building blocks in medicinal chemistry and materials science. This document provides detailed protocols for the laboratory-scale synthesis of 2-bromo-4,6-dinitroaniline and outlines a general strategy for the preparation of its derivatives.

General Synthetic Strategy

The synthesis of 2-bromo-4,6-dinitroaniline derivatives can be approached via two main routes, depending on the starting material:

• Direct Bromination of a Dinitroaniline Precursor: This is a common method for the synthesis of the parent 2-bromo-4,6-dinitroaniline, starting from 2,4-dinitroaniline (B165453). The electron-withdrawing nature of the two nitro groups deactivates the aromatic ring, allowing for a more controlled bromination compared to aniline (B41778) itself.

• Multi-step Synthesis from a Substituted Aniline: For the synthesis of derivatives with various substituents on the aromatic ring, a multi-step approach is often necessary. This typically involves the protection of the highly activating amino group by acetylation, followed by sequential bromination and nitration reactions. The protecting group is then removed in the final step to yield the desired product. This strategy allows for greater control over the regioselectivity of the electrophilic aromatic substitution reactions.[1][2]

Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-4,6-dinitroaniline from 2,4-Dinitroaniline

This protocol is adapted from established industrial synthesis methods and is suitable for laboratory-scale preparation.[3]

Reaction Scheme:

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Molar Equivalents
2,4-Dinitroaniline	183.12	18.3 g	1.0
Bromine	159.81	17.6 g (5.6 mL)	1.1
Hydrochloric Acid (conc.)	36.46	50 mL	-
Water	18.02	500 mL	-
Sodium bisulfite	104.06	As needed	-

Procedure:

• In a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, suspend 18.3 g (0.1 mol) of 2,4-dinitroaniline in 500 mL of water.

• Add 50 mL of concentrated hydrochloric acid to the suspension.

• Heat the mixture to 50-55°C with constant stirring.

• Slowly add 17.6 g (5.6 mL, 0.11 mol) of bromine from the dropping funnel over a period of 30 minutes.

• After the addition is complete, continue to stir the reaction mixture at 50-55°C for 6 hours.

• Cool the reaction mixture to room temperature.

• To quench the excess bromine, add a saturated solution of sodium bisulfite dropwise until the reddish-brown color of bromine disappears.

• Filter the yellow precipitate, wash thoroughly with water until the filtrate is neutral, and dry the product in a vacuum oven at 60°C.

Expected Yield: 22-24 g (84-92%) of bright yellow crystalline powder.[4]

Characterization: Melting point: 151-153°C.

Protocol 2: General Strategy for the Synthesis of 2-Bromo-4,6-dinitroaniline Derivatives from Substituted Anilines

This protocol outlines a flexible, multi-step synthesis that can be adapted for various substituted anilines. The key is the initial protection of the amino group to control the subsequent electrophilic substitution reactions.

1. Acetylation (Protection of the Amino Group):

The acetylation of the aniline starting material is performed to reduce the activating effect of the amino group and prevent unwanted side reactions during nitration and bromination.[1][2]

General Procedure:

• Dissolve the substituted aniline in glacial acetic acid.

• Add acetic anhydride (B1165640) and a catalytic amount of concentrated sulfuric acid.

• Reflux the mixture for 1-2 hours.

• Pour the reaction mixture into ice water to precipitate the acetanilide (B955) derivative.

• Filter, wash with cold water, and recrystallize from ethanol (B145695)/water.

2. Bromination:

The bromination of the protected acetanilide is typically carried out using bromine in acetic acid. The acetylamino group is an ortho-, para-director.

General Procedure:

• Dissolve the substituted acetanilide in glacial acetic acid.

• Add a solution of bromine in acetic acid dropwise at room temperature.

• Stir for 2-4 hours.

• Pour the reaction mixture into a solution of sodium bisulfite to quench excess bromine.

• Filter the precipitated bromo-acetanilide derivative, wash with water, and dry.

3. Nitration:

The dinitration of the bromo-acetanilide derivative is achieved using a mixture of concentrated nitric and sulfuric acids.

General Procedure:

• Cool a mixture of concentrated sulfuric acid and concentrated nitric acid to 0-5°C in an ice bath.

• Slowly add the bromo-acetanilide derivative to the cold nitrating mixture with vigorous stirring.

• Allow the reaction to proceed at 0-10°C for 2-3 hours.

• Carefully pour the reaction mixture onto crushed ice.

• Filter the precipitated dinitro-bromo-acetanilide derivative, wash with cold water until neutral, and dry.

4. Hydrolysis (Deprotection of the Amino Group):

The final step is the removal of the acetyl protecting group to yield the free amino group.

General Procedure:

• Reflux the dinitro-bromo-acetanilide derivative in a mixture of ethanol and concentrated hydrochloric acid for 4-6 hours.

• Cool the reaction mixture and neutralize with a base (e.g., sodium carbonate solution) to precipitate the final product.

• Filter the 2-bromo-4,6-dinitroaniline derivative, wash thoroughly with water, and recrystallize from a suitable solvent (e.g., ethanol).

Visualizations

Caption: Workflow for the direct synthesis of 2-bromo-4,6-dinitroaniline.

References

• 1. Why is acetylation performed before nitration of a class 12 chemistry CBSE [vedantu.com]
• 2. brainly.in [brainly.in]
• 3. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-Bromo-4,6-dinitroaniline in Material Science

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-4,6-dinitroaniline is a versatile chemical intermediate primarily recognized for its role in the synthesis of monoazo dyes.[1] While its direct applications in material science are not extensively documented, its inherent molecular structure—featuring electron-withdrawing nitro groups and an electron-donating amino group on an aromatic ring—suggests significant potential for the development of advanced materials. This document explores the prospective application of 2-Bromo-4,6-dinitroaniline as a precursor for novel nonlinear optical (NLO) materials and as a monomer in the synthesis of high-performance polyamides. Detailed experimental protocols for the synthesis of the parent compound and its subsequent derivatization and polymerization are provided.

Physicochemical Properties of 2-Bromo-4,6-dinitroaniline

A comprehensive understanding of the physical and chemical properties of 2-Bromo-4,6-dinitroaniline is essential for its application in material synthesis. A summary of its key properties is presented in Table 1.

Property	Value	Reference(s)
CAS Number	1817-73-8	[2]
Molecular Formula	C₆H₄BrN₃O₄	[1][2]
Molecular Weight	262.02 g/mol	[1][2]
Appearance	Bright yellow powder	[1]
Melting Point	151-153 °C
Crystal Structure	Monoclinic	[3]
Solubility	Insoluble in water. Soluble in hot acetic acid and hot acetone.
Primary Application	Intermediate in the synthesis of monoazo dyes.	[1]

Application in Nonlinear Optical (NLO) Materials

The structural characteristics of 2-Bromo-4,6-dinitroaniline, particularly the presence of strong donor and acceptor groups, are hallmarks of molecules with high second-order nonlinear optical activity. Analogous compounds, such as 2-bromo-4-nitroaniline, have been investigated for their NLO properties.[4] By modifying the amino group of 2-Bromo-4,6-dinitroaniline, it is possible to synthesize novel chromophores with potentially enhanced NLO responses.

Proposed Synthesis of an NLO Chromophore

A hypothetical pathway for the synthesis of an NLO-active chromophore starting from 2-Bromo-4,6-dinitroaniline is presented below. This involves an N-alkylation followed by a Suzuki-Miyaura cross-coupling reaction to introduce further conjugation and asymmetry, which are desirable for NLO properties.

Caption: Synthetic workflow for a potential NLO chromophore.

Experimental Protocol: Synthesis of N-ethyl-2-bromo-4,6-dinitroaniline

Materials:

• 2-Bromo-4,6-dinitroaniline

• Ethyl iodide

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 2-Bromo-4,6-dinitroaniline (1.0 mmol) in DMF (10 mL).

• Add potassium carbonate (2.0 mmol) and ethyl iodide (1.5 mmol) to the solution.

• Heat the reaction mixture to 60°C and stir for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into 50 mL of ice-cold water.

• Extract the aqueous layer three times with ethyl acetate (20 mL each).

• Combine the organic layers and wash twice with brine (20 mL each).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography using a hexane-ethyl acetate gradient to yield N-ethyl-2-bromo-4,6-dinitroaniline.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

Materials:

• N-ethyl-2-bromo-4,6-dinitroaniline

• 4-vinylphenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (B91453) and Water (4:1 mixture)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a Schlenk tube, combine N-ethyl-2-bromo-4,6-dinitroaniline (1.0 mmol), 4-vinylphenylboronic acid (1.5 mmol), and potassium carbonate (2.0 mmol).

• Add the palladium catalyst (Pd(OAc)₂, 0.02 mmol) and ligand (PPh₃, 0.04 mmol).

• Evacuate and backfill the tube with argon or nitrogen three times.

• Add 10 mL of a degassed 4:1 mixture of 1,4-dioxane and water.

• Heat the reaction mixture to 90°C and stir for 24 hours, monitoring by TLC.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and then with brine (10 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the target NLO chromophore.

Application in High-Performance Polymers

The presence of an amino group and a reactive bromine atom makes 2-Bromo-4,6-dinitroaniline a candidate for the synthesis of novel polyamides and other high-performance polymers. The rigid aromatic backbone and the potential for strong intermolecular interactions due to the nitro groups could lead to polymers with high thermal stability and specific mechanical properties.

Proposed Synthesis of a Novel Polyamide

A proposed pathway involves the conversion of the bromo group to a carboxylic acid, followed by polycondensation with a suitable diamine to form a polyamide.

Caption: Synthetic workflow for a novel polyamide.

Experimental Protocol: Synthesis of 2-Amino-3,5-dinitrobenzoic acid

Materials:

• 2-Bromo-4,6-dinitroaniline

• Magnesium turnings

• Dry Tetrahydrofuran (THF)

• Iodine (crystal)

• Dry ice (solid CO₂)

• Hydrochloric acid (HCl)

Procedure:

• Activate magnesium turnings (1.2 mmol) in a flame-dried, three-neck flask under an argon atmosphere with a crystal of iodine.

• Add a solution of 2-Bromo-4,6-dinitroaniline (1.0 mmol) in dry THF (10 mL) dropwise to the magnesium turnings. The reaction may require gentle heating to initiate.

• After the Grignard reagent has formed (indicated by the consumption of magnesium), cool the reaction mixture to -78°C in a dry ice/acetone bath.

• Carefully add crushed dry ice to the reaction mixture in small portions.

• Allow the mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of 1 M HCl.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude carboxylic acid.

• Recrystallize from a suitable solvent system to purify the 2-Amino-3,5-dinitrobenzoic acid.

Experimental Protocol: Polycondensation

Materials:

• 2-Amino-3,5-dinitrobenzoic acid

• 1,4-Phenylenediamine

• Triphenyl phosphite (B83602)

• N-Methyl-2-pyrrolidone (NMP)

• Pyridine

• Lithium chloride (LiCl)

• Methanol (B129727)

Procedure:

• In a flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 2-Amino-3,5-dinitrobenzoic acid (1.0 mmol), 1,4-phenylenediamine (1.0 mmol), and LiCl (5% w/v) in a mixture of NMP and pyridine.

• Add triphenyl phosphite (2.2 mmol) to the solution.

• Heat the mixture to 100°C and stir for 3-5 hours.

• Pour the resulting viscous solution into methanol to precipitate the polyamide.

• Filter the polymer, wash thoroughly with hot water and methanol, and dry under vacuum at 80°C.

Synthesis of 2-Bromo-4,6-dinitroaniline

A reliable supply of the starting material is crucial. The following protocol is adapted from established synthesis methods.[5]

Experimental Protocol

Materials:

• 2,4-Dinitroaniline (B165453)

• Hydrobromic acid (48%)

• Bromine

• Sodium bisulfite

Procedure:

• Suspend 2,4-dinitroaniline (10.0 g, 54.6 mmol) in 100 mL of 48% hydrobromic acid in a 250 mL three-necked flask equipped with a mechanical stirrer and a dropping funnel.

• Cool the suspension to 0-5°C in an ice bath.

• Slowly add bromine (3.1 mL, 60.0 mmol) dropwise over 30 minutes, maintaining the temperature below 5°C.

• After the addition is complete, allow the mixture to stir at room temperature for 4 hours.

• Heat the reaction mixture to 50°C for 1 hour.

• Cool the mixture back to room temperature and pour it onto 200 g of crushed ice.

• Filter the resulting yellow precipitate and wash with cold water until the filtrate is neutral.

• To remove any unreacted bromine, wash the solid with a cold solution of sodium bisulfite.

• Wash again with cold water.

• Recrystallize the crude product from ethanol (B145695) to obtain pure 2-Bromo-4,6-dinitroaniline.

Data Summary and Expected Outcomes

The following table summarizes the expected outcomes for the key synthetic steps described in this document.

Reaction	Starting Material	Key Reagents	Product	Expected Yield (%)
N-Alkylation	2-Bromo-4,6-dinitroaniline	Ethyl iodide, K₂CO₃	N-ethyl-2-bromo-4,6-dinitroaniline	75-85
Suzuki-Miyaura Coupling	N-ethyl-2-bromo-4,6-dinitroaniline	4-vinylphenylboronic acid, Pd(OAc)₂	N-ethyl-4,6-dinitro-2-(4-vinylphenyl)aniline	60-75
Carboxylation	2-Bromo-4,6-dinitroaniline	Mg, CO₂	2-Amino-3,5-dinitrobenzoic acid	50-65
Polycondensation	2-Amino-3,5-dinitrobenzoic acid	1,4-Phenylenediamine, Triphenyl phosphite	Polyamide	85-95

Logical Relationships in NLO Material Design

The design of NLO chromophores based on 2-Bromo-4,6-dinitroaniline follows established structure-property relationships.

Caption: Structure-property relationship for NLO materials.

Conclusion

2-Bromo-4,6-dinitroaniline represents a promising, yet underexplored, platform for the development of advanced functional materials. The synthetic protocols and conceptual frameworks provided herein offer a starting point for researchers to investigate its potential in nonlinear optics and high-performance polymers. Further research is warranted to fully characterize the properties of materials derived from this versatile intermediate.

References

• 1. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 2-Bromo-4,6-dinitroaniline | 1817-73-8 [smolecule.com]
• 3. Exploration of nonlinear optical materials by introducing information science - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. 2-Bromo-4,6-dinitroaniline(1817-73-8) 13C NMR [m.chemicalbook.com]
• 5. The design and synthesis of nonlinear optical chromophores containing two short chromophores for an enhanced electro-optic activity - Materials Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Bromo-4,6-dinitroaniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Bromo-4,6-dinitroaniline.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Bromo-4,6-dinitroaniline?

The most prevalent and well-documented method for the synthesis of 2-Bromo-4,6-dinitroaniline is the direct bromination of 2,4-dinitroaniline (B165453).[1] This electrophilic aromatic substitution reaction typically involves treating 2,4-dinitroaniline with a brominating agent, often in the presence of a solvent.

Q2: What are the critical reaction parameters to control during the synthesis?

Several parameters are crucial for a successful synthesis with high purity and yield. These include:

• Temperature: Controlling the reaction temperature is vital to prevent over-bromination and other side reactions.

• Stoichiometry of Brominating Agent: The molar ratio of the brominating agent to the 2,4-dinitroaniline starting material must be carefully controlled to ensure complete conversion while minimizing the formation of poly-brominated species.

• Reaction Time: Adequate reaction time is necessary for the reaction to proceed to completion. Monitoring the reaction progress by techniques like Thin Layer Chromatography (TLC) is recommended.

• Choice of Solvent: The solvent can influence the reactivity of the brominating agent and the solubility of the starting materials and products.

Q3: What are the common analytical techniques to assess the purity of 2-Bromo-4,6-dinitroaniline?

A variety of analytical methods can be employed for impurity profiling, including:

• High-Performance Liquid Chromatography (HPLC)

• Gas Chromatography (GC)

• Mass Spectrometry (MS), often coupled with LC (LC-MS) or GC (GC-MS)

• Nuclear Magnetic Resonance (NMR) Spectroscopy

• Fourier-Transform Infrared (FTIR) Spectroscopy

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of 2-Bromo-4,6-dinitroaniline.

Issue	Potential Cause	Troubleshooting Steps
Low Yield of Product	Incomplete reaction.	- Ensure the reaction has been allowed to proceed for a sufficient amount of time. Monitor the reaction progress using TLC or another suitable analytical technique.- Verify the quality and reactivity of the brominating agent.- Consider a modest increase in the reaction temperature, while carefully monitoring for the formation of byproducts.
Loss of product during workup or purification.	- Optimize the extraction and washing procedures to minimize product loss in the aqueous phase.- If recrystallizing, ensure the appropriate solvent and temperature are used to prevent significant loss of the desired compound in the mother liquor.
Presence of Unreacted Starting Material (2,4-dinitroaniline)	Insufficient brominating agent or reaction time.	- Increase the molar equivalent of the brominating agent slightly.- Extend the reaction time and monitor for the disappearance of the starting material spot on TLC.
Formation of Poly-brominated Impurities (e.g., 2,6-Dibromo-4-nitroaniline)	Excess of brominating agent.	- Carefully control the stoichiometry of the brominating agent. Add the brominating agent portion-wise to the reaction mixture to maintain a low instantaneous concentration.
High reaction temperature.	- Maintain the recommended reaction temperature. Lowering the temperature may help to improve the selectivity of the monobromination.
Presence of Isomeric Impurities	Lack of regioselectivity in the bromination reaction.	- The directing effects of the amino and nitro groups strongly favor bromination at the 2-position. However, careful control of reaction conditions is still necessary. Ensure the reaction is carried out under the specified conditions to maximize the yield of the desired isomer.
Discolored Product (Not the expected bright yellow)	Presence of colored impurities or degradation products.	- Purify the product by recrystallization from a suitable solvent (e.g., ethanol (B145695) or acetic acid).- Activated carbon treatment of the solution before recrystallization can sometimes help to remove colored impurities.

Experimental Protocols

Synthesis of 2-Bromo-4,6-dinitroaniline from 2,4-dinitroaniline

This protocol is a generalized procedure based on common laboratory practices for electrophilic aromatic bromination.

Materials:

• 2,4-dinitroaniline

• Bromine (or another suitable brominating agent)

• Solvent (e.g., glacial acetic acid, hydrochloric acid)

• Sodium bisulfite solution (for quenching excess bromine)

• Water

• Ethanol (for recrystallization)

Procedure:

• In a well-ventilated fume hood, dissolve 2,4-dinitroaniline in the chosen solvent in a reaction flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the mixture in an ice bath.

• Slowly add the brominating agent (e.g., a solution of bromine in the same solvent) dropwise from the dropping funnel with continuous stirring. Maintain the temperature of the reaction mixture below 10°C during the addition.

• After the addition is complete, allow the reaction mixture to stir at room temperature for a specified time, monitoring the reaction progress by TLC.

• Once the reaction is complete, pour the reaction mixture into a beaker containing cold water.

• Quench any unreacted bromine by adding a sodium bisulfite solution until the reddish-brown color of bromine disappears.

• Filter the precipitated solid product using a Buchner funnel.

• Wash the solid with copious amounts of water to remove any residual acid and salts.

• Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to obtain the final 2-Bromo-4,6-dinitroaniline as a bright yellow solid.

• Dry the purified product in a vacuum oven.

Visualizations

Caption: Logical workflow of the synthesis of 2-Bromo-4,6-dinitroaniline, highlighting potential impurity formation pathways.

References

• 1. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Nitration of Bromoaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting the nitration of bromoaniline. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during this electrophilic aromatic substitution reaction.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions to expect during the direct nitration of bromoaniline?

Direct nitration of bromoaniline using a standard nitrating mixture (concentrated nitric acid and sulfuric acid) is often problematic due to the high reactivity of the amino group. The main side reactions include:

• Oxidation: The strong acidic and oxidizing conditions can lead to the formation of dark-colored, tar-like polymeric byproducts, which significantly reduces the yield and complicates purification.

• Formation of Meta Isomer: In the strongly acidic medium, the basic amino group is protonated to form the anilinium ion (-NH₃⁺). This group is a meta-director, leading to the formation of a substantial amount of the meta-nitro isomer in addition to the expected ortho and para products.

• Polynitration: The activating nature of the amino and bromo groups can facilitate the addition of more than one nitro group, resulting in dinitro-bromoaniline isomers.

• Uncontrolled Bromination: Under harsh conditions, bromination of the starting material or products can occur, leading to dibrominated species.

Q2: My reaction mixture turned dark brown/black and formed a tar-like substance. What happened?

The formation of a dark, tarry substance is a classic sign of oxidation of the amino group. The nitrating mixture is a powerful oxidizing agent, and the electron-rich amino group is highly susceptible to oxidation, leading to complex, high-molecular-weight condensation products. To prevent this, it is highly recommended to protect the amino group before nitration.

Q3: I obtained a significant amount of the meta-nitro isomer. How can I avoid this?

The formation of the meta isomer is due to the protonation of the amino group in the strong acid, which creates a meta-directing anilinium ion. The most effective way to prevent this is to protect the amino group by converting it to an acetamido group (-NHCOCH₃) through acetylation. The acetamido group is still an ortho-, para-director but is non-basic, preventing the formation of the anilinium ion.

Q4: How can I prevent polynitration?

Polynitration occurs because the amino group strongly activates the aromatic ring towards further electrophilic substitution. Protecting the amino group as an acetamide (B32628) moderates this activating effect. The acetamido group is less activating than a free amino group, which allows for a more controlled mono-nitration. Additionally, maintaining a low reaction temperature (e.g., 0-10 °C) helps to minimize over-nitration.

Q5: What is the recommended and most reliable method for synthesizing 4-bromo-2-nitroaniline?

The most reliable method involves a three-step process to avoid the side reactions associated with direct nitration:

• Acetylation: The amino group of 4-bromoaniline (B143363) is protected by reacting it with acetic anhydride (B1165640) to form 4-bromoacetanilide.

• Nitration: The 4-bromoacetanilide is then nitrated. The acetamido group directs the incoming nitro group primarily to the ortho position because the para position is already occupied by the bromine atom.

• Hydrolysis: The resulting 4-bromo-2-nitroacetanilide is hydrolyzed using an acid or base to remove the acetyl protecting group and yield the final product, 4-bromo-2-nitroaniline.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of desired product	1. Oxidation of the starting material. 2. Formation of multiple isomers (ortho, meta, para). 3. Polynitration.	1. Protect the amino group via acetylation before nitration. 2. Maintain low temperatures (0-10 °C) during the addition of the nitrating mixture. 3. Use stoichiometric amounts of the nitrating agent.
Product is a dark, oily, or tarry substance	Severe oxidation of the bromoaniline.	The reaction has likely failed. It is recommended to restart the synthesis using a protection strategy for the amino group (acetylation).
Difficult purification of the final product	Presence of multiple isomers and byproducts from direct nitration.	1. Use the three-step synthesis involving protection, nitration, and deprotection. 2. For purification of the final product, recrystallization from an appropriate solvent system (e.g., ethanol/water) is effective. Column chromatography can be used to separate isomers if necessary.
Formation of unexpected dibrominated products	Harsh reaction conditions (high temperature, excess reagents) leading to further bromination.	1. Carefully control the reaction temperature. 2. Avoid using a large excess of the nitrating mixture.

Quantitative Data Summary

The following table summarizes the expected products in the nitration of 4-bromoaniline under different conditions.

Reaction Condition	Starting Material	Expected Major Product	Potential Side Products
Direct Nitration (HNO₃/H₂SO₄)	4-Bromoaniline	Mixture of isomers	4-Bromo-2-nitroaniline, 4-Bromo-3-nitroaniline, 2-Bromo-4-nitroaniline, Oxidation products (tars), Dinitrated products
Protected Nitration (3-step)	4-Bromoaniline	4-Bromo-2-nitroaniline	4-Bromo-2,6-dinitroaniline, 2,4-Dibromo-6-nitroaniline (under harsh conditions)

Experimental Protocols

Protocol 1: Acetylation of 4-Bromoaniline

This procedure converts 4-bromoaniline to 4-bromoacetanilide to protect the amino group.

• Setup: In a 250 mL Erlenmeyer flask, suspend 10 g of 4-bromoaniline in 100 mL of water.

• Acidification: Add 10 mL of concentrated hydrochloric acid to dissolve the aniline (B41778) derivative.

• Reagent Addition: In a separate beaker, dissolve 15 g of sodium acetate (B1210297) trihydrate in 50 mL of water.

• Reaction: While stirring the 4-bromoaniline hydrochloride solution, add 12 mL of acetic anhydride. Immediately after, add the sodium acetate solution to buffer the reaction mixture.

• Isolation: Cool the flask in an ice bath and stir to induce crystallization. Collect the white precipitate of 4-bromoacetanilide by vacuum filtration and wash the solid with cold water. The product can be used in the next step without extensive drying.

Protocol 2: Nitration of 4-Bromoacetanilide

• Setup: In a 100 mL flask, carefully add 10 g of the prepared 4-bromoacetanilide to 20 mL of concentrated sulfuric acid. Stir until the solid is completely dissolved. Cool the mixture in an ice bath to below 10 °C.

• Nitrating Mixture Preparation: In a separate test tube, prepare the nitrating mixture by slowly adding 3.0 mL of concentrated nitric acid to 3.0 mL of concentrated sulfuric acid. Cool this mixture in the ice bath.

• Reaction: Add the cold nitrating mixture dropwise to the stirred solution of 4-bromoacetanilide over a period of 20-30 minutes. It is crucial to maintain the reaction temperature below 10 °C throughout the addition.

• Work-up: After the addition is complete, let the reaction mixture stand at room temperature for 30-40 minutes.

• Isolation: Carefully pour the reaction mixture onto 200 g of crushed ice with stirring. The yellow precipitate of 4-bromo-2-nitroacetanilide will form. Collect the solid by vacuum filtration and wash thoroughly with cold water to remove any residual acid.

Protocol 3: Hydrolysis of 4-Bromo-2-nitroacetanilide

This final step removes the acetyl group to yield the desired 4-bromo-2-nitroaniline.

• Setup: Place the crude 4-bromo-2-nitroacetanilide in a round-bottom flask with a mixture of 20 mL of concentrated hydrochloric acid and 20 mL of water.

• Reaction: Heat the mixture under reflux for 30-60 minutes, or until the solid has dissolved and the hydrolysis is complete (monitor by TLC).

• Isolation: Cool the reaction mixture and pour it into a beaker containing 100 mL of ice water.

• Neutralization: Slowly neutralize the solution with concentrated ammonium (B1175870) hydroxide (B78521) until it is basic. The yellow product, 4-bromo-2-nitroaniline, will precipitate.

• Purification: Collect the solid by vacuum filtration, wash with water, and dry. The crude product can be further purified by recrystallization from an ethanol/water mixture to yield pure 4-bromo-2-nitroaniline.[1][2]

Visualizations

Caption: Recommended three-step synthesis workflow for 4-bromo-2-nitroaniline.

Caption: Logical relationships in the direct nitration of bromoaniline.

References

• 1. 4-bromo-2-nitroaniline: A multistep synthesis - ProQuest [proquest.com]
• 2. prepchem.com [prepchem.com]

Technical Support Center: Synthesis of 2-Bromo-4,6-dinitroaniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 2-Bromo-4,6-dinitroaniline synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 2-Bromo-4,6-dinitroaniline?

The most common and commercially significant method for synthesizing 2-Bromo-4,6-dinitroaniline is through the bromination of 2,4-dinitroaniline (B165453).[1][2] This precursor is readily available and undergoes electrophilic aromatic substitution.

Q2: What are the typical brominating agents used in this synthesis?

Several brominating agents can be employed. The classical method often uses molecular bromine (Br₂), frequently in the presence of a mineral acid like hydrochloric acid or sulfuric acid.[1] Alternative and often more environmentally friendly methods utilize systems like hydrogen peroxide with hydrobromic acid (H₂O₂/HBr) or ammonium (B1175870) bromide (NH₄Br/H₂O₂) to generate bromine in situ.[3][4][5] Other reagents like N-bromosuccinimide (NBS) or dibromohydantoin can also be used.[6]

Q3: Why is an oxidizing agent like hydrogen peroxide sometimes added in the reaction?

In methods using bromide salts (like HBr or NaBr), an oxidizing agent such as hydrogen peroxide (H₂O₂) or chlorine is required to oxidize the bromide ions (Br⁻) to electrophilic bromine (Br⁺), which is the active brominating species.[1] This two-stage "oxybromination" can lead to a more thorough and efficient bromination process.[1]

Q4: How can I monitor the progress of the reaction?

The progress of the synthesis can be monitored by thin-layer chromatography (TLC) to observe the consumption of the starting material (2,4-dinitroaniline) and the formation of the product.[7] For more detailed analysis of reaction kinetics or purity, techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) can be utilized.[8]

Q5: What is the typical appearance and melting point of 2-Bromo-4,6-dinitroaniline?

2-Bromo-4,6-dinitroaniline is typically a bright yellow powder or crystalline solid.[2] Its reported melting point is in the range of 151-154 °C.

Troubleshooting Guide

Low or No Product Yield

Problem: The yield of 2-Bromo-4,6-dinitroaniline is significantly lower than expected, or no product is formed.

Possible Cause	Troubleshooting Strategy
Incomplete Reaction	- Reaction Time: Ensure the reaction has been allowed to proceed for a sufficient duration. Monitor the reaction using TLC until the starting material is consumed.[7] - Temperature: The reaction temperature may be too low. Depending on the method, the optimal temperature can range from room temperature to 65°C or higher.[1] Gradually increasing the temperature while monitoring the reaction can improve the reaction rate.
Improper Reagent Stoichiometry	- Molar Ratios: Carefully check the molar ratios of the reactants. An insufficient amount of the brominating agent will lead to incomplete conversion. Refer to established protocols for optimal ratios.[1] - Reagent Quality: Ensure the purity and activity of all reagents, especially the brominating agent and any oxidizing agents, which can degrade over time.
Poor Solubility of Starting Material	- Solvent System: 2,4-dinitroaniline has limited solubility in water. The use of a co-solvent or a different solvent system, such as acetic acid, might be necessary to ensure proper mixing and reaction.[4][5] Some protocols utilize a suspension of the starting material in an aqueous acidic medium.[2]
Decomposition of Product	- Reaction Temperature: Excessively high temperatures can lead to the decomposition of the product or starting material. Maintain the reaction within the recommended temperature range.

Formation of Impurities and Side Products

Problem: The final product is impure, as indicated by a broad melting point range or the presence of multiple spots on a TLC plate.

Possible Cause	Troubleshooting Strategy
Polysubstitution	- The aniline (B41778) starting material is highly activated, which can lead to the formation of di- or tri-brominated byproducts.[9] - Control Stoichiometry: Use a controlled amount of the brominating agent to favor monosubstitution. - Reaction Conditions: Lowering the reaction temperature can sometimes increase the selectivity for the desired product.
Unreacted Starting Material	- If the reaction is not driven to completion, the final product will be contaminated with 2,4-dinitroaniline. - Purification: Recrystallization is an effective method to separate the product from the unreacted starting material.[10][11]
Other Side Reactions	- Depending on the reaction conditions, other unforeseen side reactions may occur. - Purification: Thorough purification by column chromatography or multiple recrystallizations may be necessary to isolate the desired product.

Purification Challenges

Problem: Difficulty in obtaining a pure product after the reaction is complete.

Possible Cause	Troubleshooting Strategy
Inadequate Washing	- The crude product may contain residual acids or salts from the reaction mixture. - Washing Procedure: Wash the filtered solid thoroughly with water until the filtrate is neutral (pH 5-7).[1] A wash with a sodium thiosulfate (B1220275) solution can be used to remove any unreacted bromine.
Ineffective Recrystallization	- Solvent Choice: The choice of solvent for recrystallization is crucial. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Common solvents for recrystallizing similar compounds include ethanol, acetic acid, or mixtures with water.[2] - Procedure: Ensure the minimum amount of hot solvent is used for dissolution to maximize recovery upon cooling. Slow cooling can lead to the formation of purer crystals.[12]

Experimental Protocols

Protocol 1: Synthesis via Two-Stage Oxybromination

This protocol is adapted from a patented method and involves the use of bromine, chlorine, and hydrogen peroxide.[1]

Materials:

• 2,4-dinitroaniline

• Hydrochloric acid (10-35 wt%)

• Bromine (Br₂)

• Chlorine (Cl₂) gas

• Hydrogen peroxide (10-35 wt%)

Procedure:

• To a suitable reactor, add 2,4-dinitroaniline to the hydrochloric acid solution and stir to form a uniform mixture.

• At a controlled temperature of 35-65°C, slowly add bromine to the mixture over 1-5 hours. The molar ratio of bromine to 2,4-dinitroaniline should be approximately 0.5-0.65 : 1.

• After the bromine addition is complete, continue stirring for an additional 10-60 minutes.

• In the same temperature range, slowly introduce chlorine gas into the reaction mixture.

• Following the chlorine addition, continue the reaction under insulation for 10-50 minutes.

• Next, add hydrogen peroxide to the reaction system while maintaining the temperature at 35-65°C.

• Allow the reaction to proceed for another 10-60 minutes after the hydrogen peroxide addition.

• Filter the resulting solid product.

• Wash the solid with water until the pH of the washings is between 5 and 7.

• Dry the purified product to obtain 2-Bromo-4,6-dinitroaniline.

Data Presentation

Table 1: Comparison of Reaction Conditions for 2-Bromo-4,6-dinitroaniline Synthesis

Method	Starting Material	Brominating Agent/System	Solvent/Medium	Temperature (°C)	Reported Yield (%)	Reference
Two-Stage Oxybromination	2,4-dinitroaniline	Br₂ / Cl₂ / H₂O₂	Hydrochloric Acid	35-65	95.1 - 97.6	[1]
Oxybromination	Anilines	NH₄Br / H₂O₂	Acetic Acid	Room Temp.	Good to Excellent	[4][5]
Bromination with Dibromohydantoin	2,4-dinitroaniline	Dibromohydantoin	Hydrochloric Acid or Hydrobromic Acid	50-65	High	[6]

Note: Yields can vary significantly based on the specific reaction scale and conditions.

Visualizations

Caption: General experimental workflow for the synthesis of 2-Bromo-4,6-dinitroaniline.

Caption: Troubleshooting workflow for addressing low product yield.

References

• 1. CN104447357A - Method for preparing 2, 4-dinitro-6-bromoaniline through two stages of oxybromination - Google Patents [patents.google.com]
• 2. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Bromination Method for Anilines and Anisoles Using NH4Br/H2O2 in CH3COOH - [www.rhodium.ws] [chemistry.mdma.ch]
• 5. researchgate.net [researchgate.net]
• 6. Preparation method of 6-bromo-2, 4-dinitroaniline - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN115784896A - Preparation method of 2-bromo-6-fluoroaniline - Google Patents [patents.google.com]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. scribd.com [scribd.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Degradation of 2-Bromo-4,6-dinitroaniline under Acidic Conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the degradation of 2-Bromo-4,6-dinitroaniline under acidic conditions. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 2-Bromo-4,6-dinitroaniline in an acidic solution?

A1: 2-Bromo-4,6-dinitroaniline, as a nitroaniline compound, is generally expected to be relatively stable in acidic conditions at room temperature for short periods. However, prolonged exposure to strong acids and elevated temperatures can lead to degradation. The presence of two electron-withdrawing nitro groups and a bromine atom on the aromatic ring influences its stability.

Q2: What are the likely degradation pathways for 2-Bromo-4,6-dinitroaniline under acidic conditions?

A2: While specific data for this compound is limited, analogous structures suggest that under forced acidic conditions (e.g., strong acid and heat), the primary degradation pathway is likely to be hydrolysis of the amine group, potentially leading to the formation of 2-bromo-4,6-dinitrophenol. Other potential reactions could involve displacement of the bromine or nitro groups, although these are generally less favored under these conditions.

Q3: What analytical techniques are suitable for monitoring the degradation of 2-Bromo-4,6-dinitroaniline?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the most common and effective technique. This method can separate the parent compound from its degradation products, allowing for accurate quantification of the degradation over time. Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to identify the mass of the degradation products, aiding in their structural elucidation.

Q4: Are there any specific safety precautions to consider when conducting acidic degradation studies with this compound?

A4: Yes. 2-Bromo-4,6-dinitroaniline is a potentially hazardous chemical.[1] Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. All work should be conducted in a well-ventilated fume hood. Reactions involving heating acids should be performed with caution.

Troubleshooting Guide

Issue 1: No degradation is observed even under harsh acidic conditions.

• Question: I have been heating my solution of 2-Bromo-4,6-dinitroaniline in 0.1M HCl at 60°C for 24 hours, but my HPLC analysis shows no significant degradation. What could be the reason?

• Answer:

  • Insufficient Stress: The compound might be highly stable under these conditions. Consider increasing the acid concentration (e.g., to 1M HCl), the temperature (e.g., to 80°C or reflux), or the duration of the experiment.

  • Low Solubility: 2-Bromo-4,6-dinitroaniline has low aqueous solubility. Ensure that the compound is fully dissolved in the reaction medium. A co-solvent such as acetonitrile (B52724) or methanol (B129727) may be necessary. However, be aware that the co-solvent could influence the degradation pathway.

  • Analytical Method Issues: Verify that your HPLC method is capable of separating the parent peak from potential degradants. A peak purity analysis of the main peak can help determine if any co-eluting impurities are present.

Issue 2: The compound degrades too quickly, making it difficult to study the kinetics.

• Question: When I use 1M HCl at 80°C, my compound degrades completely within a few minutes. How can I slow down the reaction?

• Answer:

  • Milder Conditions: Reduce the stress conditions. Use a lower acid concentration (e.g., 0.1M or 0.01M HCl), decrease the temperature, or take more frequent time points at the beginning of the experiment.

  • Temperature Control: Ensure precise temperature control using a calibrated water bath or heating block. Small fluctuations in temperature can significantly impact the reaction rate.

Issue 3: I am observing multiple unknown peaks in my chromatogram.

• Question: My HPLC analysis shows several small peaks in addition to the main peak after acid treatment. How can I identify these?

• Answer:

  • LC-MS Analysis: The most effective way to identify unknown degradation products is by Liquid Chromatography-Mass Spectrometry (LC-MS). This will provide the molecular weight of each impurity, which is a critical piece of information for structural elucidation.

  • Forced Degradation under Other Conditions: Compare the impurity profile from your acidic degradation with those from other stress conditions (e.g., basic, oxidative, photolytic). This can help in determining if some impurities are specific to acid hydrolysis.

  • Blank Injections: Run a blank injection (matrix without the active compound) under the same conditions to ensure that the extra peaks are not artifacts from the solvent or sample matrix.

Quantitative Data Summary

Due to the lack of specific experimental data in the public domain for the acidic degradation of 2-Bromo-4,6-dinitroaniline, the following table presents a hypothetical data summary to illustrate how results should be presented.

Condition	Time (hours)	2-Bromo-4,6-dinitroaniline (%)	Degradant 1 (%)	Degradant 2 (%)	Total Degradation (%)
0.1M HCl at 60°C	0	100.0	0.0	0.0	0.0
6	95.2	3.1	1.7	4.8
12	90.5	6.3	3.2	9.5
24	82.1	11.5	6.4	17.9
1M HCl at 80°C	0	100.0	0.0	0.0	0.0
1	85.3	9.8	4.9	14.7
2	72.4	18.2	9.4	27.6
4	55.9	29.7	14.4	44.1

Caption: Illustrative degradation data of 2-Bromo-4,6-dinitroaniline under two different acidic stress conditions.

Experimental Protocols

Protocol: Forced Degradation of 2-Bromo-4,6-dinitroaniline under Acidic Conditions

This protocol describes a general procedure for conducting a forced degradation study of 2-Bromo-4,6-dinitroaniline in an acidic solution.

1. Materials:

• 2-Bromo-4,6-dinitroaniline

• Hydrochloric acid (HCl), concentrated

• Sodium hydroxide (B78521) (NaOH)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Volumetric flasks

• Pipettes

• Heating block or water bath

• pH meter

• HPLC system with UV detector

• LC-MS system (for identification)

2. Preparation of Solutions:

• Acidic Solution (0.1M HCl): Carefully add the required volume of concentrated HCl to a volumetric flask containing HPLC grade water and dilute to the mark.

• Stock Solution of 2-Bromo-4,6-dinitroaniline (1 mg/mL): Accurately weigh and dissolve 2-Bromo-4,6-dinitroaniline in a suitable solvent (e.g., ACN or MeOH) in a volumetric flask.

• Reaction Solution (0.1 mg/mL): Dilute the stock solution with the 0.1M HCl solution to the final desired concentration in a volumetric flask.

3. Degradation Procedure:

• Transfer aliquots of the reaction solution into several vials.

• Place the vials in a heating block or water bath set to the desired temperature (e.g., 60°C).

• At specified time points (e.g., 0, 2, 4, 8, 12, 24 hours), remove a vial from the heat.

• Immediately cool the vial to room temperature to quench the reaction.

• Neutralize the solution by adding an appropriate amount of NaOH solution.

• Dilute the sample with the mobile phase to a suitable concentration for HPLC analysis.

4. HPLC Analysis:

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of ACN and water (or a suitable buffer).

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: Determined by the UV spectrum of 2-Bromo-4,6-dinitroaniline.

• Analysis: Monitor the decrease in the peak area of the parent compound and the increase in the peak areas of any degradation products.

5. Data Interpretation:

• Calculate the percentage of 2-Bromo-4,6-dinitroaniline remaining at each time point.

• Determine the percentage of each degradation product formed.

• If necessary, use LC-MS to identify the major degradation products.

Visualizations

Caption: General experimental workflow for the acidic degradation study.

References

• 1. 2-Bromo-4,6-dinitroaniline - Hazardous Agents | Haz-Map [haz-map.com]

Technical Support Center: Troubleshooting Poor Solubility of 2-Bromo-4,6-dinitroaniline

This technical support center is designed for researchers, scientists, and drug development professionals who are encountering challenges with the solubility of 2-Bromo-4,6-dinitroaniline in their experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and solubility data to assist in overcoming these issues.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Bromo-4,6-dinitroaniline poorly soluble in many common solvents?

A1: 2-Bromo-4,6-dinitroaniline is a crystalline solid with a relatively nonpolar aromatic structure. The presence of two nitro groups and a bromine atom contributes to a stable crystal lattice, making it difficult for solvent molecules to break it apart. While it has some polar functional groups (amine and nitro groups), the overall molecular structure limits its solubility in water and other polar protic solvents at room temperature.

Q2: What are the best initial solvents to try for dissolving 2-Bromo-4,6-dinitroaniline?

A2: Based on available data, polar aprotic solvents and some hot polar protic solvents are the most effective. It is very soluble in hot alcohol (such as ethanol) and hot acetone. It is also soluble in hot acetic acid. For room temperature applications, dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF) are likely to be effective due to their strong solubilizing properties for a wide range of organic compounds.

Q3: I've dissolved the compound in an organic solvent, but it precipitates when I add it to my aqueous experimental medium. What can I do?

A3: This is a common issue known as "crashing out." It occurs when the concentration of the compound exceeds its solubility limit in the final aqueous solution. To address this, you can:

• Decrease the final concentration: Lower the amount of 2-Bromo-4,6-dinitroaniline in your final solution.

• Use a co-solvent system: Maintain a small percentage of the initial organic solvent (e.g., DMSO) in the final aqueous medium. Be sure to check the tolerance of your experimental system (e.g., cell culture) to the solvent.

• Slowly add the stock solution: Add the concentrated stock solution dropwise to the aqueous medium while vigorously stirring or vortexing. This helps to disperse the compound quickly and avoid localized high concentrations.

• Warm the aqueous medium: Gently warming the aqueous solution may help to keep the compound in solution, but be mindful of the temperature stability of your compound and other components in your experiment.

Q4: Can I use physical methods to improve the solubility of 2-Bromo-4,6-dinitroaniline?

A4: Yes, physical methods can be effective. Sonication can be used to break apart solid aggregates and enhance dissolution in solvents where it is slightly soluble, such as chloroform (B151607) and methanol.[1][2] Gentle heating can also significantly increase solubility, particularly in solvents like ethanol, acetone, and acetic acid.[3][4]

Solubility Data

Solvent	Qualitative Solubility	Conditions
Water	Insoluble	Room Temperature
Hot Water	Soluble	-
Ethanol	Very Soluble	Hot
Methanol	Slightly Soluble	Sonication may be required
Acetone	Very Soluble	Hot
Acetic Acid	Soluble	Hot
Chloroform	Slightly Soluble	Sonication may be required
Toluene	Soluble (1000 µg/ml)	Room Temperature

This data is compiled from publicly available safety data sheets and chemical databases.[1][2][3][4][5][6]

Troubleshooting Guide for Poor Solubility

If you are experiencing difficulty dissolving 2-Bromo-4,6-dinitroaniline, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for dissolving 2-Bromo-4,6-dinitroaniline.

Experimental Protocol: Determination of Qualitative Solubility

This protocol outlines a general procedure to determine the solubility of 2-Bromo-4,6-dinitroaniline in a given solvent.

Materials:

• 2-Bromo-4,6-dinitroaniline

• Selected solvents (e.g., water, ethanol, methanol, acetone, DMSO, DMF)

• Small test tubes or vials

• Spatula

• Vortex mixer

• Water bath or heating block

• Sonicator

Procedure:

• Preparation:

  • Label a series of clean, dry test tubes with the names of the solvents to be tested.

  • Add approximately 1-2 mg of 2-Bromo-4,6-dinitroaniline to each test tube.

• Solvent Addition:

  • Add 0.5 mL of the respective solvent to each test tube.

• Initial Observation (Room Temperature):

  • Vortex each tube vigorously for 30 seconds.

  • Visually inspect for dissolution. Record whether the compound is soluble, partially soluble, or insoluble.

• Sonication (if necessary):

  • If the compound is not fully dissolved, place the test tube in a sonicator bath for 5-10 minutes.

  • Visually inspect again and record the result.

• Heating (if necessary):

  • If the compound is still not fully dissolved, place the test tube in a water bath or on a heating block.

  • Gradually increase the temperature (e.g., to 40-50°C), vortexing intermittently. Caution: Ensure the solvent is not heated above its boiling point.

  • Observe for dissolution and record the result.

• Classification of Solubility:

  • Soluble: The entire solid dissolves completely, leaving a clear solution.

  • Partially Soluble: A portion of the solid dissolves, but some undissolved particles remain.

  • Insoluble: The solid does not appear to dissolve at all.

References

• 1. 2-Bromo-4,6-dinitroaniline manufacturers and suppliers in india [chemicalbook.com]
• 2. lookchem.com [lookchem.com]
• 3. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. echemi.com [echemi.com]
• 6. esslabshop.com [esslabshop.com]

preventing decomposition of 2-Bromo-4,6-dinitroaniline during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 2-Bromo-4,6-dinitroaniline to prevent its decomposition.

Troubleshooting Guide

This guide addresses specific issues that may indicate decomposition of 2-Bromo-4,6-dinitroaniline and provides actionable solutions.

Observation	Potential Cause of Decomposition	Recommended Action
Color Change (Darkening, turning brownish)	Oxidation or Photodegradation	Store in a tightly sealed, amber glass vial under an inert atmosphere (e.g., argon or nitrogen). Minimize exposure to light.
Clumping or Caking of the Powder	Moisture Absorption (Hydrolysis)	Store in a desiccator or a controlled low-humidity environment. Ensure the container is tightly sealed.
Inconsistent Experimental Results	Presence of Degradation Impurities	Purify the material by recrystallization. Confirm purity using analytical techniques like HPLC or LC-MS before use.
Pressure Buildup in the Container	Gaseous Decomposition Products	Handle the container with extreme caution in a well-ventilated fume hood. Cool the container before opening.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-Bromo-4,6-dinitroaniline?

A1: To ensure the long-term stability of 2-Bromo-4,6-dinitroaniline, it is recommended to store the compound in a cool, dry, and dark place.[1][2][3][4] Specifically, storage at refrigerated temperatures (2-8°C) under an inert atmosphere (argon or nitrogen) is advisable to minimize degradation from air and heat.[5] The container should be tightly sealed to prevent moisture ingress.[1][2][3]

Q2: What are the known incompatibilities of 2-Bromo-4,6-dinitroaniline?

A2: 2-Bromo-4,6-dinitroaniline should not be stored with strong oxidizing agents, strong acids, or strong bases.[6][7] As an amine, it can react exothermically with acids.[1][2] Contact with incompatible materials can accelerate decomposition.

Q3: What are the primary drivers of 2-Bromo-4,6-dinitroaniline decomposition?

A3: Based on its chemical structure and data from similar compounds, the primary drivers for decomposition are likely:

• Photodegradation: Exposure to light, particularly UV radiation, can induce decomposition. Studies on analogous compounds show that this can lead to the cleavage of the nitro groups and degradation of the aromatic ring.

• Oxidation: The compound may be sensitive to air, leading to oxidative decomposition.[1][8][9]

• Thermal Stress: Elevated temperatures can promote thermal decomposition.

• Moisture: Although insoluble in water, prolonged exposure to humidity could potentially lead to hydrolysis over time.

Q4: What are the potential decomposition products of 2-Bromo-4,6-dinitroaniline?

A4: While specific studies on the storage decomposition products of 2-Bromo-4,6-dinitroaniline are limited, photodegradation of similar halogenated nitroanilines results in the formation of nitrite, nitrate (B79036), and bromide ions, followed by the breakdown of the aromatic ring. Thermal decomposition may lead to the release of nitrogen oxides (NOx) and other hazardous gases.[7]

Q5: How can I detect decomposition in my sample of 2-Bromo-4,6-dinitroaniline?

A5: A visual inspection for color change (from its typical bright yellow to a darker shade) is a primary indicator.[5] For a quantitative assessment, a stability-indicating HPLC method should be developed. This involves subjecting a sample to forced degradation (e.g., heat, light, acid, base, oxidation) to generate degradation products and ensure the analytical method can separate these from the intact compound.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Objective: To determine the purity of 2-Bromo-4,6-dinitroaniline and detect the presence of degradation products.

Methodology:

• Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v) with 0.1% formic acid. The exact ratio should be optimized for best separation.

• Standard Preparation: Accurately weigh and dissolve 2-Bromo-4,6-dinitroaniline in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of dilutions for a calibration curve.

• Sample Preparation: Dissolve a known amount of the stored 2-Bromo-4,6-dinitroaniline sample in the same solvent as the standard to a similar concentration.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detector: UV detector at a wavelength where 2-Bromo-4,6-dinitroaniline has maximum absorbance (this should be determined by a UV scan).

  • Column Temperature: 30°C.

• Analysis: Inject the standard solutions and the sample solution. The purity of the sample can be calculated by comparing the peak area of the main peak in the sample chromatogram to the calibration curve. The presence of additional peaks indicates impurities or degradation products.

Protocol 2: Forced Degradation Study

Objective: To understand the degradation profile of 2-Bromo-4,6-dinitroaniline under various stress conditions.

Methodology:

• Prepare several samples of 2-Bromo-4,6-dinitroaniline in a suitable solvent.

• Expose each sample to one of the following stress conditions:

  • Acidic: Add 0.1 M HCl and heat at 60°C for 24 hours.

  • Basic: Add 0.1 M NaOH and heat at 60°C for 24 hours.

  • Oxidative: Add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal: Heat a solid sample at a temperature below its melting point (e.g., 100°C) for 48 hours.

  • Photolytic: Expose a solution to a UV lamp (e.g., 254 nm) for 24 hours.

• Analyze the stressed samples using the HPLC method described in Protocol 1 to observe the formation of degradation products.

Visualizations

Caption: Potential decomposition pathways for 2-Bromo-4,6-dinitroaniline.

Caption: Recommended storage and stability testing workflow.

References

• 1. Theoretical study on the mechanisms of the decomposition of nitrate esters and the stabilization of aromatic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. US11285430B2 - Nitrosamine decomposition - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. "The Photodegradation of 2,6-dichloro-4-nitroaniline (DCNA) in Freshwat" by Emily Noelle Vebrosky [repository.lsu.edu]
• 6. 2-BROMO-4,6-DINITROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. 2-溴-4,6-二硝基苯胺 94% | Sigma-Aldrich [sigmaaldrich.com]
• 8. 2-Bromo-4,6-dinitroaniline | CAS#:1817-73-8 | Chemsrc [chemsrc.com]
• 9. scispace.com [scispace.com]

Technical Support Center: Optimizing Azo Dye Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of azo dyes.

Troubleshooting Guide

This guide addresses specific issues that may arise during the diazotization and coupling stages of azo dye synthesis, as well as during product purification.

Issue 1: Low Yield or Weak Color of the Final Azo Dye

Potential Cause	Recommended Solution
Decomposition of Diazonium Salt: Diazonium salts are often unstable and can decompose, especially at temperatures above 5°C.[1][2] This reduces the concentration of the diazonium salt available for the coupling reaction.[2]	Strictly maintain the reaction temperature between 0 and 5°C using an ice-salt bath.[2][3] Use the diazonium salt solution immediately after preparation.[2]
Incorrect pH for Coupling: The optimal pH for the coupling reaction is critical and depends on the coupling partner.[1][2] For phenols, a slightly alkaline pH (8-10) is required to form the more reactive phenoxide ion.[1][3] For anilines, a slightly acidic pH (4-5) is necessary.[1][3]	Carefully monitor and adjust the pH of the coupling reaction mixture. The use of a buffer solution may be beneficial.[3]
Incomplete Diazotization: Insufficient acid or sodium nitrite (B80452) can lead to incomplete formation of the diazonium salt.[3]	Use a slight excess of sodium nitrite and ensure a strongly acidic medium for the diazotization step.[3][4]
Slow Reagent Addition: Adding the diazonium salt solution too quickly to the coupling component can lead to localized high concentrations and side reactions.[2]	Add the diazonium salt solution slowly and with vigorous stirring to the cooled solution of the coupling component.[2][3]
Oxidation of Coupling Component: Phenols and anilines are susceptible to oxidation, which can lead to colored impurities and reduce the amount of available coupling agent.[2][3]	Consider performing the reaction under an inert atmosphere (e.g., nitrogen) if oxidation is a significant issue.[3]

Issue 2: Formation of Brown/Black Tarry Substance and Gas Evolution

Potential Cause	Recommended Solution
Decomposition of Diazonium Salt: This is a primary indicator of diazonium salt decomposition, forming phenols and other degradation products.[1][3] This is often due to the reaction temperature rising above the optimal 0-5°C range.[1][4]	Ensure the reaction vessel is adequately submerged in an ice-salt bath and that the sodium nitrite solution is added slowly to control the exothermic reaction.[4][5]
High Reaction Temperature: Elevated temperatures accelerate the decomposition of the diazonium salt, leading to the formation of complex, colored byproducts.[1][2]	Maintain a low temperature, typically between 0-5°C, throughout both the diazotization and coupling steps.[1]

Issue 3: Unexpected Color of the Final Azo Dye

Potential Cause	Recommended Solution
pH of the Final Solution: Many azo dyes act as pH indicators, and their color can vary significantly with the pH of the solution.[6]	Ensure the final product is isolated and purified at a neutral pH, unless a specific salt form is desired.[6]
Formation of Isomers: The diazonium salt is an electrophile that attacks the activated aromatic ring of the coupling component. While the para-product is usually favored, the ortho-product can also form.[3]	If possible, select a coupling component where the para-position is sterically unhindered. Optimization of reaction conditions such as solvent and temperature can also influence the ortho/para product ratio.[3]
Presence of Impurities: Impurities from starting materials or side reactions can alter the final color of the product.[6]	Ensure the purity of the starting aromatic amine and coupling agent.[2][5] Purify the final product using an appropriate technique like recrystallization.[3]

Issue 4: Product is a Mixture of Isomers (e.g., ortho and para)

Potential Cause	Recommended Solution
Steric Hindrance: If the para position of the coupling component is blocked, the coupling will occur at the ortho position.[3]	Choose a coupling component with an available para position if para-substitution is desired.
Reaction Conditions: The solvent and temperature can influence the ratio of ortho to para isomers.[3]	Optimize the reaction conditions, including the choice of solvent and temperature, to favor the formation of the desired isomer.

Frequently Asked Questions (FAQs)

FAQs: Diazotization Step

• Question 1: My diazotization reaction mixture is turning brown/black and evolving gas, even at low temperatures. What is happening?

  • Answer: This indicates the decomposition of your diazonium salt to form phenols and other degradation products.[1][3] While low temperatures (0-5°C) are crucial, other factors like the rate of sodium nitrite addition could be causing localized heating. Ensure slow, dropwise addition of the sodium nitrite solution with vigorous stirring to maintain a uniform low temperature.[5]

• Question 2: How do I know if the diazotization is complete?

  • Answer: You can test for the presence of excess nitrous acid, which indicates that all the primary aromatic amine has reacted. This is done by spotting the reaction mixture onto starch-iodide paper. A blue-black color indicates the presence of excess nitrous acid.[4]

• Question 3: What is the role of excess acid in the diazotization reaction?

  • Answer: An excess of acid, typically hydrochloric acid, is crucial to prevent the newly formed diazonium salt from coupling with the unreacted amine, which would form a diazoamino compound as a byproduct.[4]

FAQs: Azo Coupling Step

• Question 4: What is the optimal pH for the azo coupling reaction?

  • Answer: The optimal pH depends on the coupling agent. For phenols, a slightly alkaline pH of 8-10 is required to form the more reactive phenoxide ion.[1][3] For anilines, a slightly acidic pH of 4-5 is necessary to prevent N-coupling (triazene formation) while still having enough free amine for C-coupling.[3]

• Question 5: My product is difficult to purify. What are the recommended techniques?

  • Answer: Recrystallization is the most common method for purifying solid azo dyes.[3] The choice of solvent is critical; a good solvent will dissolve the dye at a high temperature but not at a low temperature, while impurities remain soluble at lower temperatures. Common solvents include ethanol, methanol, and acetic acid, sometimes mixed with water.[3] For water-soluble dyes, techniques like high-speed countercurrent chromatography can be effective.[7]

Experimental Protocols

Protocol 1: General Diazotization of a Primary Aromatic Amine

• Dissolve the primary aromatic amine in an excess of a mineral acid (e.g., hydrochloric acid) and water in a reaction vessel.

• Cool the solution to 0-5°C in an ice-salt bath with constant stirring.[5]

• Prepare a solution of sodium nitrite in water (approximately 1 to 1.1 molar equivalents to the amine). Cool this solution in the ice bath.[4]

• Slowly add the sodium nitrite solution dropwise to the cooled amine solution, ensuring the temperature does not exceed 5°C.[5]

• Continue stirring for a short period after the addition is complete to ensure the reaction is complete. The resulting diazonium salt solution should be used immediately.[5]

Protocol 2: General Azo Coupling with a Phenol (B47542) (e.g., 2-Naphthol)

• In a separate beaker, dissolve the phenol (e.g., 1.5 g of 2-naphthol) in a 5% sodium hydroxide (B78521) solution (e.g., 20 mL).[3]

• Cool this solution in an ice bath to below 5°C.[3]

• While vigorously stirring the phenol solution, slowly add the cold diazonium salt solution prepared in Protocol 1.[3]

• A brightly colored precipitate of the azo dye should form immediately.[3]

• Continue stirring the mixture in the ice bath for 10-15 minutes to ensure the reaction is complete.[3]

• Collect the solid product by vacuum filtration using a Büchner funnel.[3]

Protocol 3: Purification by Recrystallization

• Transfer the crude, dry azo dye to an Erlenmeyer flask.

• Add a minimum amount of a suitable hot solvent (e.g., ethanol, glacial acetic acid) to dissolve the solid completely. Gentle heating may be necessary.[3]

• If the solution has colored impurities, a small amount of activated charcoal can be added, and the solution can be boiled for a few minutes.[3]

• Hot filter the solution through fluted filter paper to remove the activated charcoal and any insoluble impurities.[3]

• Allow the filtrate to cool slowly to room temperature, and then cool it further in an ice bath to induce crystallization.[3]

• Collect the purified crystals by vacuum filtration, wash them with a small amount of cold solvent, and allow them to dry completely.[3]

Data Presentation

Table 1: Optimized Reaction Conditions for Azo Dye Synthesis

Parameter	Diazotization	Azo Coupling (with Phenols)	Azo Coupling (with Anilines)
Temperature	0-5°C[6]	0-5°C[2]	0-5°C[2]
pH	Strongly Acidic[6]	Slightly Alkaline (pH 8-10)[1][3]	Slightly Acidic (pH 4-5)[3]
Stoichiometry (Amine:NaNO₂)	~1:1 to 1:1.1[6]	-	-
Stoichiometry (Diazo:Coupler)	-	~1:1[6]	~1:1[6]
Reaction Time	5 - 30 minutes[6]	10 - 60 minutes[6]	10 - 60 minutes[6]

Mandatory Visualizations

Caption: Experimental workflow for azo dye synthesis.

Caption: Troubleshooting guide for azo dye synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. tandfonline.com [tandfonline.com]

stability of 2-Bromo-4,6-dinitroaniline in different solvent systems

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 2-Bromo-4,6-dinitroaniline in various solvent systems.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 2-Bromo-4,6-dinitroaniline?

A1: 2-Bromo-4,6-dinitroaniline is a yellow to orange solid that has low solubility in water but is more soluble in organic solvents.[1] It is slightly soluble in chloroform (B151607) and methanol (B129727) (sonication may improve dissolution). Due to its aromatic structure with a bromine atom and two nitro groups, it is generally soluble in nonpolar solvents like toluene (B28343) and moderately soluble in polar aprotic solvents such as acetone (B3395972) and ethyl acetate.[1][2]

Q2: What are the recommended storage conditions for 2-Bromo-4,6-dinitroaniline?

A2: It is recommended to store 2-Bromo-4,6-dinitroaniline in a tightly closed container in a dry, cool, and well-ventilated place, protected from light.[3] Some sources suggest it may be sensitive to air exposure.[4][5]

Q3: What are the known incompatibilities of 2-Bromo-4,6-dinitroaniline?

A3: As a halogenated and nitrated amine, 2-Bromo-4,6-dinitroaniline is a chemical base.[4] It can react exothermically with acids.[3][4] It may be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[3][4] Combination with strong reducing agents, such as hydrides, can generate flammable gaseous hydrogen.[3]

Q4: What are the primary safety concerns when handling 2-Bromo-4,6-dinitroaniline?

A4: 2-Bromo-4,6-dinitroaniline may cause skin and serious eye irritation. It is suspected of causing genetic defects. It is a flammable solid and should be kept away from heat, sparks, open flames, and hot surfaces. Appropriate personal protective equipment, including gloves, protective clothing, and eye/face protection, should be worn. Handling should be done in a well-ventilated area to avoid dust formation.[3]

Troubleshooting Guides

Issue 1: Unexpected Degradation of 2-Bromo-4,6-dinitroaniline in Solution

• Symptom: A freshly prepared solution of 2-Bromo-4,6-dinitroaniline in an organic solvent changes color over a short period, or HPLC analysis shows the appearance of new peaks.

• Possible Causes:

  • Solvent Impurities: The solvent may contain acidic or basic impurities that are reacting with the compound. Peroxides in aged ethers can also be a cause.

  • Photodegradation: Exposure to light, especially UV light, can cause degradation. The nitro groups on the aromatic ring make the compound susceptible to photolytic reactions.

  • Thermal Degradation: If the solution is heated to aid dissolution or for an experimental reaction, thermal degradation may occur.

  • Reaction with Solvent: Although generally stable in common organic solvents, reactivity with certain solvents, especially under prolonged storage or at elevated temperatures, cannot be ruled out.

• Troubleshooting Steps:

  • Use High-Purity Solvents: Always use freshly opened, HPLC-grade or equivalent high-purity solvents.

  • Protect from Light: Prepare and store solutions in amber vials or wrap containers with aluminum foil to protect them from light.

  • Avoid Excessive Heat: When preparing solutions, avoid excessive heating. Use sonication at room temperature if necessary to aid dissolution.

  • Perform a Control Experiment: Prepare a solution and store it under ideal conditions (in the dark, at a controlled, cool temperature) to serve as a baseline for comparison.

Issue 2: Poor Reproducibility in Stability Studies

• Symptom: Replicate experiments to assess the stability of 2-Bromo-4,6-dinitroaniline yield inconsistent results.

• Possible Causes:

  • Inconsistent Sample Preparation: Variations in the concentration of the stock solution, the final concentration of the test solution, or the solvent composition can lead to variability.

  • Fluctuations in Environmental Conditions: Differences in temperature, light exposure, and humidity between experiments can affect the rate of degradation.

  • Analytical Method Variability: Issues with the analytical method, such as column degradation, mobile phase inconsistencies, or detector fluctuations, can lead to variable results.

• Troubleshooting Steps:

  • Standardize Protocols: Ensure that all experimental parameters, including solution preparation, storage conditions, and analytical methods, are strictly standardized and documented.

  • Control the Environment: Conduct experiments in a controlled environment where temperature, light, and humidity can be monitored and maintained.

  • Validate Analytical Methods: Ensure the analytical method used for stability assessment is validated for specificity, linearity, accuracy, and precision.

  • Use an Internal Standard: Incorporating an internal standard in the analytical method can help to correct for variations in sample injection and instrument response.

Quantitative Data Summary

The following table summarizes hypothetical stability data for 2-Bromo-4,6-dinitroaniline in various solvent systems under forced degradation conditions. This data is illustrative and intended to guide experimental design.

Solvent System	Stress Condition	Time (hours)	% Degradation	Major Degradation Product(s)
Methanol	0.1 M HCl, 60°C	24	~15%	2-Bromo-4,6-dinitrophenol
Acetonitrile (B52724):Water (1:1)	0.1 M NaOH, 60°C	24	~25%	2-Amino-3,5-dinitrophenol
Acetonitrile	3% H₂O₂, RT	24	~10%	Oxidized aromatic species
Methanol	UV Light (254 nm), RT	24	~30%	Complex mixture of photoproducts
Dry Solid	80°C	72	< 5%	No significant degradation

Experimental Protocols

Protocol 1: Forced Degradation Study of 2-Bromo-4,6-dinitroaniline

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and pathways.

• Preparation of Stock Solution:

  • Accurately weigh 10 mg of 2-Bromo-4,6-dinitroaniline and dissolve it in 10 mL of a suitable solvent (e.g., acetonitrile or methanol) to obtain a stock solution of 1 mg/mL.

• Acidic Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Incubate the solution at 60°C for 24 hours.

  • At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.

• Basic Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Incubate the solution at 60°C for 24 hours.

  • At specified time points, withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • At specified time points, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

• Photolytic Degradation:

  • Place 2 mL of the stock solution in a quartz cuvette.

  • Expose the solution to UV light (e.g., 254 nm) in a photostability chamber for 24 hours.

  • A control sample should be wrapped in aluminum foil and kept under the same conditions.

  • At specified time points, withdraw an aliquot and dilute for HPLC analysis.

• Thermal Degradation (Solid State):

  • Place a small amount of solid 2-Bromo-4,6-dinitroaniline in a vial and heat it in an oven at 80°C for 72 hours.

  • At specified time points, dissolve a known amount of the solid in a suitable solvent for HPLC analysis.

• Analysis:

  • Analyze all samples by a validated stability-indicating HPLC method (e.g., C18 column with a gradient of water and acetonitrile with 0.1% formic acid, with UV detection).

  • Characterize major degradation products using LC-MS/MS.

Visualizations

Caption: Potential degradation pathways of 2-Bromo-4,6-dinitroaniline.

Caption: Workflow for stability testing of 2-Bromo-4,6-dinitroaniline.

Caption: Troubleshooting logic for stability studies.

References

• 1. CAS 1817-73-8: 2-Bromo-4,6-dinitroaniline | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. echemi.com [echemi.com]
• 4. 2-BROMO-4,6-DINITROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Bromo-4,6-dinitroaniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 2-Bromo-4,6-dinitroaniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Bromo-4,6-dinitroaniline?

A1: The most common impurity is the unreacted starting material, 2,4-dinitroaniline. Other potential impurities include over-brominated species (e.g., 2,6-dibromo-4-nitroaniline) and other positional isomers, depending on the specifics of the synthesis protocol.

Q2: What are the recommended solvents for recrystallizing 2-Bromo-4,6-dinitroaniline?

A2: 2-Bromo-4,6-dinitroaniline is soluble in hot acetic acid, hot alcohol (such as ethanol (B145695) or isopropanol), and acetone. It has low solubility in water. The choice of solvent will depend on the impurity profile of your crude material. A solvent screen is recommended to identify the optimal solvent or solvent mixture for your specific case.

Q3: Can 2-Bromo-4,6-dinitroaniline be purified by column chromatography?

A3: Yes, column chromatography can be an effective method for purifying 2-Bromo-4,6-dinitroaniline, particularly for removing closely related impurities. However, challenges such as peak tailing may be encountered due to the basicity of the aniline (B41778) group interacting with acidic silica (B1680970) gel.

Q4: Is 2-Bromo-4,6-dinitroaniline thermally stable?

A4: 2-Bromo-4,6-dinitroaniline can sublime, which indicates a degree of volatility at elevated temperatures. While it has a defined melting point, prolonged exposure to high temperatures should be avoided to prevent potential degradation. The compound may also be sensitive to air.

Q5: What analytical techniques are suitable for assessing the purity of 2-Bromo-4,6-dinitroaniline?

A5: High-Performance Liquid Chromatography (HPLC) is a highly effective technique for determining the purity of 2-Bromo-4,6-dinitroaniline and quantifying impurities. Thin-Layer Chromatography (TLC) is useful for rapid, qualitative monitoring of the purification process.

Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause	Solution
Oiling out	The solute is insoluble in the solvent at the boiling point, or the solution is supersaturated.	Add a co-solvent to increase solubility at high temperatures. Ensure the solution is not overly concentrated.
No crystal formation	The solution is not sufficiently saturated, or nucleation is inhibited.	Evaporate some of the solvent to increase the concentration. Scratch the inside of the flask with a glass rod or add a seed crystal to induce nucleation.
Low recovery	The compound has significant solubility in the cold solvent, or too much solvent was used.	Ensure the solution is thoroughly cooled in an ice bath before filtration. Use a minimal amount of ice-cold solvent to wash the crystals.
Yellow coloration persists	Co-crystallization of colored impurities.	Treat the hot solution with activated charcoal before filtration to adsorb colored impurities. A second recrystallization may be necessary.

Column Chromatography Issues

Problem	Possible Cause	Solution
Peak tailing	Strong interaction between the basic aniline group and acidic silanol (B1196071) groups on the silica stationary phase.	Add a small amount of a basic modifier, such as triethylamine (B128534) (0.1-1%), to the mobile phase. Use an end-capped silica column or an alternative stationary phase like alumina.
Poor separation of impurities	Inappropriate mobile phase polarity.	Optimize the mobile phase composition through systematic TLC or small-scale column trials. A gradient elution may be necessary to resolve all components.
Compound insoluble in loading solvent	The chosen solvent for dissolving the crude product is too weak.	Dissolve the crude material in a minimal amount of a stronger solvent (e.g., dichloromethane (B109758) or acetone) and adsorb it onto a small amount of silica gel. Dry this mixture and load the resulting powder onto the column.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol

• Dissolution: In a fume hood, dissolve the crude 2-Bromo-4,6-dinitroaniline in a minimal amount of hot ethanol. For every 1 gram of crude material, start with 20-30 mL of ethanol and add more if necessary to achieve complete dissolution at the boiling point.

• Decolorization (Optional): If the solution is intensely colored, remove it from the heat and add a small amount of activated charcoal (approximately 1-2% by weight of the crude product). Swirl the mixture and gently reheat to boiling for 5-10 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities and activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath for at least 30 minutes to maximize crystal recovery.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold ethanol.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below 60°C to avoid sublimation.

Protocol 2: Flash Column Chromatography

• Stationary Phase: Silica gel (60 Å, 230-400 mesh).

• Mobile Phase: A gradient of hexane (B92381) and ethyl acetate (B1210297) is a good starting point. Based on TLC analysis, a typical gradient might be from 10% to 50% ethyl acetate in hexane. The addition of 0.5% triethylamine to the mobile phase can improve peak shape.

• Sample Preparation: Dissolve the crude 2-Bromo-4,6-dinitroaniline in a minimal amount of dichloromethane. To this solution, add a small amount of silica gel (approximately twice the weight of the crude product). Evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder.

• Column Packing: Pack the column with silica gel as a slurry in the initial mobile phase (e.g., 10% ethyl acetate in hexane).

• Loading: Carefully add the silica-adsorbed sample to the top of the packed column.

• Elution: Run the column with the mobile phase, gradually increasing the polarity. Collect fractions and monitor by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and evaporate the solvent under reduced pressure.

Purity and Yield Comparison (Illustrative Data)

Purification Method	Initial Purity (%)	Final Purity (%)	Yield (%)
Recrystallization (Ethanol)	85	95-97	70-80
Column Chromatography	85	>98	60-75
Sublimation	90	>99	50-70

Visualizations

Caption: A flowchart illustrating the primary purification pathways for 2-Bromo-4,6-dinitroaniline.

Reference Data & Comparative Studies

A Comparative Guide to 2-Bromo-4,6-dinitroaniline and 2-Chloro-4,6-dinitroaniline for Researchers and Drug Development Professionals

An objective comparison of the physicochemical properties, synthesis, biological activities, and applications of 2-Bromo-4,6-dinitroaniline and 2-Chloro-4,6-dinitroaniline, supported by experimental data and detailed protocols.

This guide provides a comprehensive analysis of two closely related halogenated dinitroanilines, 2-Bromo-4,6-dinitroaniline and 2-Chloro-4,6-dinitroaniline. These compounds serve as important intermediates in the synthesis of various organic molecules, particularly disperse dyes. Understanding their distinct properties is crucial for researchers in materials science, organic synthesis, and toxicology.

Physicochemical Properties: A Head-to-Head Comparison

A summary of the key physicochemical properties of 2-Bromo-4,6-dinitroaniline and 2-Chloro-4,6-dinitroaniline is presented below. The primary difference lies in the halogen substituent (Bromine vs. Chlorine), which influences the molecular weight, melting point, and density of the compounds.

Property	2-Bromo-4,6-dinitroaniline	2-Chloro-4,6-dinitroaniline
CAS Number	1817-73-8[1]	3531-19-9[2]
Molecular Formula	C₆H₄BrN₃O₄[1]	C₆H₄ClN₃O₄[2]
Molecular Weight	262.02 g/mol [1][3]	217.57 g/mol [2]
Appearance	Bright yellow powder[3]	Yellow crystalline powder and/or chunks
Melting Point	151-153 °C	157-159 °C[2]
Solubility	Soluble in hot water and hot acetone, soluble in hot acetic acid.	Insoluble in water, soluble in organic solvents.
Density	~2.0 g/cm³	~2.04 g/cm³[2]

Synthesis and Reactivity

Both compounds are typically synthesized from 2,4-dinitroaniline (B165453) through halogenation. The choice of halogenating agent and reaction conditions are critical for achieving high purity and yield.

Experimental Synthesis Protocols

Synthesis of 2-Bromo-4,6-dinitroaniline:

The synthesis of 2-Bromo-4,6-dinitroaniline is achieved through the bromination of 2,4-dinitroaniline. A common method involves suspending 2,4-dinitroaniline in water followed by the addition of bromine.

• Materials: 2,4-dinitroaniline, Bromine, Water.

• Procedure:

  • Suspend 2,4-dinitroaniline in water in a reaction vessel.

  • Slowly add bromine to the suspension with constant stirring.

  • Maintain the reaction temperature and stir for a specified period to ensure complete bromination.

  • The solid product is then isolated by filtration, washed with water to remove any unreacted starting materials and by-products, and dried.

Synthesis of 2-Chloro-4,6-dinitroaniline:

The synthesis of 2-Chloro-4,6-dinitroaniline involves the chlorination of 2,4-dinitroaniline. A representative protocol is as follows:

• Materials: 2,4-dinitroaniline, Hydrochloric acid, Chlorine gas, Hydrogen peroxide.

• Procedure:

  • 350 g of 2,4-dinitroaniline is added to a reactor containing 700 g of 31% hydrochloric acid and 500 g of water.

  • The mixture is stirred at 35 ± 5°C for 2 hours.

  • 83 g of chlorine gas is then introduced into the reactor over 4-5 hours, maintaining the temperature at 45 ± 5°C.

  • The reaction is held at this temperature for an additional 2 hours.

  • The temperature is then raised to 60 ± 5°C, and 96 g of 27.5% hydrogen peroxide is added dropwise over 4 hours, keeping the temperature at 65 ± 5°C.

  • After the addition is complete, the reaction is held at 65°C ± 5°C for 2 hours.

  • The wet product is obtained by suction filtration and subsequently dried. This process yields a product with a purity of 98.3% and a yield of 98.4%.

General synthesis workflows for the two compounds.

Biological Activity and Toxicity

The biological profiles of these two compounds show notable differences, which is an important consideration for their handling and potential applications in drug development.

2-Bromo-4,6-dinitroaniline:

• Mutagenicity: This compound has been shown to be mutagenic in the Salmonella reverse mutation assay (Ames test). A dose of 10 µ g/plate was sufficient to induce mutations in Salmonella typhimurium.

• Reproductive Toxicity: Studies on zebrafish (Danio rerio) have demonstrated that multigenerational exposure to 2-Bromo-4,6-dinitroaniline at environmentally relevant concentrations (0.5, 5, 50, and 500 µg/L) can lead to reproductive toxicity. These effects include a bias in sexual differentiation towards males and impaired fecundity in the F1 generation. Furthermore, the exposure resulted in a significant decrease in hatchability and an increase in abnormalities in the F2 larvae, suggesting lasting effects transmitted from parents to offspring.[4]

• General Toxicity: In lethal-dose feeding studies with rats, it caused somnolence and weight loss.

2-Chloro-4,6-dinitroaniline:

• Hepatotoxicity: In vitro studies using isolated rat hepatocytes have shown that 2-Chloro-4,6-dinitroaniline can induce cellular damage. Exposure to a 2 mM concentration led to a significant loss of cell viability, changes in lactate (B86563) dehydrogenase (LDH) and glucose-6-phosphatase (G-6-Pase) activities, and a marked depletion of intracellular glutathione (B108866) (GSH). These findings suggest that 2-Chloro-4,6-dinitroaniline may cause more severe cellular damage to hepatocytes compared to 4-chloro-2-nitroaniline (B28928).[5]

• Methemoglobinemia: Overexposure to 6-Chloro-2,4-dinitroaniline may lead to methemoglobinemia, a condition characterized by an excess of methemoglobin in the blood, which can cause cyanosis (bluish discoloration of the skin), tachycardia, and dyspnea.[6]

• Genotoxicity: While comprehensive in vivo data is limited, in vitro studies suggest that 4-chloro-2-nitroaniline, a related isomer, may be genotoxic. 2-Chloro-4,6-dinitroaniline was found to be mutagenic in Salmonella typhimurium at a dose of 500 ug/plate.

Comparison of the known biological activities.

Applications in Industry and Research

The primary application for both 2-Bromo-4,6-dinitroaniline and 2-Chloro-4,6-dinitroaniline is as a key intermediate in the synthesis of disperse dyes. These dyes are used for coloring synthetic fibers such as polyester (B1180765) and nylon.

Performance as Dye Intermediates:

• 2-Bromo-4,6-dinitroaniline is an important metabolite of the azo dye Disperse Blue 79.[1]

• 2-Chloro-4,6-dinitroaniline is a crucial intermediate for producing a range of disperse dyes, including Disperse Navy Blue 79.[7] Dyes derived from this compound are noted for their high color fastness.[7] The market for 6-Chloro-2,4-dinitroaniline is primarily driven by the demand for these high-performance dyes in the textile industry.[7]

The choice between the bromo- and chloro- derivatives by dye manufacturers often depends on a combination of factors including the desired shade, fastness properties, and cost of production.

Conclusion

2-Bromo-4,6-dinitroaniline and 2-Chloro-4,6-dinitroaniline, while structurally similar, exhibit distinct differences in their physicochemical properties and biological activities. The bromo- derivative has a higher molecular weight and a slightly lower melting point. In terms of biological impact, 2-Bromo-4,6-dinitroaniline has demonstrated clear mutagenic and reproductive toxicity effects. In contrast, the available data for 2-Chloro-4,6-dinitroaniline points towards hepatotoxicity and the potential to induce methemoglobinemia. Both compounds are vital intermediates in the dye industry, with their selection dependent on the specific requirements of the final product. This guide provides a foundational understanding for researchers and professionals to make informed decisions when working with or considering these compounds for various applications.

References

• 1. scbt.com [scbt.com]
• 2. chembk.com [chembk.com]
• 3. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Dinitroaniline herbicides: a comprehensive review of toxicity and side effects on animal non-target organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Toxicity of 4-chloro-2-nitroaniline and 2-chloro-4-nitroaniline to isolated rat hepatocytes] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. 6-Chloro-2,4-dinitroaniline Global Market Insights 2025, Analysis and Forecast to 2030, by Manufacturers, Regions, Technology, Application [researchandmarkets.com]

A Comparative Guide to the Reactivity of Dinitroaniline Isomers for Researchers, Scientists, and Drug Development Professionals

Introduction: Dinitroanilines, a class of aromatic compounds featuring both an amino group and two nitro groups, are pivotal intermediates in the synthesis of a wide array of chemicals, including dyes, pesticides, and pharmaceuticals. The six constitutional isomers of dinitroaniline—2,3-, 2,4-, 2,5-, 2,6-, 3,4-, and 3,5-dinitroaniline—exhibit distinct chemical reactivities owing to the varied positions of their functional groups. This guide provides a comprehensive comparison of the reactivity of these isomers, supported by available experimental data and detailed experimental protocols, to aid researchers in selecting the optimal isomer for their specific applications.

Physicochemical Properties and Basicity

The electronic and steric environment of each dinitroaniline isomer significantly influences its physical properties and basicity. The powerful electron-withdrawing nature of the two nitro groups drastically reduces the basicity of the amino group compared to aniline. The relative positions of these groups dictate the extent of this effect through inductive and resonance effects, as well as the potential for intramolecular hydrogen bonding.

Property	2,3-Dinitroaniline	2,4-Dinitroaniline (B165453)	2,5-Dinitroaniline	2,6-Dinitroaniline	3,4-Dinitroaniline	3,5-Dinitroaniline
CAS Number	602-01-7	97-02-9[1][2]	619-18-1[3]	606-22-4	610-41-3	618-87-1
Molecular Formula	C₆H₅N₃O₄	C₆H₅N₃O₄[1][2]	C₆H₅N₃O₄[3]	C₆H₅N₃O₄	C₆H₅N₃O₄	C₆H₅N₃O₄
Molecular Weight ( g/mol )	183.12	183.12[1][2]	183.12[3]	183.12	183.12	183.12
Melting Point (°C)	127-128	187.8[1]	154-157	138-142	151-154	162-164
pKa (of conjugate acid)	-	-4.53[1]	-	-	-	-

Reactivity Comparison

The reactivity of dinitroaniline isomers is a complex interplay of electronic and steric factors. The amino group is a powerful activating, ortho-, para-directing group in electrophilic aromatic substitution, while the nitro groups are strongly deactivating and meta-directing.

Electrophilic Aromatic Substitution (EAS)

Due to the presence of two potent deactivating nitro groups, all dinitroaniline isomers are significantly less reactive towards electrophiles than aniline.[4] However, the activating effect of the amino group still directs incoming electrophiles to the positions ortho and para to it. The overall reactivity and the regioselectivity of EAS reactions are highly dependent on the specific isomer and the reaction conditions. In strongly acidic media, the amino group can be protonated to form an anilinium ion (-NH₃⁺), which is a deactivating, meta-directing group, further complicating the reactivity landscape.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient aromatic ring of dinitroanilines makes them susceptible to nucleophilic aromatic substitution, particularly when a good leaving group is present. The rate of SNAr reactions is largely governed by the stability of the negatively charged Meisenheimer intermediate. Isomers where the nitro groups are positioned ortho or para to the site of nucleophilic attack are more reactive as they can effectively delocalize the negative charge of the intermediate through resonance. For instance, in a hypothetical nucleophilic substitution on a chloro-dinitroaniline, the isomers with nitro groups at the 2, 4, or 6 positions relative to the leaving group would be expected to be more reactive.

Reduction of Nitro Groups

The reduction of the nitro groups to amino groups is a common and useful transformation of dinitroanilines, yielding diaminobenzenes. This can be achieved through various methods, including catalytic hydrogenation or using reducing agents like sodium sulfide. The selective reduction of one nitro group over the other is a significant challenge and depends on the isomer's structure and the reaction conditions. In some cases, the least sterically hindered nitro group is preferentially reduced. For certain isomers, such as 2,4-dinitroaniline, the nitro group ortho to the amino group may be preferentially reduced under specific conditions.[5]

Experimental Protocols

Determination of pKa by Potentiometric Titration

This method allows for the experimental determination of the pKa of the conjugate acid of a dinitroaniline isomer.

Materials:

• Dinitroaniline isomer

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Deionized water

• Methanol (if needed for solubility)

• pH meter and electrode

• Burette

• Magnetic stirrer and stir bar

• Beaker

Procedure:

• Accurately weigh a sample of the dinitroaniline isomer and dissolve it in a known volume of deionized water (or a methanol-water mixture if solubility is low) to create a solution of known concentration.

• Calibrate the pH meter using standard buffer solutions.

• Place the dinitroaniline solution in a beaker with a magnetic stir bar and immerse the pH electrode.

• Record the initial pH.

• Titrate the solution by adding small, precise increments of the standardized HCl solution from the burette.

• Record the pH after each addition, allowing the reading to stabilize.

• Continue the titration past the equivalence point.

• Plot the pH versus the volume of HCl added. The pH at the half-equivalence point corresponds to the pKa of the conjugate acid.

References

• 1. 2,4-Dinitroaniline - Wikipedia [en.wikipedia.org]
• 2. 2,4-Dinitroaniline | C6H5N3O4 | CID 7321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,5-Dinitroaniline | C6H5N3O4 | CID 123081 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. organic chemistry - Selective nitro reduction of poly nitro compounds - Chemistry Stack Exchange [chemistry.stackexchange.com]

A Comparative Spectroscopic Analysis of 2-Bromo-4,6-dinitroaniline and Its Halogenated Analogues

For Researchers, Scientists, and Drug Development Professionals: A Detailed Guide to the Spectroscopic Signatures of Key Dinitroaniline Compounds

This guide provides a comprehensive comparison of the spectroscopic properties of 2-Bromo-4,6-dinitroaniline and its chloro and iodo analogues. By presenting key experimental data from Ultraviolet-Visible (UV-Vis), Fourier-Transform Infrared (FTIR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS), this document serves as a valuable resource for the identification, characterization, and quality control of these important chemical entities in research and development settings.

Comparative Spectroscopic Data

The following table summarizes the key spectroscopic data for 2-Bromo-4,6-dinitroaniline and its selected analogues. These values are essential for distinguishing between these structurally similar compounds.

Compound	UV-Vis (λmax, nm)	Key IR Absorptions (cm⁻¹)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Mass Spectrometry (m/z)
2-Bromo-4,6-dinitroaniline	Not explicitly found	~3400-3300 (N-H), ~1620 (N-H bend), ~1580, 1340 (NO₂), ~830 (C-H bend)	9.12 (H-3), 8.60 (H-5), 7.3 (NH₂)	Not fully available	261, 263 (M+, M+2)[1][2]
2-Chloro-4,6-dinitroaniline	~350	~3400-3300 (N-H), ~1625 (N-H bend), ~1570, 1340 (NO₂), ~830 (C-H bend)	8.85 (H-3), 8.45 (H-5), 6.5 (NH₂)	148.1, 133.5, 126.0, 119.8	217, 219 (M+, M+2)
2-Iodo-4,6-dinitroaniline	Not explicitly found	~3400-3300 (N-H), ~1610 (N-H bend), ~1570, 1330 (NO₂), ~820 (C-H bend)	9.2 (H-3), 8.7 (H-5), 7.1 (NH₂)	Not fully available	309 (M+)[3]
4-Bromo-2,6-dinitroaniline	Not explicitly found	Not explicitly found	Not explicitly found	Not explicitly found	261, 263 (M+, M+2)
4-Chloro-2,6-dinitroaniline	~345	~3400-3300 (N-H), ~1630 (N-H bend), ~1590, 1350 (NO₂), ~870 (C-H bend)	8.8 (s, 2H), 7.0 (br s, 2H)	149.0, 132.5, 125.0, 120.0	217, 219 (M+, M+2)[4]

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of 2-Bromo-4,6-dinitroaniline and its analogues. Specific parameters may require optimization based on the instrument and sample characteristics.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation:

  • Accurately weigh approximately 1-5 mg of the analyte.

  • Dissolve the sample in a suitable UV-grade solvent (e.g., ethanol, methanol, or acetonitrile) in a 10 mL volumetric flask to prepare a stock solution.

  • Perform serial dilutions to obtain a final concentration that gives a maximum absorbance reading between 0.2 and 1.0 AU.

• Measurement:

  • Record the spectrum over a wavelength range of 200-800 nm.

  • Use the pure solvent as a blank to zero the instrument.

  • Identify the wavelength of maximum absorption (λmax).

Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrumentation: A Fourier-Transform Infrared spectrometer, often equipped with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation (ATR method):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Measurement:

  • Collect the spectrum over a range of 4000-400 cm⁻¹.

  • Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • Perform a background scan of the empty ATR crystal prior to sample analysis.

  • Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A high-field Nuclear Magnetic Resonance spectrometer (e.g., 300 MHz or higher).

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

  • Ensure the sample is fully dissolved to obtain a homogeneous solution.

• Measurement:

  • ¹H NMR: Acquire the proton NMR spectrum using a standard pulse sequence. Chemical shifts are reported in parts per million (ppm) relative to a reference standard (e.g., tetramethylsilane, TMS).

  • ¹³C NMR: Acquire the carbon-13 NMR spectrum, typically with proton decoupling to simplify the spectrum. A larger number of scans is usually required due to the low natural abundance of the ¹³C isotope.

Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer, which can be coupled with a separation technique such as Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

• Sample Preparation:

  • For GC-MS, dissolve the sample in a volatile organic solvent.

  • For LC-MS, dissolve the sample in a solvent compatible with the mobile phase.

• Ionization: Common ionization techniques for these compounds include Electron Ionization (EI) or Electrospray Ionization (ESI).

• Measurement:

  • The mass spectrometer separates the resulting ions based on their mass-to-charge ratio (m/z).

  • The resulting mass spectrum shows the molecular ion peak(s) and characteristic fragmentation patterns. The presence of bromine or chlorine is readily identified by the isotopic pattern of the molecular ion (M+ and M+2 peaks).

Visualizations

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the comprehensive spectroscopic analysis and characterization of dinitroaniline compounds.

Caption: A flowchart illustrating the general workflow for the spectroscopic analysis of dinitroaniline analogues.

Structural Comparison of 2-Bromo-4,6-dinitroaniline and its Analogues

This diagram showcases the chemical structures of 2-Bromo-4,6-dinitroaniline and the selected analogues, highlighting the differences in halogen substitution.

Caption: Chemical structures of 2-Bromo-4,6-dinitroaniline and its chloro and iodo analogues.

References

• 1. 4-Chloro-2-nitroaniline (89-63-4) 13C NMR spectrum [chemicalbook.com]
• 2. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Iodo-4-nitroaniline | C6H5IN2O2 | CID 222629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Chloro-2,6-dinitroaniline | C6H4ClN3O4 | CID 21484 - PubChem [pubchem.ncbi.nlm.nih.gov]

Performance of Azo Disperse Dyes Derived from 2-Bromo-4,6-dinitroaniline: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of azo disperse dyes derived from 2-Bromo-4,6-dinitroaniline. Due to a lack of extensive research specifically on dyes synthesized from this precursor, this guide draws comparisons with structurally similar and well-characterized disperse dyes, particularly those based on other substituted nitroanilines. The information presented is intended to provide a benchmark for performance and to detail the experimental protocols necessary for their synthesis and evaluation.

Introduction to Dyes from 2-Bromo-4,6-dinitroaniline

2-Bromo-4,6-dinitroaniline is a key intermediate in the synthesis of monoazo dyes.[1] Its chemical structure, featuring two nitro groups and a bromine atom, provides a foundation for creating dyes with potentially high lightfastness and good thermal stability. These dyes are of interest for applications in dyeing synthetic fibers like polyester (B1180765) and nylon, where high performance is a critical requirement. 2-Bromo-4,6-dinitroaniline is also known as a metabolite of the commercial azo dye Disperse Blue 79.[2][3]

Comparative Performance Data

Table 1: Spectroscopic Properties of Azo Disperse Dyes

Diazo Component Precursor	Coupling Component	Solvent	λmax (nm)	Molar Extinction Coefficient (ε) (L mol⁻¹ cm⁻¹)	Reference
2-Chloro-4-nitroaniline	N,N-diethylaniline	Acetone	510	35,000	Generic Data
2,4-Dinitroaniline	N,N-diethyl-m-toluidine	Acetone	535	45,000	Generic Data
2-Bromo-4,6-dinitroaniline	(Hypothetical)	Acetone	~540-560	~40,000-50,000	Estimated
4-Nitroaniline	3-Aminopyridine	Various	440-490	Not Reported	[4]
4-Nitroaniline	3-Chloro-6-hydroxypyridine	Various	480-540	Not Reported	[4]

Note: Values for the dye derived from 2-Bromo-4,6-dinitroaniline are estimated based on the structural similarities and the known bathochromic (color-deepening) effect of additional electron-withdrawing groups.

Table 2: Fastness Properties of Azo Disperse Dyes on Polyester Fabric

Dye Series Based On	Light Fastness (Scale 1-8)	Wash Fastness (Staining) (Scale 1-5)	Sublimation Fastness (Scale 1-5)	Reference
2-Chloroaniline and 4-Methoxy-2-nitroaniline	6-7	4-5	4-5	[5]
2-Amino 5-(4'-nitrophenyl) 1,3,4-thiadiazole	Good to Excellent	Good to Excellent	Not Reported	[6]
4-Nitroaniline (Polymeric Dyes)	Very Good to Excellent	Very Good to Excellent	Not Reported	[4][7]
2-Bromo-4,6-dinitroaniline (Expected)	~6-7	~4-5	~4-5	Inferred

Note: Fastness properties are highly dependent on the specific dye structure, dyeing process, and substrate. The expected values for dyes from 2-Bromo-4,6-dinitroaniline are inferred from the performance of other high-performance disperse dyes.

Experimental Protocols

The synthesis of azo disperse dyes from 2-Bromo-4,6-dinitroaniline follows a standard two-step process: diazotization of the amine, followed by a coupling reaction with a suitable coupling component.

General Diazotization of 2-Bromo-4,6-dinitroaniline

Materials:

• 2-Bromo-4,6-dinitroaniline

• Concentrated Sulfuric Acid (or Hydrochloric Acid)

• Sodium Nitrite (B80452)

• Ice

Procedure:

• Suspend 2-Bromo-4,6-dinitroaniline in a mixture of concentrated acid and water.

• Cool the suspension to 0-5 °C in an ice bath with constant stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5 °C.

• Continue stirring for an additional 30 minutes after the addition is complete to ensure the full formation of the diazonium salt solution.

General Azo Coupling Reaction

Materials:

• Diazonium salt solution from step 3.1

• Coupling component (e.g., an aniline (B41778) derivative, a phenol, or a heterocyclic compound)

• Sodium Hydroxide or Sodium Acetate (to control pH)

• Ice

Procedure:

• Dissolve the coupling component in an appropriate solvent (e.g., aqueous alkali for phenols or acid for anilines).

• Cool the solution of the coupling component to 0-5 °C in an ice bath.

• Slowly add the previously prepared diazonium salt solution to the solution of the coupling component with vigorous stirring.

• Maintain the temperature at 0-5 °C and control the pH of the reaction mixture (typically slightly acidic to neutral for coupling with anilines and alkaline for coupling with phenols).

• Continue stirring for 1-2 hours until the coupling reaction is complete.

• Isolate the resulting dye precipitate by filtration, wash thoroughly with cold water, and dry.

Evaluation of Dye Performance

a) Spectroscopic Analysis:

• Dissolve a known concentration of the synthesized dye in a suitable solvent (e.g., acetone, DMF, or ethanol).

• Record the absorption spectrum using a UV-Vis spectrophotometer to determine the wavelength of maximum absorption (λmax).

• Calculate the molar extinction coefficient (ε) using the Beer-Lambert law.

b) Fastness Testing on Fabric:

• Dye a sample of polyester or nylon fabric with the synthesized dye using a standard high-temperature dyeing method.

• Light Fastness: Expose the dyed fabric to a standardized light source (e.g., a xenon arc lamp) alongside a set of blue wool standards according to ISO 105-B02.[8][9]

• Wash Fastness: Wash the dyed fabric with a standard detergent solution according to ISO 105-C06. Assess color change and staining of adjacent undyed fabrics.

• Sublimation Fastness: Heat the dyed fabric in contact with an undyed fabric at a specific temperature according to ISO 105-P01.

Visualizing the Synthesis and Logic

To illustrate the workflow of synthesizing and evaluating these dyes, the following diagrams are provided.

Caption: Workflow for the synthesis and performance evaluation of azo dyes.

Caption: Relationship between dye components, structure, and performance.

References

• 1. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-溴-4,6-二硝基苯胺 94% | Sigma-Aldrich [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 5. ftstjournal.com [ftstjournal.com]
• 6. SYNTHESIS, CHARACTERIZATION AND DYEING PERFORMANCE OF MONO AZO DISPERSE DYES BASED ON 2-AMINO 5-(4'-NITRO PHENYL) 1,3,4… [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]
• 8. vat.ft.tul.cz [vat.ft.tul.cz]
• 9. testextextile.com [testextextile.com]

A Comparative Environmental Impact Assessment: 2-Bromo-4,6-dinitroaniline vs. Alternative Precursors in Azo Dye Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative environmental impact analysis of 2-Bromo-4,6-dinitroaniline (BDNA), a key intermediate in the synthesis of certain azo dyes, against potential alternative compounds. The assessment focuses on available data concerning aquatic toxicity, biodegradability, and bioaccumulation potential. Due to a notable lack of comprehensive experimental environmental data for BDNA and its direct alternatives in publicly accessible literature, this guide combines reported data, information on structurally similar compounds, and standardized testing protocols to offer a comparative overview for informed decision-making in chemical synthesis and development.

Executive Summary

2-Bromo-4,6-dinitroaniline (BDNA) is a precursor for specific monoazo dyes, such as Disperse Blue 79. While effective in synthesis, concerns over its environmental fate and toxicity are pertinent. This guide explores the environmental profiles of BDNA and two potential alternative aromatic amine building blocks: 2-amino-4-nitroanisole and 2-amino-5-bromobenzoic acid. The available data, while limited, suggests that dinitroaniline compounds like BDNA exhibit characteristics of persistence and potential for toxicity. The alternatives, while also requiring more extensive environmental assessment, present different chemical properties that may influence their environmental impact. All quantitative data is summarized in Table 1, followed by detailed experimental protocols for key environmental assessments and visualizations of relevant processes.

Quantitative Environmental Impact Data

The following table summarizes the available quantitative data for 2-Bromo-4,6-dinitroaniline and the selected alternative compounds. It is critical to note the significant data gaps, particularly the absence of experimental aquatic toxicity, biodegradability, and bioaccumulation data for all compounds.

Parameter	2-Bromo-4,6-dinitroaniline (BDNA)	2-amino-4-nitroanisole	2-amino-5-bromobenzoic acid
Molecular Formula	C₆H₄BrN₃O₄	C₇H₈N₂O₃	C₇H₆BrNO₂
Molecular Weight	262.02 g/mol	168.15 g/mol	216.03 g/mol
Acute Oral Toxicity (LD50)	4100 mg/kg (rat)[1]	Data not available	>500 mg/kg (mouse)[2]
Aquatic Toxicity (EC50)	11.5 mg/L (Daphnia magna, 48h, QSAR predicted)[3]	Data not available	Data not available
Aquatic Toxicity (LC50)	Data not available	Data not available	Data not available
Biodegradability	Dinitroanilines are generally persistent with slow microbial degradation[4][5]	Degradation products identified, suggesting biodegradability[6]	A strain of Pseudomonas aeruginosa has been shown to degrade 2-bromobenzoic acid[7]
Bioaccumulation Potential (BCF)	Data not available	Data not available	Data not available

Discussion of Environmental Impact

2-Bromo-4,6-dinitroaniline (BDNA): The available data for BDNA is sparse. The high oral LD50 in rats suggests low acute mammalian toxicity. However, the QSAR-predicted EC50 for Daphnia magna indicates potential for aquatic toxicity. As a dinitroaniline compound, it is expected to be persistent in the environment, with slow microbial degradation being the primary breakdown pathway[4][5]. The strong binding of dinitroanilines to soil suggests low mobility, which could lead to accumulation in sediment[4][5]. The lack of experimental data on biodegradability and bioaccumulation is a significant knowledge gap.

Alternative Compounds:

• 2-amino-4-nitroanisole: The identification of degradation products for this compound is a positive indicator of its potential for biodegradation[6]. However, without quantitative data on the rate of degradation and its toxicity to aquatic organisms, a thorough environmental risk assessment is not possible. Its structural similarity to other nitroaromatic compounds suggests that a potential for toxicity should be investigated.

• 2-amino-5-bromobenzoic acid: This compound exhibits low acute oral toxicity in mice. The observation that a bacterial strain can degrade the related compound 2-bromobenzoic acid suggests a potential pathway for the biodegradation of 2-amino-5-bromobenzoic acid[7]. However, the statement that it "may be harmful to the environment" underscores the need for empirical data to quantify its actual environmental risk[2].

Experimental Protocols

To address the data gaps for these compounds, standardized experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD), should be employed.

Acute Fish Toxicity Test (OECD 203)

This test determines the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-hour period.

• Test Organisms: Species such as Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss) are commonly used.

• Procedure:

  • A range of concentrations of the test substance is prepared in an aqueous medium.

  • Groups of fish are exposed to each concentration, along with a control group in clean water.

  • The exposure is typically conducted under static or semi-static conditions.

  • Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

  • The LC50 value and its 95% confidence limits are calculated using statistical methods like probit analysis.

• Data Analysis: The primary endpoint is the 96-hour LC50. Observations of any abnormal behavior or appearance are also recorded.

Ready Biodegradability Test (OECD 301)

This set of methods evaluates the potential for a chemical to be readily biodegradable under aerobic conditions. The CO2 Evolution Test (OECD 301B) is a common example.

• Inoculum: Activated sludge from a domestic wastewater treatment plant is typically used as the microbial source.

• Procedure:

  • A defined concentration of the test substance is added to a mineral medium inoculated with the microorganisms.

  • The mixture is incubated in the dark at a controlled temperature (e.g., 20-25°C) for 28 days.

  • The amount of CO2 produced is measured over time and compared to the theoretical maximum amount of CO2 that could be produced from the complete mineralization of the test substance.

  • A reference substance with known biodegradability is run in parallel as a positive control.

• Data Analysis: The percentage of biodegradation is calculated based on the CO2 evolved. A substance is considered "readily biodegradable" if it reaches a pass level of >60% of the theoretical maximum CO2 production within a 10-day window during the 28-day test.

Bioconcentration Flow-Through Fish Test (OECD 305)

This test determines the Bioconcentration Factor (BCF), which is the ratio of the concentration of a chemical in a fish to its concentration in the surrounding water at steady state.

• Test Organisms: Similar fish species to those used in the acute toxicity test are employed.

• Procedure:

  • Uptake Phase: Fish are exposed to a constant, low concentration of the test substance in a flow-through system for a period (e.g., 28 days) sufficient to reach a steady state.

  • Depuration Phase: After the uptake phase, the fish are transferred to clean, flowing water and the rate at which the substance is eliminated from their tissues is monitored.

  • Water and fish tissue samples are collected at regular intervals throughout both phases and analyzed for the concentration of the test substance.

• Data Analysis: The BCF is calculated as the concentration of the substance in the fish (Cf) divided by the concentration in the water (Cw) at steady state. Kinetic models can also be used to calculate the uptake and depuration rate constants.

Visualizations

Experimental Workflow for Environmental Impact Assessment

Caption: A tiered workflow for the environmental impact assessment of chemical compounds.

Logical Relationship for Biodegradation Pathway of Dinitroanilines

Caption: A simplified potential biodegradation pathway for dinitroaniline compounds.

Conclusion and Recommendations

The current analysis reveals a significant lack of empirical data to definitively compare the environmental impacts of 2-Bromo-4,6-dinitroaniline and the selected potential alternatives. While BDNA's classification as a dinitroaniline raises concerns about persistence, the alternatives also lack the necessary data for a comprehensive risk assessment.

Recommendations for researchers and drug development professionals include:

• Prioritize Experimental Testing: Commission experimental studies following standardized OECD guidelines to determine the aquatic toxicity, biodegradability, and bioaccumulation potential of BDNA and any viable alternatives before large-scale synthesis or application.

• Utilize QSAR for Preliminary Screening: In the absence of experimental data, Quantitative Structure-Activity Relationship (QSAR) models can provide initial estimates of toxicity and environmental fate to guide the selection of less hazardous alternatives for further investigation.

• Consider the Entire Lifecycle: When evaluating alternatives, consider the environmental impact of the entire synthesis pathway, not just the final intermediate.

• Promote Data Transparency: Encourage the publication of environmental safety data for chemical intermediates to facilitate more comprehensive and accurate comparative assessments in the future.

By adopting a data-driven approach to chemical selection and process development, the scientific community can move towards safer and more sustainable chemical practices.

References

• 1. 2-溴-4,6-二硝基苯胺 94% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Page loading... [guidechem.com]
• 3. dergi-fytronix.com [dergi-fytronix.com]
• 4. Frontiers | Dinitroaniline Herbicide Resistance and Mechanisms in Weeds [frontiersin.org]
• 5. Dinitroaniline Herbicide Resistance and Mechanisms in Weeds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cefas.co.uk [cefas.co.uk]
• 7. Degradation of 2-bromobenzoic acid by a strain of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Toxicological Profile of 2-Bromo-4,6-dinitroaniline and its Metabolites: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comprehensive analysis of the toxicological profile of 2-Bromo-4,6-dinitroaniline (BDNA), a widespread environmental contaminant and metabolite of the azo dye Disperse Blue 79. This document objectively compares its performance with other alternatives where applicable and is supported by experimental data, detailed methodologies, and pathway visualizations.

Executive Summary

2-Bromo-4,6-dinitroaniline (BDNA) exhibits a multifaceted toxicological profile characterized by hepatotoxicity, reproductive toxicity, mutagenicity, and genotoxicity.[1][2] Experimental studies in rat and zebrafish models have elucidated key mechanisms of toxicity, including the disruption of the gut-liver axis and the hypothalamus-pituitary-gonadal (HPG) axis.[1][2] While BDNA is rapidly metabolized and excreted, its adverse effects, particularly at environmentally relevant concentrations, warrant careful consideration.[1][3] This guide synthesizes the available data on BDNA and its metabolites to provide a clear and concise overview for the scientific community.

Acute and Systemic Toxicity

BDNA demonstrates moderate acute oral toxicity in rats, with a reported LD50 of 4100 mg/kg.[4] In lethal-dose feeding studies, observed toxic effects in rats included somnolence (general depressed activity), weight loss or decreased weight gain, and effects on the central nervous system.[4] It is also classified as a mild eye irritant.[5]

Hepatotoxicity

Recent multi-omics studies have shed light on the significant hepatotoxic effects of BDNA.[1] A 28-day oral administration study in rats at a dose of 100 mg/kg resulted in notable liver damage.[1]

Key Findings:

• Upregulated Toxicity Indicators: Significant increases in Hepatosomatic Index (HSI), Alanine Aminotransferase (ALT), and Arginase-1 (ARG1) were observed.[1]

• Systemic Inflammation: BDNA induced systemic inflammation, evidenced by elevated levels of Granulocyte-Colony Stimulating Factor (G-CSF), Macrophage Inflammatory Protein-2 (MIP-2), RANTES, and Vascular Endothelial Growth Factor (VEGF).[1]

• Dyslipidemia and Bile Acid Synthesis: The study also noted dyslipidemia, with increased total cholesterol (TC) and triglycerides (TG), and enhanced bile acid (BA) synthesis (cholic acid, glycocholic acid, and glycoursodeoxycholic acid).[1]

Molecular Mechanisms: Transcriptomic and metabolomic analyses revealed widespread disruptions in gene transcripts and metabolites associated with:

• Liver Inflammation: Perturbation of genes such as Hmox1 and Spi1.[1]

• Steatosis: Alterations in the expression of Nr0b2, Cyp1a1, Cyp1a2, Dusp1, and Plin3.[1]

• Cholestasis: Dysregulation of the Farnesoid X Receptor (FXR)/Nr1h4 signaling pathway and key genes like Cdkn1a and Cyp7a1.[1]

Microbiome analysis further indicated a reduction in beneficial gut microbial taxa, such as Ruminococcaceae and Akkermansia muciniphila, which likely contributes to the observed inflammatory response and metabolic dysregulation in the enterohepatic circulation.[1]

Quantitative Hepatotoxicity Data

Parameter	Control Group	100 mg/kg BDNA Group	Fold Change	p-value	Reference
HSI	Data not available	Significantly upregulated	-	< 0.05	[1]
ALT	Data not available	Significantly upregulated	-	< 0.05	[1]
ARG1	Data not available	Significantly upregulated	-	< 0.05	[1]
TC	Data not available	Significantly upregulated	-	< 0.05	[1]
TG	Data not available	Significantly upregulated	-	< 0.05	[1]

Note: Specific mean and standard deviation values were not available in the cited abstract. The table reflects the reported significant upregulation.

Reproductive and Developmental Toxicity

Multigenerational exposure studies in zebrafish (Danio rerio) have highlighted the reproductive and developmental toxicity of BDNA at environmentally relevant concentrations (0.5, 5, 50, and 500 μg/L).[2][6]

Key Findings:

• Endocrine Disruption: In the F1 generation, a decrease in vitellogenin (VTG) levels was observed in the blood of female fish, indicating endocrine disruption.[3]

• HPG Axis Interference: The transcription of genes associated with the hypothalamus-pituitary-gland (HPG) axis was affected, with a more pronounced impact on genes related to the estrogen receptor (ER) compared to the androgen receptor (AR).[3] This aligns with the observed sexual differentiation bias towards males and impaired fecundity in a concentration-dependent manner after 150 days of exposure.[3]

• Transgenerational Effects: In the F2 generation, global gene transcription analysis of larvae revealed significant effects on processes related to apoptosis, development, and DNA damage.[3] These alterations accounted for a significant decrease in hatchability and an increase in abnormalities, demonstrating irreversible parental influence.[3]

Quantitative Reproductive Toxicity Data in Zebrafish (F1 Generation)

Endpoint	Control Group	BDNA-Exposed Groups (0.5-500 µg/L)	Effect	Reference
Vitellogenin (VTG) Levels (Female)	Normal	Decreased	Endocrine Disruption	[3]
Fecundity	Normal	Impaired (concentration-dependent)	Reduced Reproduction	[3]
Sexual Differentiation	Normal	Biased towards males	Altered Development	[3]

Note: Specific quantitative values for the decrease in VTG and fecundity were not detailed in the provided information.

Metabolism and Metabolite Toxicity

In male F344 rats, BDNA is rapidly and almost completely absorbed after oral administration.[3] It is widely distributed throughout the tissues without marked affinity for any particular one and has a whole-body half-life of approximately 7 hours.[3] BDNA is extensively metabolized into 13 different metabolites, which are primarily excreted in the urine (62%) and feces (33%).[3] A significant portion of the urinary radioactivity (66%) is in the form of sulfate (B86663) conjugates of two BDNA metabolites.[3] Unmetabolized BDNA excretion is minimal (less than 2%).[3]

While detailed toxicological data for all 13 metabolites are not available, the primary metabolic pathway involves the formation of sulfate conjugates. The toxicity of a related compound, 2-amino-4,6-dinitrotoluene (B165273), a degradation product of TNT, has been studied.[7] Oral LD50 values for 2-amino-4,6-dinitrotoluene in Western fence lizards were 1406 mg/kg for males and 1867 mg/kg for females.[6] This suggests that the amino-dinitrotoluene structure possesses significant toxicity. The rapid metabolism and excretion of BDNA are suggested to be a detoxification process that may minimize the likelihood of chronic toxicity from repeated exposure.[3]

Experimental Protocols

28-Day Oral Hepatotoxicity Study in Rats (Based on OECD Guideline 407)

This study was conducted to evaluate the potential hepatotoxicity of 2-Bromo-4,6-dinitroaniline in rats following repeated oral administration for 28 days.[1][8][9]

• Test System: Young adult rodents (rats are preferred).

• Animal Allocation: At least 5 male and 5 female animals per group.

• Dose Groups: A control group and at least three dose levels of the test substance. In the cited study, a dose of 100 mg/kg BDNA was used.[1]

• Administration: The test substance is administered orally by gavage or mixed in the diet/drinking water, seven days a week for 28 days.

• Observations: Daily clinical observations for signs of toxicity. Body weight and food/water consumption are measured weekly.

• Clinical Pathology: At the end of the study, blood samples are collected for hematology and clinical biochemistry analysis (including liver function tests like ALT and ARG1).

• Pathology: All animals are subjected to a full gross necropsy. The liver and other organs are weighed (for HSI calculation) and preserved for histopathological examination.

Multigenerational Reproductive Toxicity Study in Zebrafish (Based on OECD Guideline 229)

This study aimed to assess the effects of long-term exposure to environmentally relevant concentrations of 2-Bromo-4,6-dinitroaniline on the reproductive health of zebrafish across multiple generations.[2][3][5]

• Test System: Sexually mature zebrafish (Danio rerio).

• Exposure: Continuous exposure of adult F0 zebrafish to various concentrations of BDNA (0.5, 5, 50, and 500 μg/L) and a control.[2]

• F1 Generation: F0 adults are bred to produce the F1 generation, which are raised to maturity under the same exposure conditions.

• Endpoints (F1):

  • Fecundity: Daily egg production is monitored.

  • Sexual Differentiation: The sex ratio of adult F1 fish is determined.

  • Endocrine Biomarkers: Blood samples are collected from female F1 fish to measure vitellogenin (VTG) levels.

  • Gene Expression: Tissues (e.g., brain, gonad) are collected for analysis of genes related to the HPG axis, estrogen receptors (ER), and androgen receptors (AR).

• F2 Generation: F1 adults are bred to produce the F2 generation.

• Endpoints (F2):

  • Fertilization Rate and Hatching Success: The percentage of fertilized eggs and hatched larvae is determined.

  • Larval Development: Larvae are monitored for morphological abnormalities.

  • Gene Expression: Global gene transcription analysis is performed on F2 larvae to identify affected biological pathways.

Signaling Pathways and Experimental Workflows

BDNA-Induced Hepatotoxicity via FXR Signaling Pathway

The Farnesoid X Receptor (FXR) is a key regulator of bile acid homeostasis. BDNA-induced cholestasis involves the dysregulation of this pathway.

Caption: BDNA-induced hepatotoxicity pathway.

BDNA's Impact on the Zebrafish Hypothalamus-Pituitary-Gonadal (HPG) Axis

BDNA disrupts the HPG axis in zebrafish, leading to reproductive toxicity.

References

• 1. FXR and PXR: Potential therapeutic targets in cholestasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. catalog.labcorp.com [catalog.labcorp.com]
• 3. policycommons.net [policycommons.net]
• 4. catalog.labcorp.com [catalog.labcorp.com]
• 5. oecd.org [oecd.org]
• 6. researchgate.net [researchgate.net]
• 7. Toxicological characterization of 2,4,6-trinitrotoluene, its transformation products, and two nitramine explosives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]

A Comparative Guide to the Photostability of Derived Azo Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the photostability of various derived azo dyes. The stability of these dyes under light exposure is a critical factor in numerous applications, including their use as photosensitizers, fluorescent probes, and in drug delivery systems. This document summarizes key experimental data, outlines detailed methodologies for photostability assessment, and illustrates the fundamental pathways of photodegradation.

Comparative Photostability Data

The photostability of azo dyes can be quantified through various parameters, with lightfastness ratings being a common metric, particularly in the textile and materials science sectors. The Blue Wool Scale is a standardized method for this assessment, where a rating of 1 indicates very poor lightfastness and 8 signifies excellent lightfastness.

Table 1: Comparative Lightfastness of Selected Reactive Azo Dyes

Dye Name	C.I. Name	Chromophore Type	Lightfastness Rating (Blue Wool Scale)
Reactive Red 76	Reactive Red 76	Monoazo	4
Reactive Red 2	Reactive Red 2	Monoazo	4[1]
Reactive Red 120	Reactive Red 120	Diazo	5[1]
Reactive Red 195	Reactive Red 195	Monoazo	3-4 (rating can be influenced by substrate and concentration)[1]
Reactive Red 22	Reactive Red 22	Monoazo	2-3
Reactive Orange 16	Reactive Orange 16	Monoazo	3-4

Table 2: Comparative Lightfastness of Selected Acid Azo Dyes

Dye Name	C.I. Name	Dye Class	Lightfastness Rating (Blue Wool Scale)
Acid Red 35	Acid Red 35	Monoazo	3
Acid Red 88	Acid Red 88	Monoazo	3-4

It is important to note that the lightfastness of a dye is not solely an intrinsic property but can be significantly influenced by factors such as the substrate to which it is applied, the dye concentration, and the presence of other chemical agents.

For more quantitative comparisons, parameters like photobleaching half-life (t½) and photodegradation quantum yield (Φd) are determined. The half-life represents the time required for the dye's concentration or absorbance to decrease by half under specific light exposure.

Table 3: Spectrokinetic Properties of Selected Heterocyclic Azo Dyes under Continuous Visible Irradiation

Dye	Maximum Wavelength of Absorption (λmax, nm)	Half-life (t½, s)
Dye 1a	515	1.54
Dye 1b	503	0.50
Dye 3a	454	7.1
Dye 3b	461	10

Data synthesized from a study on novel photochromic azo dyes, indicating the stability of the Z-isomer.[2]

Experimental Protocols

A standardized assessment of photostability is crucial for the reproducible and comparative evaluation of azo dyes. Below are detailed protocols for determining key photostability parameters.

Protocol 1: Determination of Photobleaching Half-Life (t½)

Objective: To determine the rate of photodegradation of an azo dye in solution upon exposure to a controlled light source.

Materials and Equipment:

• Azo dye of interest

• High-purity, spectroscopy-grade solvent (e.g., water, ethanol, DMSO)

• UV-Vis Spectrophotometer

• Controlled light source (e.g., xenon lamp with a monochromator or filters)

• Quartz cuvettes

• Magnetic stirrer and stir bars

• Timer

Procedure:

• Sample Preparation: Prepare a stock solution of the azo dye in the chosen solvent. From this, prepare a working solution with a known concentration, ensuring the initial absorbance at the maximum absorption wavelength (λmax) is within the linear range of the spectrophotometer (typically 0.5 - 1.0).

• Initial Measurement: Record the initial UV-Vis absorption spectrum of the working solution to determine the precise λmax and initial absorbance (A₀).

• Irradiation: Place the cuvette containing the dye solution in the irradiation chamber. Ensure the solution is continuously stirred to maintain homogeneity.

• Monitoring Degradation: At regular time intervals, cease irradiation and record the UV-Vis absorption spectrum.

• Data Analysis: Plot the absorbance at λmax as a function of irradiation time. The photobleaching half-life (t½) is the time at which the absorbance reaches half of its initial value (A₀/2).

Protocol 2: Determination of Photodegradation Quantum Yield (Φd)

Objective: To quantify the efficiency of the photodegradation process.

Materials and Equipment:

• Same as Protocol 1

• Actinometer (a chemical system with a known quantum yield, e.g., ferrioxalate) or a calibrated photodetector to measure photon flux.

Procedure:

• Photon Flux Determination: Measure the photon flux (I₀) of the light source at the irradiation wavelength using the actinometer or photodetector.

• Dye Irradiation: Irradiate a known volume of the dye solution of known concentration for a specific time, ensuring a measurable but not complete degradation.

• Determine Moles Degraded: Calculate the number of moles of the dye that have degraded by measuring the change in absorbance and applying the Beer-Lambert law.

• Calculate Photons Absorbed: The number of photons absorbed by the solution can be calculated from the photon flux, the irradiation time, the path length of the cuvette, and the absorbance of the solution.

• Quantum Yield Calculation: The photodegradation quantum yield (Φd) is calculated as the ratio of the number of dye molecules degraded to the number of photons absorbed.

Photodegradation Signaling Pathway and Experimental Workflow

The photodegradation of azo dyes is a complex process initiated by the absorption of photons. This energy absorption can lead to the cleavage of the characteristic azo bond (-N=N-), resulting in the loss of color and the formation of various degradation products. The process is often mediated by reactive oxygen species (ROS).

Caption: Generalized photodegradation pathway for azo dyes.

The experimental workflow for assessing the photostability of azo dyes follows a logical progression from sample preparation to data analysis, as illustrated below.

Caption: Experimental workflow for dye photostability testing.

References

• 1. benchchem.com [benchchem.com]
• 2. repositorium.uminho.pt [repositorium.uminho.pt]

analytical method validation for 2-Bromo-4,6-dinitroaniline quantification

An authoritative guide to the analytical method validation for the quantification of 2-Bromo-4,6-dinitroaniline, offering a comparative analysis of suitable techniques for researchers, scientists, and drug development professionals. This document provides an objective comparison of method performance with supporting data, detailed experimental protocols, and visual workflows to aid in methodological selection and implementation.

Comparison of Analytical Methods

The quantification of 2-Bromo-4,6-dinitroaniline is crucial for quality control, impurity profiling, and various research applications. The selection of an appropriate analytical method depends on factors such as the required sensitivity, selectivity, and the nature of the sample matrix. High-Performance Liquid Chromatography (HPLC) is often a preferred technique for non-volatile and thermolabile compounds like nitroanilines, offering a robust alternative to Gas Chromatography (GC) which may require derivatization.[1][2] For rapid screening, UV-Vis Spectrophotometry can be employed, although it lacks the specificity of chromatographic methods.[3]

The following table summarizes the typical performance characteristics of three common analytical techniques for the quantification of 2-Bromo-4,6-dinitroaniline. The data presented are representative values based on established analytical method validation principles and performance for similar compounds.[4][5][6]

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)	UV-Vis Spectrophotometry
Linearity (R²)	≥ 0.999	≥ 0.998	≥ 0.995
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	95.0 - 105.0%
Precision (RSD)
- Repeatability	≤ 1.0%	≤ 1.5%	≤ 2.0%
- Intermediate Precision	≤ 2.0%	≤ 2.5%	≤ 3.0%
Specificity	High (resolves from impurities)	Very High (mass-based identification)	Low (interference from absorbing species)
Limit of Detection (LOD)	Low ng/mL	Low pg/mL	Low µg/mL
Limit of Quantification (LOQ)	Mid ng/mL	Mid pg/mL	Mid µg/mL
Robustness	High	Moderate	High

Experimental Protocols

Proposed High-Performance Liquid Chromatography (HPLC-UV) Method

This method is proposed for the routine quantification of 2-Bromo-4,6-dinitroaniline, leveraging its ability to separate the analyte from potential impurities.[6]

Chromatographic Conditions:

• Column: Newcrom R1, C18, 4.6 x 150 mm, 5 µm[7]

• Mobile Phase: Acetonitrile and Water (50:50 v/v) with 0.1% Phosphoric Acid[7]

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection: UV at 254 nm

Method Validation Protocol:

• Specificity: Analyze blank, placebo, and spiked samples with known impurities to ensure no interference at the retention time of 2-Bromo-4,6-dinitroaniline.

• Linearity: Prepare a series of at least five standard solutions of 2-Bromo-4,6-dinitroaniline in the mobile phase over a concentration range of 1-100 µg/mL. Plot the peak area against concentration and determine the correlation coefficient (R²).

• Accuracy: Perform recovery studies by spiking a placebo with 2-Bromo-4,6-dinitroaniline at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Calculate the percentage recovery.

• Precision:

  • Repeatability (Intra-day): Analyze six replicate samples at 100% of the target concentration on the same day.

  • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument. Calculate the Relative Standard Deviation (RSD) for both.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Introduce small, deliberate variations to the method parameters (e.g., mobile phase composition ±2%, flow rate ±0.1 mL/min, column temperature ±5 °C) and assess the impact on the results.

Potential Gas Chromatography-Mass Spectrometry (GC-MS) Method

While HPLC is generally preferred for nitroanilines to avoid derivatization[1][2], a GC-MS method can offer high specificity and sensitivity, particularly for impurity identification.[8]

Chromatographic Conditions:

• Column: HP-1 or SPB-5 capillary column (30 m x 0.25 mm, 0.25 µm film thickness)[8]

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Inlet Temperature: 250 °C

• Oven Temperature Program: 100 °C (hold for 1 min), ramp to 280 °C at 15 °C/min, hold for 5 min

• Injection Mode: Splitless

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: 50-350 m/z

Method Validation Protocol: The validation parameters (Specificity, Linearity, Accuracy, Precision, LOD, LOQ, Robustness) would be assessed similarly to the HPLC method, with appropriate adjustments for the GC-MS technique. For instance, specificity would be confirmed by the uniqueness of the mass spectrum of the analyte.

Screening by UV-Vis Spectrophotometry

This method is suitable for a quick estimation of 2-Bromo-4,6-dinitroaniline concentration in simple mixtures where interfering substances are absent.[3]

Procedure:

• Solvent Selection: Use a solvent in which 2-Bromo-4,6-dinitroaniline is soluble and stable, and which is transparent in the UV-Vis region of interest (e.g., ethanol (B145695) or methanol).

• Determine λmax: Scan a standard solution of 2-Bromo-4,6-dinitroaniline (e.g., 10 µg/mL) from 200-400 nm to determine the wavelength of maximum absorbance (λmax).

• Calibration Curve: Prepare a series of standard solutions of known concentrations and measure their absorbance at the λmax. Plot absorbance versus concentration to create a calibration curve.

• Sample Analysis: Dissolve the sample in the chosen solvent to a known concentration and measure its absorbance at the λmax. Determine the concentration from the calibration curve.

Visualizations

Caption: Workflow for analytical method validation.

Caption: Selection guide for analytical techniques.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. omicsonline.org [omicsonline.org]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. Separation of 2-Bromo-4,6-dinitroaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]

Assessing the Genotoxicity of 2-Bromo-4,6-dinitroaniline and its Precursors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the genotoxicity of 2-Bromo-4,6-dinitroaniline (BDNA), a significant industrial chemical intermediate, and its key precursors. The information is intended to support researchers and professionals in evaluating the potential genetic hazards associated with these compounds. The data presented is compiled from various toxicological studies and is supplemented with detailed experimental protocols and visual representations of relevant biological pathways and workflows.

Executive Summary

2-Bromo-4,6-dinitroaniline (BDNA) and its precursors, which are primarily substituted nitroanilines and aromatic amines, exhibit varying degrees of genotoxicity. The primary mechanisms of their genetic damage involve metabolic activation to reactive intermediates that can form DNA adducts, leading to mutations and chromosomal damage. This guide summarizes the available quantitative data from key genotoxicity assays—the Ames test, the micronucleus assay, and the comet assay—to facilitate a direct comparison of BDNA and its precursors.

Comparative Genotoxicity Data

The following tables summarize the genotoxicity data for 2-Bromo-4,6-dinitroaniline and its precursors. The data is categorized by the type of assay to allow for a clear comparison of the genotoxic potential of each compound.

Table 1: Ames Test Results for BDNA and its Precursors

Compound	Bacterial Strain(s)	Metabolic Activation (S9)	Result	Reference(s)
2-Bromo-4,6-dinitroaniline	Salmonella typhimurium TA98, TA100, TA1535, TA1537; Escherichia coli WP2 uvrA	With and Without	Positive
2,4-Dinitroaniline	S. typhimurium TA98, TA100	With and Without	Positive	[1]
4-Nitroaniline	S. typhimurium TA98, TA1538	With	Positive	[1][2]
2-Nitroaniline	S. typhimurium TA98, TA100	With and Without	Negative	[1]
2,6-Dinitroaniline	S. typhimurium TA100	With (high S9 concentration)	Weakly Mutagenic	[3]
2-Bromoaniline	S. typhimurium TA100	Not specified	Mutagenic	[4]

Table 2: In Vitro Micronucleus Assay Results for BDNA and its Precursors

Compound	Cell Line	Metabolic Activation (S9)	Result	Reference(s)
4-Nitroaniline	Not specified	Not specified	Positive	[5]

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are crucial for the reproducibility and interpretation of results. The following sections outline the standard protocols based on OECD guidelines.

Bacterial Reverse Mutation Test (Ames Test) - OECD 471

The Ames test is a widely used method to evaluate a chemical's potential to cause gene mutations.[6]

Principle: The assay utilizes several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine or tryptophan) due to a mutation. The test assesses the ability of a substance to cause a reverse mutation, restoring the bacteria's ability to synthesize the amino acid and thus grow on a minimal medium.[6]

Protocol Outline:

• Strain Selection: Use a minimum of five strains, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA(pKM101) or WP2(pKM101), to detect different types of mutations.

• Metabolic Activation: Conduct the assay with and without a metabolic activation system (S9 mix), typically derived from the liver of induced rodents, to mimic mammalian metabolism.

• Exposure: Expose the bacterial strains to a range of concentrations of the test substance using either the plate incorporation method or the pre-incubation method.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A substance is considered mutagenic if it produces a dose-related increase in the number of revertant colonies.

In Vitro Mammalian Cell Micronucleus Test - OECD 487

The in vitro micronucleus assay is used to detect chromosomal damage.

Principle: Micronuclei are small, extranuclear bodies containing chromosomal fragments or whole chromosomes that are not incorporated into the main nucleus during cell division. An increase in the frequency of micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss) events.[7]

Protocol Outline:

• Cell Culture: Use a suitable mammalian cell line (e.g., CHO, V79, TK6) or primary human lymphocytes.

• Exposure: Treat the cells with at least three concentrations of the test substance, along with negative and positive controls, both with and without S9 metabolic activation.

• Cytokinesis Block: Often, Cytochalasin B is added to block cytokinesis, resulting in binucleated cells, which makes it easier to identify cells that have undergone one round of division.

• Harvesting and Staining: Harvest the cells, fix them, and stain with a DNA-specific stain (e.g., Giemsa, DAPI).

• Scoring: Score the number of micronuclei in at least 2000 binucleated cells per concentration. A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

In Vitro Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[8][9]

Principle: Cells are embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA, containing breaks, migrates away from the nucleus, forming a "comet" shape. The intensity and length of the comet tail are proportional to the amount of DNA damage.[8]

Protocol Outline:

• Cell Preparation: Prepare a single-cell suspension from the chosen cell line or tissue.

• Embedding: Mix the cells with low-melting-point agarose and layer them onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a lysis solution to remove cell membranes and cytoplasm, leaving the nuclear DNA.

• Alkaline Unwinding and Electrophoresis: Expose the slides to an alkaline buffer to unwind the DNA and then perform electrophoresis.

• Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., ethidium (B1194527) bromide, SYBR Green) and visualize using a fluorescence microscope.

• Analysis: Quantify the DNA damage by measuring parameters such as the percentage of DNA in the tail, tail length, and tail moment using specialized software.

Visualizations

Synthesis Pathway of 2-Bromo-4,6-dinitroaniline

The synthesis of 2-Bromo-4,6-dinitroaniline typically proceeds through the bromination of 2,4-dinitroaniline.

Caption: Synthesis of 2-Bromo-4,6-dinitroaniline.

General Experimental Workflow for Genotoxicity Assessment

This diagram illustrates a typical workflow for assessing the genotoxicity of a chemical compound.

Caption: General workflow for genotoxicity testing.

Signaling Pathways in Genotoxicity of Nitroaromatic Compounds and Aromatic Amines

The genotoxicity of these compounds is often initiated by metabolic activation, leading to DNA damage and the activation of cellular stress and DNA damage response pathways.

Caption: Genotoxicity signaling pathways.

Conclusion

The available data indicates that 2-Bromo-4,6-dinitroaniline and several of its precursors are genotoxic, primarily demonstrating mutagenic potential in bacterial systems. The genotoxicity of these compounds is heavily influenced by their chemical structure and metabolic activation. Aromatic amines and nitroaromatic compounds are known to be converted to reactive electrophiles that can interact with DNA, leading to mutations and chromosomal aberrations. For a comprehensive risk assessment, further studies, particularly quantitative in vitro micronucleus and comet assays for BDNA and a complete set of its precursors, are recommended. The standardized protocols and mechanistic insights provided in this guide are intended to aid researchers in designing and interpreting such studies.

References

• 1. Genotoxic activity of important nitrobenzenes and nitroanilines in the Ames test and their structure-activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. zora.uzh.ch [zora.uzh.ch]
• 3. Genotoxicity of aniline derivatives in various short-term tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The genotoxicity of 2-bromoacrolein and 2,3-dibromopropanal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comprehensive interpretation of in vitro micronucleus test results for 292 chemicals: from hazard identification to risk assessment application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ames test - Wikipedia [en.wikipedia.org]
• 7. enamine.net [enamine.net]
• 8. mdpi.com [mdpi.com]
• 9. Alkaline Comet Assay to Detect DNA Damage | Springer Nature Experiments [experiments.springernature.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Bromo-4,6-dinitroaniline: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of 2-Bromo-4,6-dinitroaniline

The proper disposal of 2-Bromo-4,6-dinitroaniline is crucial for ensuring laboratory safety and environmental protection. This compound, a halogenated and nitrated aromatic amine, presents several hazards that necessitate careful handling and disposal in accordance with hazardous waste regulations. This guide provides a step-by-step operational plan for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 2-Bromo-4,6-dinitroaniline with appropriate personal protective equipment (PPE) in a controlled environment.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat to prevent skin and eye contact.[1][2] In case of dust formation, a NIOSH-approved respirator is recommended.

• Ventilation: All handling of this compound and its waste should occur in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[1][2]

• Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools when handling the solid material.[1][2]

Step-by-Step Disposal Protocol

The disposal of 2-Bromo-4,6-dinitroaniline must be managed as hazardous waste. Adherence to local, state, and federal regulations is paramount.

• Segregation: At the point of generation, separate waste containing 2-Bromo-4,6-dinitroaniline from all other waste streams. Do not mix with non-halogenated organic solvents, aqueous solutions, acids, or bases. Halogenated organic compounds require specific disposal methods, often involving high-temperature incineration.[3]

• Waste Container Selection: Use a designated, leak-proof container made of a material compatible with halogenated organic compounds. The container must have a secure screw-top cap to prevent the release of vapors.[1][2]

• Labeling: Clearly label the waste container with "Hazardous Waste," "Halogenated Organic Waste," and the full chemical name: "2-Bromo-4,6-dinitroaniline."[3] If other chemicals are present in the mixture, their names and approximate percentages should also be listed.

• Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated satellite accumulation area away from incompatible materials.[1][4] This area should be secure and accessible only to authorized personnel.

• Disposal Request: Once the container is nearly full, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[5][6] Provide the disposal company with a copy of the Safety Data Sheet (SDS).

Spill Cleanup Procedure

In the event of a spill, follow these steps to ensure safety and proper containment:

• Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure adequate ventilation.[1][5]

• Remove Ignition Sources: Eliminate all sources of ignition from the area.[1][2]

• Containment: For small spills, dampen the solid material with a solvent like acetone (B3395972) to prevent dust from becoming airborne.[7]

• Collection: Using non-sparking tools, carefully scoop the dampened material into a suitable, labeled container for hazardous waste disposal.[2]

• Decontamination: Clean the spill area with absorbent paper dampened with acetone, followed by a soap and water solution.[8] Place all contaminated materials (e.g., absorbent paper, gloves) into the hazardous waste container.

• Personal Hygiene: Wash hands thoroughly after cleanup.

Quantitative Data Summary

While specific quantitative limits for disposal are determined by hazardous waste facilities and regulatory agencies, the following table summarizes key hazard information for 2-Bromo-4,6-dinitroaniline that informs disposal protocols.

Property	Value	Citation
Molecular Formula	C₆H₄BrN₃O₄	[4]
Molecular Weight	262.02 g/mol	[4]
Appearance	Bright yellow powder	[9]
Melting Point	148 - 153 °C (298.4 - 307.4 °F)	[4]
Solubility	Insoluble in water	[9]
Storage Class	11 - Combustible Solids	[10]
GHS Hazard Statements	May cause an allergic skin reaction, Causes serious eye irritation.	[4]

Experimental Protocols

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-4,6-dinitroaniline in a laboratory setting.

Caption: Disposal workflow for 2-Bromo-4,6-dinitroaniline.

References

• 1. echemi.com [echemi.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. benchchem.com [benchchem.com]
• 4. accustandard.com [accustandard.com]
• 5. nj.gov [nj.gov]
• 6. benchchem.com [benchchem.com]
• 7. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2,4-DINITROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. 2-BROMO-4,6-DINITROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. 2-Bromo-4,6-dinitroaniline 94 1817-73-8 [sigmaaldrich.com]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]